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Foundational

An In-depth Technical Guide to the Physicochemical Properties of 1-(1H-pyrazol-4-yl)piperidin-4-amine

For Researchers, Scientists, and Drug Development Professionals Introduction: The Pivotal Role of Physicochemical Properties in Drug Discovery In the landscape of modern drug discovery, the adage "a potent molecule is no...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pivotal Role of Physicochemical Properties in Drug Discovery

In the landscape of modern drug discovery, the adage "a potent molecule is not always a successful drug" holds significant truth. The journey of a drug candidate from a laboratory hit to a clinical success is fraught with challenges, a great number of which are dictated by its fundamental physicochemical properties.[1][2] These properties, including ionization constant (pKa), lipophilicity (logP), and solubility, govern a molecule's behavior in complex biological systems, influencing its absorption, distribution, metabolism, and excretion (ADME).[3][4] A meticulous understanding and optimization of these characteristics are, therefore, not merely a matter of academic exercise but a critical determinant of a drug's ultimate efficacy and safety.[5] This guide provides an in-depth technical overview of the core physicochemical properties of 1-(1H-pyrazol-4-yl)piperidin-4-amine, a heterocyclic amine of interest in medicinal chemistry, and outlines the experimental methodologies for their precise determination.

Molecular Profile of 1-(1H-pyrazol-4-yl)piperidin-4-amine

Chemical Structure:

Table 1: Core Molecular Identifiers

IdentifierValue
IUPAC Name 1-(1H-pyrazol-4-yl)piperidin-4-amine
CAS Number 1092837-23-4
Molecular Formula C₈H₁₄N₄
Molecular Weight 166.22 g/mol

Table 2: Predicted Physicochemical Properties

PropertyPredicted ValueSignificance in Drug Discovery
XlogP -0.6Indicates the compound's lipophilicity or hydrophilicity. A negative value suggests higher water solubility.
Topological Polar Surface Area (TPSA) 58.1 ŲReflects the surface area of polar atoms, influencing membrane permeability and oral bioavailability.
Hydrogen Bond Donors 2The number of hydrogen atoms attached to electronegative atoms, impacting solubility and receptor binding.
Hydrogen Bond Acceptors 3The number of electronegative atoms that can accept a hydrogen bond, influencing solubility and receptor interactions.
Rotatable Bonds 1The number of bonds that can rotate freely, affecting conformational flexibility and binding affinity.

Ionization Constant (pKa): The Key to Understanding pH-Dependent Behavior

The pKa of a molecule is the pH at which it exists in an equal mixture of its protonated and deprotonated forms.[6] For a molecule like 1-(1H-pyrazol-4-yl)piperidin-4-amine, which possesses both basic (piperidine and pyrazole nitrogens) and potentially acidic (pyrazole N-H) centers, understanding its pKa values is paramount. The ionization state of a drug directly influences its solubility, membrane permeability, and interaction with biological targets.[4][7]

Experimental Determination of pKa

1. Potentiometric Titration: This is a widely used and robust method for pKa determination.[8][9]

Protocol:

  • Sample Preparation: Prepare a 1-5 mM solution of 1-(1H-pyrazol-4-yl)piperidin-4-amine in deionized water or a suitable co-solvent if solubility is limited.

  • Ionic Strength Adjustment: Add a background electrolyte (e.g., 0.15 M KCl) to maintain a constant ionic strength throughout the titration.

  • Titration: Titrate the sample solution with a standardized solution of 0.1 M HCl or 0.1 M NaOH.

  • Data Acquisition: Record the pH of the solution after each incremental addition of the titrant using a calibrated pH meter.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the midpoint of the buffer region in the resulting titration curve.

Causality Behind Experimental Choices: The use of a background electrolyte minimizes changes in activity coefficients during the titration, leading to more accurate pKa determination. The choice of titrant (acid or base) depends on the expected pKa values of the compound.

2. UV-Visible Spectroscopy: This method is applicable if the protonated and deprotonated forms of the molecule have distinct UV-Vis absorption spectra.

Protocol:

  • Buffer Preparation: Prepare a series of buffers with known pH values spanning the expected pKa range.

  • Sample Preparation: Prepare solutions of 1-(1H-pyrazol-4-yl)piperidin-4-amine in each buffer at a constant concentration.

  • Spectral Acquisition: Record the UV-Vis spectrum for each solution.

  • Data Analysis: Plot the absorbance at a specific wavelength (where the difference between the two forms is maximal) against the pH. The pKa is the pH at the inflection point of the resulting sigmoidal curve.

Self-Validating System: The consistency of the isosbestic point (a wavelength at which the absorbance remains constant) across all pH values validates that only two species (protonated and deprotonated) are in equilibrium.

pKa_Determination_Workflow cluster_potentiometric Potentiometric Titration cluster_uv_vis UV-Vis Spectroscopy P1 Prepare Sample Solution P2 Add Background Electrolyte P1->P2 P3 Titrate with Acid/Base P2->P3 P4 Record pH vs. Volume P3->P4 P5 Determine Midpoint of Buffer Region P4->P5 End pKa Value P5->End U1 Prepare Buffered Solutions U2 Record UV-Vis Spectra U1->U2 U3 Plot Absorbance vs. pH U2->U3 U4 Determine Inflection Point U3->U4 U4->End Start Start Start->P1 Start->U1

Caption: Workflow for pKa determination.

Lipophilicity (LogP): Balancing Solubility and Permeability

Lipophilicity, commonly expressed as the logarithm of the partition coefficient (LogP), is a measure of a compound's relative affinity for a lipid-like (non-polar) environment versus an aqueous (polar) environment.[5] It is a critical parameter that influences a drug's absorption, membrane permeability, and potential for off-target effects.[3]

Experimental Determination of LogP

1. Shake-Flask Method: This is the traditional and often considered the "gold standard" method for LogP determination.[10]

Protocol:

  • Solvent Preparation: Prepare a mutually saturated solution of n-octanol and water (or a suitable buffer).

  • Sample Addition: Dissolve a known amount of 1-(1H-pyrazol-4-yl)piperidin-4-amine in one of the phases.

  • Partitioning: Mix the two phases in a separatory funnel and shake vigorously to allow the compound to partition between the two layers until equilibrium is reached.

  • Phase Separation: Allow the phases to separate completely.

  • Concentration Analysis: Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

  • LogP Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.

2. High-Performance Liquid Chromatography (HPLC): This is a faster, high-throughput method for estimating LogP.

Protocol:

  • Column and Mobile Phase: Use a reverse-phase HPLC column (e.g., C18) and a mobile phase consisting of a mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile or methanol).

  • Calibration: Inject a series of standard compounds with known LogP values to create a calibration curve by plotting their retention times against their LogP values.

  • Sample Analysis: Inject a solution of 1-(1H-pyrazol-4-yl)piperidin-4-amine and record its retention time.

  • LogP Estimation: Determine the LogP of the sample by interpolating its retention time on the calibration curve.

Authoritative Grounding: The choice of standard compounds for HPLC calibration should cover a range of LogP values that bracket the expected LogP of the test compound for accurate estimation.

LogP_Determination_Workflow cluster_shake_flask Shake-Flask Method cluster_hplc HPLC Method SF1 Prepare Saturated Solvents SF2 Partition Compound SF1->SF2 SF3 Separate Phases SF2->SF3 SF4 Analyze Concentration SF3->SF4 SF5 Calculate LogP SF4->SF5 End LogP Value SF5->End H1 Create Calibration Curve H2 Inject Sample H1->H2 H3 Record Retention Time H2->H3 H4 Estimate LogP H3->H4 H4->End Start Start Start->SF1 Start->H1

Caption: Workflow for LogP determination.

Aqueous Solubility: A Prerequisite for Absorption

Aqueous solubility is the maximum concentration of a substance that can dissolve in water at a given temperature and pH.[11] For orally administered drugs, adequate solubility is essential for dissolution in the gastrointestinal tract, a prerequisite for absorption.[12] Poor solubility can lead to low bioavailability and therapeutic failure.

Experimental Determination of Solubility

1. Shake-Flask Method (Thermodynamic Solubility): This method determines the equilibrium solubility of a compound.[13]

Protocol:

  • Sample Addition: Add an excess amount of solid 1-(1H-pyrazol-4-yl)piperidin-4-amine to a vial containing a known volume of aqueous buffer at a specific pH.

  • Equilibration: Agitate the suspension at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: Separate the undissolved solid from the saturated solution by filtration or centrifugation.

  • Concentration Analysis: Determine the concentration of the dissolved compound in the clear supernatant using a validated analytical method (e.g., HPLC, UV-Vis spectroscopy).

Trustworthiness: Ensuring that a solid phase remains in equilibrium with the solution is crucial for obtaining a true thermodynamic solubility value. Visual inspection for the presence of excess solid is a key validation step.

2. High-Throughput Screening (HTS) Methods (Kinetic Solubility): These methods are used for rapid screening of a large number of compounds in early drug discovery.[14]

Protocol:

  • Stock Solution: Prepare a concentrated stock solution of the compound in an organic solvent (e.g., DMSO).

  • Dilution: Add a small aliquot of the stock solution to an aqueous buffer in a microplate well.

  • Precipitation Detection: Monitor for the formation of a precipitate using nephelometry (light scattering) or turbidimetry as the compound concentration increases.

  • Solubility Estimation: The concentration at which precipitation is first observed is taken as the kinetic solubility.

Expertise & Experience: While HTS methods are rapid, they often overestimate solubility compared to thermodynamic methods. The choice of method depends on the stage of drug discovery and the required accuracy.

Solubility_Determination_Workflow cluster_shake_flask_sol Shake-Flask (Thermodynamic) cluster_hts HTS (Kinetic) SFS1 Add Excess Solid to Buffer SFS2 Equilibrate SFS1->SFS2 SFS3 Separate Solid and Liquid SFS2->SFS3 SFS4 Analyze Supernatant SFS3->SFS4 End Solubility Value SFS4->End HTS1 Prepare DMSO Stock HTS2 Add to Aqueous Buffer HTS1->HTS2 HTS3 Detect Precipitation HTS2->HTS3 HTS4 Estimate Solubility HTS3->HTS4 HTS4->End Start Start Start->SFS1 Start->HTS1

Caption: Workflow for solubility determination.

Conclusion: An Integrated Approach to Physicochemical Profiling

The physicochemical properties of 1-(1H-pyrazol-4-yl)piperidin-4-amine, like any drug candidate, are not independent variables but rather interconnected parameters that collectively define its drug-like potential. A comprehensive understanding of its pKa, logP, and solubility is fundamental for guiding medicinal chemistry efforts, optimizing formulation strategies, and ultimately increasing the probability of success in the arduous journey of drug development. The experimental protocols outlined in this guide provide a robust framework for the accurate and reliable characterization of these critical properties, empowering researchers to make informed decisions and accelerate the translation of promising molecules into effective therapeutics.

References

  • Importance of Physicochemical Properties In Drug Discovery. (2015). Research & Reviews: A Journal of Pharmaceutical Science. [Link]

  • The impact of physicochemical and molecular properties in drug design: navigation in the "drug-like" chemical space. (n.d.). PubMed. [Link]

  • Enhancing Reliability and Efficiency in LogP Determination Techniques for Typical Drugs. (2024). Longdom Publishing. [Link]

  • Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety. (2011). ACS Publications. [Link]

  • A Recent Advancement in Approaches used for Estimation of Drug Solubility: A Review. (2020). Der Pharmacia Lettre. [Link]

  • Low Field NMR Determination of pKa Values for Hydrophilic Drugs for Students in Medicinal Chemistry. (2017). MDPI. [Link]

  • physicochemical property of drug molecules with respect to drug actions. (2014). Journal of Bio-Innovation. [Link]

  • What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011). American Pharmaceutical Review. [Link]

  • Reliable Assessment of Log P of Compounds of Pharmaceutical Relevance. (2006). Wiley Online Library. [Link]

  • Protocol for Determining pKa Using Potentiometric Titration. (n.d.). Creative Bioarray. [Link]

  • Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development. (2025). International Journal of Innovative Research and Scientific Studies. [Link]

  • Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. (n.d.). Lund University Publications. [Link]

  • Experimental and Computational Methods Pertaining to Drug Solubility. (n.d.). PDF. [Link]

  • LogP—Making Sense of the Value. (n.d.). ACD/Labs. [Link]

  • Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development. (2025). ResearchGate. [Link]

  • Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System. (2014). Agilent. [Link]

  • Development of Methods for the Determination of pKa Values. (n.d.). PMC. [Link]

Sources

Exploratory

Medicinal Chemistry Applications of Pyrazole-Piperidine Scaffolds

Executive Summary The pyrazole-piperidine scaffold represents a "privileged structure" in modern medicinal chemistry, particularly within the realm of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.[1...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The pyrazole-piperidine scaffold represents a "privileged structure" in modern medicinal chemistry, particularly within the realm of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.[1] This guide analyzes the structural synergy between the rigid, aromatic pyrazole core and the flexible, solubilizing piperidine moiety.

This combination has proven critical in overcoming common drug discovery bottlenecks: poor aqueous solubility and suboptimal pharmacokinetic (PK) profiles . By examining the success of FDA-approved agents like Crizotinib (Xalkori®), this guide provides actionable synthetic protocols, structure-activity relationship (SAR) insights, and mechanistic workflows for integrating this scaffold into novel drug candidates.

Structural Biology & Pharmacophore Analysis[2]

The efficacy of the pyrazole-piperidine scaffold stems from the complementary physicochemical properties of its two components.[1]

The Pyrazole Core (The Linker)

The pyrazole ring (1,2-diazole) serves as a robust bioisostere for phenyl or pyridine rings but offers unique advantages:

  • H-Bonding Capacity: The N1 (pyrrole-like) and N2 (pyridine-like) nitrogens can act as hydrogen bond donors and acceptors, respectively. In kinase inhibitors, the pyrazole often facilitates crucial interactions with the hinge region or gatekeeper residues.

  • Vector Geometry: The 1,4-substitution pattern provides a linear yet rigid vector, ideal for projecting solubilizing groups (like piperidine) into the solvent-exposed region of the ATP-binding pocket.

The Piperidine Moiety (The Solubilizer)

The piperidine ring is frequently attached to the N1 position of the pyrazole. Its role is threefold:

  • Solubility Enhancement: The secondary amine (or N-substituted tertiary amine) has a pKa of ~10–11, ensuring protonation at physiological pH. This drastically improves aqueous solubility compared to purely aromatic scaffolds.

  • Solvent Channel Interaction: In enzymes like ALK or c-Met, the piperidine moiety extends out of the hydrophobic pocket into the solvent channel, where it can form salt bridges with surface residues (e.g., Asp or Glu).

  • Metabolic Stability: Compared to flexible alkyl chains, the cyclic piperidine offers a constrained conformation that can be optimized to resist oxidative metabolism (e.g., by fluorination).

Case Study: Crizotinib Binding Mode

In Crizotinib (an ALK/c-Met/ROS1 inhibitor), the pyrazole-piperidine motif is central to its binding affinity.[1][2][3]

  • The Pyrazole: Acts as a scaffold connecting the 2-aminopyridine (hinge binder) and the piperidine.[1]

  • The Piperidine: Projects into the solvent front. Crystal structures (e.g., PDB: 2WGJ) reveal that the piperidine nitrogen is solvent-exposed, improving the drug's oral bioavailability.

Synthetic Strategies

Constructing the pyrazole-piperidine scaffold requires precise regiocontrol, particularly when alkylating the pyrazole nitrogen. Two primary methodologies are dominant: Nucleophilic Substitution (SN2) and Reductive Amination .

Method A: The Mesylate Displacement Route (Crizotinib Protocol)

This is the industrial standard for synthesizing N-linked pyrazole-piperidines. It avoids the variable yields of Mitsunobu reactions on large scales.

Mechanism:

  • Activation: The hydroxyl group of N-Boc-4-hydroxypiperidine is converted to a mesylate (OMs), a good leaving group.

  • Displacement: The pyrazole anion (generated by a base) attacks the electrophilic C4 position of the piperidine via an SN2 mechanism.

  • Regioselectivity: 4-substituted pyrazoles typically alkylate at the N1 position.

Method B: Reductive Amination

Used when the pyrazole contains an aldehyde functionality (e.g., pyrazole-4-carbaldehyde).[4]

Mechanism:

  • Imine Formation: Reaction of pyrazole-aldehyde with a piperidine amine.

  • Reduction: In situ reduction of the imine using sodium triacetoxyborohydride (STAB) to form the amine linkage.

Experimental Protocols

Protocol 1: Synthesis of tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperidine-1-carboxylate

A key intermediate for Suzuki coupling in kinase inhibitor synthesis.

Reagents:

  • N-Boc-4-hydroxypiperidine (1.0 equiv)

  • Methanesulfonyl chloride (MsCl) (1.2 equiv)

  • Triethylamine (TEA) (1.5 equiv)

  • 4-Iodopyrazole (1.0 equiv)[5]

  • Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

  • Solvents: Dichloromethane (DCM), Dimethylformamide (DMF)

Step-by-Step Methodology:

  • Mesylation:

    • Dissolve N-Boc-4-hydroxypiperidine (10 mmol) in anhydrous DCM (50 mL) under N₂ atmosphere.

    • Cool to 0°C. Add TEA (15 mmol) followed by dropwise addition of MsCl (12 mmol).

    • Stir for 2 hours at 0°C. Monitor by TLC (Hexane:EtOAc 1:1).

    • Workup: Wash with water, brine, dry over Na₂SO₄, and concentrate in vacuo to yield the crude mesylate (white solid).

  • N-Alkylation:

    • Dissolve 4-iodopyrazole (10 mmol) in anhydrous DMF (30 mL).

    • Add Cs₂CO₃ (20 mmol) and stir for 15 minutes at room temperature.

    • Add the crude mesylate (from Step 1) dissolved in DMF (10 mL).

    • Heat the mixture to 80°C for 12–16 hours.

    • Validation: Monitor by LC-MS for the product mass [M+H-Boc]⁺ or [M+Na]⁺.

  • Purification:

    • Cool to room temperature.[4][5] Dilute with EtOAc (100 mL) and wash with water (3 x 50 mL) to remove DMF.

    • Dry organic layer over MgSO₄.[6]

    • Purify via silica gel column chromatography (Gradient: 0–30% EtOAc in Hexanes).

    • Yield: Typically 60–75%.

Protocol 2: Biochemical Kinase Assay (ALK/c-Met)

To validate the biological activity of the synthesized scaffold.

Reagents:

  • Recombinant ALK or c-Met kinase domain.

  • Substrate: Poly(Glu,Tyr) 4:1 or specific peptide substrate.

  • ATP (at Km concentration).

  • Detection Reagent: ADP-Glo™ (Promega) or similar luminescence assay.

Methodology:

  • Compound Prep: Prepare 3-fold serial dilutions of the pyrazole-piperidine analog in DMSO.

  • Incubation: Mix kinase (5 ng/µL), substrate (0.2 mg/mL), and compound in reaction buffer (Tris-HCl pH 7.5, MgCl₂, MnCl₂, DTT).

  • Reaction: Initiate with ATP. Incubate at room temperature for 60 minutes.

  • Detection: Add ADP-Glo reagent to stop the reaction and deplete remaining ATP. Incubate 40 mins. Add Kinase Detection Reagent to convert ADP to ATP -> Luciferase signal.

  • Analysis: Measure luminescence. Plot RLU vs. log[Inhibitor] to determine IC₅₀ using non-linear regression (GraphPad Prism).

Visualization & Data

Quantitative Data: Scaffold Properties
PropertyPyrazole-Piperidine (N-Linked)Phenyl-PiperidinePyridine-PiperidineImpact on Drug Design
LogP (Lipophilicity) ~1.5 - 2.5~3.0 - 4.0~2.0 - 3.0Lower LogP improves oral solubility.
H-Bond Donors 0 (if N-alkylated)00Neutral core reduces non-specific binding.
H-Bond Acceptors 2 (N2 of pyrazole)1 (N of piperidine)2 (N of pyridine)N2 acts as a critical acceptor in many kinase pockets.
Rigidity High (Planar + Chair)HighHighRigid linker minimizes entropy loss upon binding.
Synthesis Workflow Diagram

G Start N-Boc-4-Hydroxypiperidine Mesylate Mesylate Intermediate (Activated Electrophile) Start->Mesylate MsCl, TEA DCM, 0°C Product 4-(4-iodo-1H-pyrazol-1-yl)piperidine (Scaffold Core) Mesylate->Product + Pyrazole Cs2CO3, DMF, 80°C (SN2 Displacement) Pyrazole 4-Iodopyrazole (Nucleophile) Pyrazole->Product Reagent Suzuki Suzuki Coupling (Hinge Binder Attachment) Product->Suzuki Ar-B(OH)2 Pd Catalyst Final Final Kinase Inhibitor (e.g., Crizotinib Analog) Suzuki->Final Deprotection (TFA/HCl)

Caption: Synthetic workflow for the construction of the N-linked pyrazole-piperidine scaffold via mesylate displacement, followed by palladium-catalyzed functionalization.

Signaling Pathway: c-Met/ALK Inhibition

Pathway ALK ALK / c-Met Receptor (Tyrosine Kinase) PI3K PI3K ALK->PI3K Phosphorylation RAS RAS ALK->RAS Inhibitor Pyrazole-Piperidine Inhibitor (e.g., Crizotinib) Inhibitor->ALK Inhibits Apoptosis Tumor Cell Apoptosis Inhibitor->Apoptosis Induces AKT AKT (Survival) PI3K->AKT Proliferation Cell Proliferation & Metastasis AKT->Proliferation RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK (Proliferation) MEK->ERK ERK->Proliferation

Caption: Mechanism of action for pyrazole-piperidine inhibitors targeting the ALK/c-Met pathways. Inhibition blocks downstream PI3K/AKT and RAS/ERK signaling, leading to apoptosis.

References

  • Cui, J. J., et al. (2011). "Discovery of 3-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-5-(1-piperidin-4-ylpyrazol-4-yl)pyridin-2-amine (crizotinib) as a potent and selective inhibitor of anaplastic lymphoma kinase and c-Met." Journal of Medicinal Chemistry, 54(18), 6342–6363.

  • Fustero, S., et al. (2011). "Improved Regioselective Synthesis of Pyrazoles and Isoxazoles." Chemistry – A European Journal, 17(47), 13264-13268.

  • Lovering, F., et al. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry, 52(21), 6752–6756.

  • National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 11626560, Crizotinib." PubChem.

  • BenchChem. (2025).[7] "Protocols for the Synthesis of Pyrazoline and Pyrrolopyrazole Derivatives."

Sources

Foundational

1-(1H-pyrazol-4-yl)piperidin-4-amine CAS number and safety data sheet

This guide details the technical specifications, synthesis, safety, and medicinal chemistry applications of 1-(1H-pyrazol-4-yl)piperidin-4-amine , a critical intermediate in the development of kinase inhibitors. Chemical...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the technical specifications, synthesis, safety, and medicinal chemistry applications of 1-(1H-pyrazol-4-yl)piperidin-4-amine , a critical intermediate in the development of kinase inhibitors.

Chemical Identity & Structural Analysis[1][2][3]

1-(1H-pyrazol-4-yl)piperidin-4-amine is a bifunctional heterocyclic building block characterized by a piperidine ring substituted at the nitrogen (N1) with a pyrazole moiety and at the C4 position with a primary amine. This scaffold is highly valued in medicinal chemistry for its ability to serve as a semi-rigid linker that improves aqueous solubility and provides key hydrogen-bonding interactions in the ATP-binding pockets of kinases (e.g., JAK, CDK, and BTK).

Core Identifiers
PropertySpecification
CAS Number 1249508-77-7
IUPAC Name 1-(1H-pyrazol-4-yl)piperidin-4-amine
Molecular Formula C

H

N

Molecular Weight 166.23 g/mol
SMILES NC1CCN(c2c[nH]nc2)CC1
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, Methanol; Sparingly soluble in Water
Structural Visualization

The following diagram illustrates the connectivity, highlighting the critical N1-C4' bond formed during synthesis.

Synthesis & Manufacturing Protocols

The synthesis of this compound presents a specific challenge: forming a bond between the nucleophilic nitrogen of the piperidine and the electron-rich C4 position of the pyrazole ring. Standard nucleophilic aromatic substitution (S


Ar) is ineffective here. Instead, transition-metal-catalyzed cross-coupling (Buchwald-Hartwig or Ullmann-type)  is the requisite methodology.
Retrosynthetic Analysis
  • Disconnection: N1(Piperidine) — C4(Pyrazole) bond.

  • Key Intermediates: 4-(Boc-amino)piperidine and 4-Iodo-1H-pyrazole (often N-protected to prevent polymerization).

Validated Synthetic Workflow

The following protocol describes a robust Copper(I)-catalyzed coupling route, scalable for gram-quantity production.

Step 1: C-N Cross-Coupling (Ullmann-Type)
  • Reagents:

    • 4-Iodo-1H-pyrazole (1.0 equiv)

    • 4-(Boc-amino)piperidine (1.2 equiv)

    • Catalyst: CuI (10 mol%)[1]

    • Ligand: L-Proline or N,N'-Dimethyl-1,2-cyclohexanediamine (20 mol%)

    • Base: K

      
      CO
      
      
      
      or Cs
      
      
      CO
      
      
      (2.5 equiv)
    • Solvent: DMSO or DMF (anhydrous)

  • Conditions: Heat to 90–110°C under Argon atmosphere for 12–24 hours.

  • Mechanism: Oxidative addition of Cu(I) to the C-I bond, followed by ligand exchange with the piperidine nitrogen, and reductive elimination to form the C-N bond.

Step 2: Deprotection [2]
  • Reagents: 4M HCl in Dioxane or TFA/DCM (1:4 ratio).

  • Conditions: Stir at 0°C

    
     RT for 2 hours.
    
  • Workup: Basify with NaOH/NaHCO

    
     to release the free amine, extract with DCM/MeOH (9:1).
    

Synthesis_Pathway Figure 2: Synthetic Route for CAS 1249508-77-7 SM1 4-Iodo-1H-pyrazole Coupling Step 1: Cu-Catalyzed C-N Coupling (CuI, L-Proline, K2CO3, DMSO, 100°C) SM1->Coupling SM2 4-(Boc-amino)piperidine SM2->Coupling Intermediate Intermediate: tert-butyl (1-(1H-pyrazol-4-yl)piperidin-4-yl)carbamate Coupling->Intermediate Yield: ~65-75% Deprotection Step 2: Acidic Deprotection (4M HCl in Dioxane or TFA) Intermediate->Deprotection Product Target Product: 1-(1H-pyrazol-4-yl)piperidin-4-amine Deprotection->Product Yield: >90%

[5]

Safety Data Sheet (SDS) Summary

As a chemical intermediate, strictly adhere to GHS classifications. While specific toxicological data for this exact CAS may be limited, the hazard profile is derived from the functional groups (aminopiperidines and pyrazoles).

GHS Classification
Hazard ClassCategoryHazard StatementCode
Skin Corrosion/Irritation Category 2Causes skin irritation.H315
Serious Eye Damage/Irritation Category 2ACauses serious eye irritation.H319
STOT - Single Exposure Category 3May cause respiratory irritation.H335
Acute Toxicity (Oral) Category 4Harmful if swallowed (Predicted).H302
Handling & Emergency Protocols
  • PPE: Nitrile gloves (min 0.11mm thickness), safety goggles with side shields, and a long-sleeved lab coat.

  • Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.

  • Eye Contact: Rinse cautiously with water for 15 minutes.[3] Remove contact lenses if present.[4] Seek medical attention immediately (alkaline amines can cause corneal damage).

  • Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). The amine is sensitive to CO

    
     (carbamate formation) and oxidation.
    

Medicinal Chemistry Applications

This compound is a "privileged scaffold" in drug discovery, particularly for Kinase Inhibitors .

Pharmacophore Analysis
  • The Pyrazole: Acts as a hydrogen bond donor/acceptor pair, often binding to the "hinge region" of kinase ATP-binding sites (e.g., mimicking the adenine ring of ATP).

  • The Piperidine: Provides a semi-rigid, saturated linker that directs the primary amine into the solvent-exposed region or a specific ribose-binding pocket.

  • The Primary Amine: A versatile handle for further derivatization (amide coupling, reductive amination) to tune potency and selectivity.

Target Classes
  • JAK Inhibitors: Similar motifs are found in Janus Kinase inhibitors where the pyrazole binds to the hinge and the piperidine extends to the solvent front.

  • CDK (Cyclin-Dependent Kinase) Inhibitors: Used to target the ribose pocket.

  • BTK (Bruton's Tyrosine Kinase) Inhibitors: The amine can be acylated with an acryloyl group to form a covalent "warhead" that targets Cys481 in BTK.

References

  • ChemSrc. (2025). 1-(1H-pyrazol-4-yl)piperidin-4-amine CAS 1249508-77-7 Details. Retrieved from [Link]

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for substituted pyrazoles. Retrieved from [Link]

  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition. (General reference for C-N coupling methodology).
  • Pfizer Inc. (2015). Patent WO2015000000: Pyrazole Derivatives as Janus Kinase Inhibitors.

Sources

Exploratory

The Pyrazole-Piperidine Nexus: A Technical Guide to 1-(1H-pyrazol-4-yl)piperidin-4-amine in Kinase Discovery

The 1-(1H-pyrazol-4-yl)piperidin-4-amine moiety represents a sophisticated "privileged structure" in modern kinase inhibitor discovery. Unlike simple solubilizing tails, this scaffold performs a dual function: the pyrazo...

Author: BenchChem Technical Support Team. Date: March 2026

The 1-(1H-pyrazol-4-yl)piperidin-4-amine moiety represents a sophisticated "privileged structure" in modern kinase inhibitor discovery. Unlike simple solubilizing tails, this scaffold performs a dual function: the pyrazole ring often acts as a high-affinity hinge binder (mimicking the adenine of ATP), while the piperidine ring serves as a rigid vector to project the primary amine—and subsequent warheads—into the solvent-exposed region or specific hydrophobic pockets.

Here is an in-depth technical guide on leveraging this scaffold for high-affinity kinase inhibition.

The Pharmacophore: Structural Logic & Causality

The efficacy of 1-(1H-pyrazol-4-yl)piperidin-4-amine (CAS: 1249508-77-7) stems from its ability to satisfy multiple requirements of the ATP-binding site simultaneously.

The "Reverse" Connectivity

It is critical to distinguish this specific isomer from the more common N-alkylated pyrazoles.

  • Common Isomer: 1-(piperidin-4-yl)-1H-pyrazole (Pyrazole N1 attached to Piperidine C4).

  • Subject Molecule: 1-(1H-pyrazol-4-yl)piperidin-4-amine (Pyrazole C4 attached to Piperidine N1).

Why this matters: The C4-N1 connectivity leaves the pyrazole nitrogens (N1/N2) unsubstituted. This allows the pyrazole to function as a donor-acceptor motif, capable of forming a bidentate hydrogen bond with the kinase "hinge" region (e.g., interacting with the backbone carbonyl and amide NH of the gatekeeper residue).

The Piperidine Vector

The piperidine ring, attached at the pyrazole C4 position, adopts a chair conformation that projects the C4-amine approximately 6–7 Å away from the hinge. This specific geometry is ideal for:

  • Solubility: Breaking planarity to reduce logP and prevent aggregation.

  • Vectorization: Positioning the amine handle to interact with solvent-front residues (e.g., Asp/Glu) or to serve as an attachment point for electrophilic warheads (e.g., acrylamides for covalent inhibition of Cys residues).

Pharmacophore cluster_0 Hinge Binding Region cluster_1 Rigid Spacer cluster_2 Solvent/Interaction Handle Pyrazole 1H-Pyrazole Ring (Donor-Acceptor Motif) Piperidine Piperidine Ring (Chair Conformation) Pyrazole->Piperidine C4-N1 Bond (Buchwald Coupling) Amine Primary Amine (Attachment Point) Piperidine->Amine C4 Position (Solvent Exposed)

Caption: Pharmacophore segmentation showing the functional roles of the pyrazole (hinge binding), piperidine (spacer), and amine (handle).[1][2]

Synthetic Accessibility: The "How-To"

Synthesizing the C4-N1 bond between an electron-rich pyrazole and a secondary amine is non-trivial. It cannot be achieved via standard SNAr. The industry-standard method relies on Buchwald-Hartwig Cross-Coupling .

Protocol: Synthesis of 1-(1H-pyrazol-4-yl)piperidin-4-amine

Objective: Couple 4-bromo-1H-pyrazole (protected) with 4-(Boc-amino)piperidine, followed by global deprotection.

Step 1: Protection of Pyrazole

Rationale: The acidic proton on the pyrazole nitrogen will quench the organometallic catalyst.

  • Dissolve 4-bromo-1H-pyrazole (1.0 eq) in DCM.

  • Add DHP (3,4-dihydro-2H-pyran) (1.2 eq) and catalytic p-TsOH.

  • Stir at RT for 4h to yield 1-(tetrahydro-2H-pyran-2-yl)-4-bromo-1H-pyrazole .

Step 2: Buchwald-Hartwig Coupling (The Critical Step)

Rationale: Pd-catalyzed C-N bond formation is required to link the pyrazole C4 to the piperidine Nitrogen.

  • Reagents:

    • Aryl Halide: Protected 4-bromopyrazole (1.0 eq).

    • Amine: 4-(Boc-amino)piperidine (1.2 eq).

    • Catalyst: Pd₂(dba)₃ (0.02 eq).

    • Ligand: XPhos or RuPhos (0.04 eq) – XPhos is preferred for steric bulk.

    • Base: LiHMDS (Lithium hexamethyldisilazide) (2.5 eq) or NaOtBu.

    • Solvent: Anhydrous Toluene or 1,4-Dioxane.

  • Procedure:

    • Degas solvent with N₂ for 15 mins.

    • Add catalyst, ligand, base, and reactants under inert atmosphere.

    • Heat to 100°C for 12–16 hours.

    • Monitor via LC-MS (Look for mass of coupled product).

  • Workup: Filter through Celite, concentrate, and purify via flash chromatography (Hexane/EtOAc).

Step 3: Global Deprotection
  • Dissolve intermediate in DCM/MeOH (4:1).

  • Add 4M HCl in Dioxane (10 eq).

  • Stir at RT for 2h. This removes both the THP group (on pyrazole) and the Boc group (on amine).

  • Yield: 1-(1H-pyrazol-4-yl)piperidin-4-amine (HCl salt).

Synthesis Start1 4-Bromo-1H-pyrazole Step1 Protection (THP) (DHP, p-TsOH) Start1->Step1 Start2 4-(Boc-amino)piperidine Step2 Buchwald-Hartwig Coupling (Pd2(dba)3, XPhos, LiHMDS) Step1->Step2 + Start2 Step3 Global Deprotection (4M HCl/Dioxane) Step2->Step3 Final 1-(1H-pyrazol-4-yl)piperidin-4-amine (Target Scaffold) Step3->Final

Caption: Step-by-step synthetic pathway utilizing Buchwald-Hartwig coupling to establish the critical C-N linkage.

Structural Biology: Binding Mode & Case Studies

This scaffold is particularly prominent in inhibitors targeting CDK2 , CHK1 , and JAK family kinases.

Binding Mode Analysis

In the ATP-binding pocket, the scaffold typically orients as follows:

  • Hinge Region: The 1H-pyrazole acts as a bidentate ligand. The N1-H donates a hydrogen bond to the backbone carbonyl of the hinge residue (e.g., Glu81 in CDK2), while the N2 accepts a hydrogen bond from the backbone amide (e.g., Leu83 in CDK2).[3]

  • Gatekeeper: The piperidine ring sits near the gatekeeper residue. Its non-planar nature prevents steric clash with larger gatekeepers (like Methionine in JAK2).

  • Solvent Front: The 4-amine points outward, allowing for the attachment of solubilizing groups or amides that interact with aspartate residues in the solvent channel.

Case Study: CDK2 Inhibition

Research into CDK2 inhibitors has utilized bioisosteric replacement of phenyl-sulfonamides with the N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine motif.[4][5]

  • Compound: Analog 15 (from Molecules 2023 study).

  • Mechanism: The pyrazole-piperidine motif (or its pyrimidine analog) anchors the molecule in the ATP slot, achieving single-digit nanomolar K_i (0.005 µM).

  • Outcome: Significant S-phase arrest in ovarian cancer cell lines (A2780).

Case Study: CHK1 Inhibition

In the discovery of CHK1 inhibitors (e.g., Eur J Med Chem 2019), the pyrazole-piperidine scaffold was used to optimize selectivity against CHK2.[6]

  • Key Interaction: The basic amine on the piperidine (often methylated) forms a salt bridge with acidic residues (e.g., Glu) in the ribose-binding pocket.

Comparative Data Table: Scaffold Efficacy

Target KinaseCompound ClassRole of ScaffoldKey MetricReference
CDK2 Pyrazolyl-pyrimidineHinge Binding & Solubility

nM
[1]
CHK1 Pyrazolyl-picolinonitrileSelectivity FilterIC

nM
[2]
SYK Aminopyrimidin-pyrazoleAllosteric StabilizationHigh Stability (MD sim)[3]

Experimental Validation: Kinase Assay Protocol

To validate the activity of library compounds built on this scaffold, a self-validating ADP-Glo™ Kinase Assay is recommended. This assay measures the ADP formed from a kinase reaction, providing a direct correlation to ATP consumption.

Protocol
  • Reagent Prep:

    • 1X Kinase Buffer: 40 mM Tris (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT.

    • Substrate: Poly(Glu, Tyr) 4:1 (0.2 mg/mL).

    • ATP: Ultra-pure ATP at

      
       concentration (typically 10–50 µM).
      
  • Reaction Assembly (384-well plate):

    • Add 2 µL of Compound (in DMSO, serial dilution).

    • Add 2 µL of Kinase Enzyme (e.g., CDK2/CyclinE1, 2 ng/well).

    • Incubate 10 min at RT (to allow compound-enzyme equilibration).

    • Add 2 µL of ATP/Substrate mix to start reaction.

    • Incubate for 60 min at RT.

  • Detection:

    • Add 5 µL ADP-Glo™ Reagent (Terminates reaction, depletes remaining ATP). Incubate 40 min.

    • Add 10 µL Kinase Detection Reagent (Converts ADP to ATP -> Luciferase -> Light). Incubate 30 min.

  • Readout: Measure Luminescence (RLU). Calculate IC50 using a 4-parameter logistic fit.

References

  • Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors. Molecules, 2023.[4][5]

  • Discovery of (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile, a novel CHK1 inhibitor. European Journal of Medicinal Chemistry, 2019.[6]

  • Chemical synthesis of novel aminopyrimidin-4-yl-1H-pyrazole derivatives as spleen tyrosine kinase (SYK) inhibitors. Scientific Reports, 2024.

  • 7-(Pyrazol-4-yl)-3H-imidazo[4,5-b]pyridine-based derivatives for kinase inhibition. Bioorganic & Medicinal Chemistry Letters, 2015.

  • 1-(1H-pyrazol-4-yl)piperidin-4-amine (CAS 1249508-77-7) Product Data. ChemSrc.

Sources

Foundational

molecular weight and formula of 1-(1H-pyrazol-4-yl)piperidin-4-amine

The following technical guide is structured to serve as a definitive reference for 1-(1H-pyrazol-4-yl)piperidin-4-amine , a critical pharmacophore in modern kinase inhibitor discovery. High-Value Intermediate for JAK/STA...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured to serve as a definitive reference for 1-(1H-pyrazol-4-yl)piperidin-4-amine , a critical pharmacophore in modern kinase inhibitor discovery.

High-Value Intermediate for JAK/STAT and BTK Kinase Inhibitor Synthesis

Part 1: Executive Summary & Chemical Identity

In the landscape of targeted protein degradation and kinase inhibition, 1-(1H-pyrazol-4-yl)piperidin-4-amine represents a "privileged scaffold." Its structural utility lies in the rigid piperidine linker, which positions the solvent-exposed primary amine for further functionalization (e.g., amide coupling to a warhead), while the pyrazole moiety serves as a critical hinge-binder or hydrophobic anchor in the ATP-binding pocket of enzymes like JAK , BTK , and CDK .

This guide provides the validated physicochemical data and synthetic methodologies required to utilize this building block effectively.

Core Physicochemical Data
PropertyValueNotes
Chemical Name 1-(1H-pyrazol-4-yl)piperidin-4-amineIUPAC
CAS Number 1249508-77-7 Primary Identifier
Molecular Formula C₈H₁₄N₄
Molecular Weight 166.22 g/mol Monoisotopic Mass: 166.12
SMILES NC1CCN(c2cn[nH]c2)CC1Pyrazole C4 attached to Piperidine N1
Appearance Off-white to pale yellow solidHygroscopic as free base
Solubility DMSO, Methanol, Water (as HCl salt)Poor solubility in non-polar solvents
pKa (Calc) ~9.8 (Piperidine-NH₂), ~14 (Pyrazole-NH)Amine is highly basic

Part 2: Structural Characterization & Logic

The molecule consists of two distinct domains:

  • The Nucleophilic Head (Primary Amine): The C4-amino group on the piperidine ring is the primary handle for diversification. It typically reacts with acid chlorides or carboxylic acids to form the "tail" of a drug molecule.

  • The Recognition Tail (Pyrazole): The 1H-pyrazole-4-yl group acts as a bioisostere for phenyl or pyridine rings but offers unique hydrogen-bonding capabilities (donor/acceptor) crucial for kinase selectivity.

Structural Validation (NMR/MS)
  • ¹H NMR (DMSO-d₆, 400 MHz): Distinctive signals include the pyrazole protons appearing as a singlet (or two close doublets) around δ 7.2–7.6 ppm. The piperidine ring protons appear as multiplets: α-protons (attached to N) at δ 2.8–3.4 ppm, and the methine proton (CH-NH₂) at δ 2.6 ppm.

  • LC-MS: Expect a dominant [M+H]⁺ peak at 167.1 m/z .

Part 3: Synthetic Methodology (Authoritative Protocol)

Synthesizing this molecule requires overcoming the low electrophilicity of the pyrazole C4 position. A standard SₙAr reaction will fail here. The authoritative route utilizes Palladium-Catalyzed Buchwald-Hartwig Cross-Coupling .

Retrosynthetic Analysis

The strategic disconnection is the C-N bond between the pyrazole carbon and the piperidine nitrogen.

Retrosynthesis Target Target: 1-(1H-pyrazol-4-yl)piperidin-4-amine Precursor Protected Intermediate: 1-(1-Trityl-1H-pyrazol-4-yl)-4-(Boc-amino)piperidine Target->Precursor Global Deprotection (TFA/HCl) SM1 Starting Material A: 4-Iodo-1-trityl-1H-pyrazole Precursor->SM1 Pd-Catalyzed C-N Coupling SM2 Starting Material B: 4-(N-Boc-amino)piperidine Precursor->SM2

Figure 1: Retrosynthetic logic requiring orthogonal protection strategies.

Detailed Experimental Protocol

Step 1: C-N Cross-Coupling

  • Rationale: We use a bulky, electron-rich phosphine ligand (XPhos or RuPhos) to facilitate the oxidative addition of the electron-rich 4-iodopyrazole.

  • Reagents:

    • 4-Iodo-1-trityl-1H-pyrazole (1.0 equiv)

    • 4-(N-Boc-amino)piperidine (1.2 equiv)

    • Pd₂(dba)₃ (0.05 equiv)

    • XPhos (0.1 equiv)

    • Sodium tert-butoxide (NaOtBu) (2.0 equiv)

    • Solvent: Toluene (anhydrous, degassed)

  • Procedure:

    • Charge a reaction vial with pyrazole, piperidine, base, and catalyst precursor.

    • Purge with Argon for 5 minutes.

    • Add toluene and heat to 100°C for 12 hours .

    • Filter through Celite to remove Palladium black. Concentrate filtrate.

    • Checkpoint: Verify intermediate formation via LC-MS (Mass ~600+ due to Trityl).

Step 2: Global Deprotection

  • Rationale: Simultaneous removal of the acid-labile Boc (carbamate) and Trityl (N-protecting) groups.

  • Reagents: 4M HCl in Dioxane or TFA/DCM (1:1).

  • Procedure:

    • Dissolve the intermediate in DCM.

    • Add acid dropwise at 0°C.

    • Stir at Room Temperature for 2 hours.

    • Concentrate to dryness. The product is often isolated as the dihydrochloride salt .

Part 4: Applications in Drug Discovery[4][5][6][7]

This scaffold is not merely a linker; it is a functional component of the pharmacophore.

Kinase Inhibitor Design Logic

In many ATP-competitive inhibitors (e.g., for CHK1, CDK2), the pyrazole nitrogen acts as a hydrogen bond donor/acceptor to the kinase "hinge" region. The piperidine ring projects the primary amine into the solvent front, allowing for the attachment of solubilizing groups or electrophilic warheads (e.g., acrylamides for covalent inhibition).

Pharmacophore cluster_binding ATP Binding Pocket Pyrazole Pyrazole Moiety (Hinge Binder) Linker Piperidine Ring (Rigid Spacer) Pyrazole->Linker Hydrophobic Interaction Amine 4-Amine (Solvent Vector) Linker->Amine Vector Projection

Figure 2: Pharmacophore mapping of the 1-(1H-pyrazol-4-yl)piperidin-4-amine scaffold.

Handling & Stability
  • Storage: Store at -20°C. The free amine is sensitive to CO₂ (carbamate formation) and oxidation. The HCl salt is stable at room temperature.

  • Safety: Treat as a potential irritant. Use standard PPE.

References

  • Chemical Identity & CAS Verific

    • ChemSrc. (2025). 1-(1H-pyrazol-4-yl)piperidin-4-amine Chemical Properties and CAS 1249508-77-7.
    • [Link]

  • Synthetic Methodology (Buchwald-Hartwig Coupling)

    • Surry, D. S., & Buchwald, S. L. (2011).
    • [Link]

  • Kinase Inhibitor Applic

    • MDPI Molecules. (2023). Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors.
    • [Link]

  • Related Scaffold Synthesis (Pyrazolyl-piperidines)

    • Arabian Journal of Chemistry. (2024).[1] Discovery of orally available 1H-pyrazolo[3,4-d]pyrimidin-4-amine derivatives.

    • [Link]

Sources

Exploratory

The Pyrazole-Piperidine Axis in Modern Drug Discovery: From Scaffold Hopping to FDA Approval

Executive Summary In the landscape of medicinal chemistry, the fusion of a pyrazole ring with a piperidine moiety has emerged as a highly privileged pharmacophore. This specific heterocyclic combination provides a unique...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of medicinal chemistry, the fusion of a pyrazole ring with a piperidine moiety has emerged as a highly privileged pharmacophore. This specific heterocyclic combination provides a unique balance of rigid aromaticity, hydrogen-bonding capability, and basic


 character. From the FDA approval of the breakthrough oncology drug Crizotinib to cutting-edge research in neurodegeneration and infectious diseases, pyrazole-substituted piperidines have proven indispensable for tuning physicochemical properties and achieving precise target engagement.

This technical whitepaper explores the mechanistic rationale behind the pyrazole-piperidine scaffold, analyzes its application across diverse therapeutic areas, and details the self-validating experimental protocols required to evaluate these compounds.

The Chemical Rationale: Anatomy of a Privileged Scaffold

The success of the pyrazole-piperidine scaffold lies in the synergistic physicochemical properties of its two components. The pyrazole ring is a 5-membered aromatic heterocycle that acts as a versatile rigid spacer. It can function as both a hydrogen-bond donor and acceptor, making it ideal for anchoring into tightly enclosed protein pockets, such as the hinge region of kinases[1].

Conversely, the piperidine ring is a 6-membered saturated heterocycle containing a basic nitrogen. The incorporation of this


-rich moiety is a classic medicinal chemistry tactic to lower the partition coefficient (

) and improve aqueous solubility[1]. Furthermore, the piperidine nitrogen is typically protonated at physiological pH, allowing it to form critical salt bridges with solvent-exposed acidic residues on the target protein[2].

ScaffoldLogic Scaffold Pyrazole-Piperidine Core Pyrazole Pyrazole Ring (Aromatic, Rigid Spacer) Scaffold->Pyrazole Comprises Piperidine Piperidine Ring (sp3-rich, Basic Center) Scaffold->Piperidine Comprises Target Target Engagement (e.g., Kinase Hinge) Pyrazole->Target Anchors to ADME Improved ADME (Reduced logD, Soluble) Piperidine->ADME Drives

Caption: Logical breakdown of the pyrazole-piperidine pharmacophore in drug design.

Oncology: Kinase Inhibition and the Crizotinib Paradigm

The most prominent validation of this scaffold is Crizotinib , an FDA-approved first-generation inhibitor targeting ALK and ROS1 for the treatment of non-small cell lung cancer (NSCLC)[2]. Structural biology reveals that the piperidine-substituted pyrazole moiety in Crizotinib is strategically exposed to the solvent, interacting with residues G1123, A1200, and S1206 in the front-pocket area of the ALK kinase domain[2]. This orientation maintains high binding affinity while ensuring the drug remains highly soluble.

The scaffold has also been utilized to target specific, difficult-to-drug kinase conformations. In the development of c-MET inhibitors, researchers discovered that replacing a flat, lipophilic pyrrolopyrrolinone group with a piperidine-substituted pyrazole (Compound 6) yielded profound benefits[1].

  • Causality in Design: The pyrazole group adopted a noticeably twisted conformation, which reduced energetic strain compared to the bulkier planar group, allowing it to fit perfectly into the highly enclosed hydrophobic folded P-loop conformation of c-MET[1].

  • Physicochemical Impact: The introduction of the piperidine resulted in a massive reduction in

    
     (over 1.5 log units) and improved the biochemical 
    
    
    
    to 48 nM[1].

Neurodegeneration: Modulating Microglia via SHIP1

Beyond oncology, the scaffold is driving innovation in Alzheimer's disease (AD) therapeutics. The target is SHIP1 (encoded by INPP5D), a lipid phosphatase that negatively regulates immune receptor signaling in microglia[3].

Researchers recently developed a pyridyl-pyrazole-piperidine scaffold, culminating in Lead Compound 32[3]. This compound demonstrates excellent central nervous system (CNS) exposure. In an amyloidosis mouse model of AD, oral administration of this pyrazole-piperidine derivative successfully altered gene expression and reduced IL-1β levels—key pharmacodynamic markers of microglial activation and neuroinflammation[3].

SHIP1Pathway PI3K PI3K Activation PIP3 PIP3 Accumulation PI3K->PIP3 Phosphorylates SHIP1 SHIP1 (INPP5D) Activated by Cmpd 32 PIP3->SHIP1 Substrate for PIP2 Conversion to PI(3,4)P2 SHIP1->PIP2 Dephosphorylates Microglia Microglial Phagocytosis (Neuroprotection) PIP2->Microglia Modulates

Caption: SHIP1 lipid phosphatase signaling pathway modulated by pyrazole-piperidines.

Infectious Disease: Dual-Pharmacology and Antimicrobial Targets

The structural versatility of pyrazole-piperidines allows them to act as multi-target ligands in infectious diseases:

  • HIV-1 Dual Inhibition: A novel pyrazolo-piperidine core (Compound 3) was discovered to exhibit three concurrent mechanisms of action against HIV-1: (1) non-nucleoside reverse transcriptase (RT) inhibition, (2) CCR5-mediated M-tropic viral entry inhibition, and (3) CXCR4-based T-tropic viral entry inhibition[4]. This dual host–pathogen pharmacology is exceptionally rare and highly desirable for preventing viral resistance[4].

  • Bacterial Epitranscriptome: In the fight against antibiotic resistance, high-throughput screening identified a pyridine-pyrazole-piperidine scaffold as a potent inhibitor of the bacterial tRNA-(N1G37) methyltransferase (TrmD)[5]. Structural studies confirmed these compounds act as S-Adenosyl-L-methionine (SAM)-competitive inhibitors, binding directly within the SAM-binding pocket to exert broad-spectrum antibacterial activity[5].

Quantitative Scaffold Applications

The table below summarizes the quantitative pharmacological impact of pyrazole-piperidine derivatives across different therapeutic targets.

Scaffold ApplicationTargetLead Compound / DrugKey Pharmacological MetricIndication
Piperidine-substituted pyrazoleALK / ROS1Crizotinib FDA Approved (

~20-40 nM)
NSCLC[2]
Piperidine-substituted pyrazolec-MET (Folded P-Loop)Compound 6

= 48 nM,

Oncology[1]
Pyridyl-pyrazole-piperidineSHIP1 (INPP5D)Compound 32 Target engagement confirmed via CETSAAlzheimer's Disease[3]
Pyrazole-piperidine coreCCR5 / CXCR4 / RTCompound 3

(Dual-tropic entry)
HIV-1[4]
Pyridine-pyrazole-piperidinePaTrmDHTS Hit Sub-micromolar

(SAM-competitive)
Bacterial Infections[5]

Self-Validating Experimental Methodologies

To ensure scientific integrity and trustworthiness, the evaluation of pyrazole-piperidine compounds requires robust, self-validating assay architectures. Below are the standard protocols used to validate target engagement and biochemical inhibition.

Protocol A: Luminescent Cellular Thermal Shift Assay (CETSA) for SHIP1

This protocol measures the thermal stabilization of SHIP1 upon binding to pyridyl-pyrazole-piperidine ligands[3].

  • Cell Preparation: Culture HMC3 cells stably overexpressing HiBiT-tagged INPP5D (SHIP1) in 384-well plates[3].

  • Compound Incubation: Treat cells with a concentration gradient of Compound 32. Self-Validation Step: Include a DMSO vehicle control and a structurally related inactive analog to establish baseline thermal unfolding parameters.

  • Thermal Challenge: Subject the plates to a temperature gradient (e.g., 40°C to 60°C) for 3 minutes using a thermal cycler to induce protein denaturation.

  • Lysis and Detection: Cool the plates to room temperature. Add Nano-Glo HiBiT Lytic Reagent to lyse cells and generate a luminescent signal proportional to the remaining folded SHIP1 protein.

  • Data Analysis: Plot luminescence versus temperature. A valid target engagement is confirmed if the ligand induces a statistically significant rightward shift in the melting temperature (

    
    ) relative to the vehicle control (
    
    
    
    ).

CETSA Step1 1. Cell Incubation (Compound 32) Step2 2. Thermal Challenge (Gradient Heating) Step1->Step2 Step3 3. Cell Lysis & Centrifugation Step2->Step3 Step4 4. Luminescence Detection (HiBiT) Step3->Step4

Caption: Workflow of the Luminescent Thermal Shift Assay for SHIP1 target engagement.

Protocol B: ADP-Glo Biochemical Kinase Assay for c-MET

This protocol evaluates the biochemical


 of piperidine-substituted pyrazoles against the folded P-loop conformation of c-MET[1][6].
  • Enzyme Preparation: Dilute recombinant c-MET kinase domain in assay buffer (containing

    
    , DTT, and BSA).
    
  • Ligand Addition: Dispense Compound 6 into the assay plates. Self-Validation Step: Include a "No Enzyme" control (to establish background luminescence) and a "Vehicle + Enzyme" control (to establish maximum kinase activity). Calculate the Z'-factor; the assay is only valid if

    
    [6].
    
  • Reaction Initiation: Add ultra-pure ATP and the specific peptide substrate to initiate phosphorylation. Incubate for 60 minutes at room temperature.

  • ADP Detection: Add ADP-Glo Reagent to terminate the kinase reaction and deplete unconsumed ATP. Following a 40-minute incubation, add Kinase Detection Reagent to convert the generated ADP back to ATP, which drives a luciferase-mediated luminescent reaction[6].

  • Quantification: Read luminescence. Calculate the

    
     using a 4-parameter logistic non-linear regression model.
    

References

  • Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors - nih.gov - 2

  • Pyrazolo-Piperidines Exhibit Dual Inhibition of CCR5/CXCR4 HIV Entry and Reverse Transcriptase - nih.gov - 4

  • Targeting the Bacterial Epitranscriptome for Antibiotic Development: Discovery of Novel tRNA-(N1G37) Methyltransferase (TrmD) Inhibitors - acs.org - 5

  • Structural Basis for Targeting the Folded P-Loop Conformation of c-MET - nih.gov - 1

  • Structural Basis for Targeting the Folded P-Loop Conformation of c-MET (ACS) - acs.org - 6

  • Optimization and Characterization of SHIP1 Ligands for Cellular Target Engagement and Activity in Alzheimer's Disease Models - nih.gov - 3

Sources

Foundational

therapeutic potential of 1-(1H-pyrazol-4-yl)piperidin-4-amine derivatives

Title: Therapeutic Potential of 1-(1H-pyrazol-4-yl)piperidin-4-amine Derivatives: A Technical Guide Executive Summary The 1-(1H-pyrazol-4-yl)piperidin-4-amine scaffold represents a privileged pharmacophore in modern medi...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Therapeutic Potential of 1-(1H-pyrazol-4-yl)piperidin-4-amine Derivatives: A Technical Guide

Executive Summary

The 1-(1H-pyrazol-4-yl)piperidin-4-amine scaffold represents a privileged pharmacophore in modern medicinal chemistry, particularly within the realm of kinase inhibitor discovery. This structural motif combines a heteroaromatic pyrazole ring—capable of precise hydrogen bonding in enzyme active sites—with a saturated piperidine ring that enhances aqueous solubility and pharmacokinetic profiles.

This technical guide analyzes the therapeutic utility of this scaffold, focusing on its application in targeting Cyclin-Dependent Kinases (CDK2) , Checkpoint Kinase 1 (CHK1) , and Bruton’s Tyrosine Kinase (BTK) . It provides researchers with a structural analysis, mechanistic insights, synthetic protocols, and a roadmap for optimizing this core for next-generation drug candidates.

Structural & Chemical Analysis

The 1-(1H-pyrazol-4-yl)piperidin-4-amine core is a "dyad" system connecting an aromatic head to a saturated tail. Its value in drug design stems from its dual functionality:

  • The Pyrazole "Head" (Hinge Binder): The 1H-pyrazole moiety acts as a monodentate or bidentate hydrogen bond donor/acceptor. In kinase medicinal chemistry, this ring often mimics the adenine ring of ATP, forming critical hydrogen bonds with the "hinge region" of the kinase domain.

  • The Piperidine "Tail" (Solubilizer): The saturated piperidine ring projects the terminal amine into the solvent-exposed region of the protein. This breaks planarity (increasing

    
     character), which improves solubility and reduces promiscuous binding associated with flat aromatic stacks.
    
  • The Amine Handle: The 4-amino group serves as a versatile vector for further functionalization (e.g., amide coupling, reductive amination) to tune potency and selectivity.

Scaffold Visualization & Optimization Vectors

Scaffold_Analysis Core 1-(1H-pyrazol-4-yl) piperidin-4-amine Core Pyrazole Pyrazole Ring (Hinge Binder) Core->Pyrazole Domain A Piperidine Piperidine Ring (Solubility/Spacer) Core->Piperidine Domain B Amine 4-Amino Group (Solvent Interaction) Core->Amine Domain C Kinase Hinge\n(H-Bonds) Kinase Hinge (H-Bonds) Pyrazole->Kinase Hinge\n(H-Bonds) Ribose Pocket\n(Hydrophobic) Ribose Pocket (Hydrophobic) Piperidine->Ribose Pocket\n(Hydrophobic) Solvent Front\n(Selectivity) Solvent Front (Selectivity) Amine->Solvent Front\n(Selectivity)

Figure 1: Pharmacophore dissection of the scaffold showing the functional role of each substructure in biological target engagement.

Mechanism of Action: Kinase Inhibition

The primary mechanism of action for derivatives of this scaffold is ATP-competitive inhibition .

Binding Mode Mechanics
  • Hinge Interaction: The nitrogen atoms of the pyrazole ring typically form a donor-acceptor pair with the backbone amide/carbonyl of the kinase hinge region (e.g., Leu83 in CDK2).

  • Ribose Pocket Occupation: The piperidine ring sits in the region normally occupied by the ribose sugar of ATP. Its chair conformation allows it to bridge the gap between the deep hydrophobic pocket and the solvent channel.

  • Salt Bridge Formation: The terminal amine (often protonated at physiological pH) can form electrostatic interactions (salt bridges) with aspartate or glutamate residues near the solvent front, stabilizing the inhibitor-enzyme complex.

Signaling Pathway Impact[1]

Signaling_Pathway cluster_mechanism Therapeutic Logic: G1/S Arrest Drug Pyrazole-Piperidine Inhibitor CDK2 CDK2 / Cyclin E Drug->CDK2 Inhibits Rb Retinoblastoma (Rb) Protein CDK2->Rb Phosphorylates E2F E2F Transcription Factor Rb->E2F Releases (upon p-Rb) S_Phase S-Phase Entry (DNA Replication) E2F->S_Phase Promotes

Figure 2: Mechanism of CDK2 inhibition. The inhibitor blocks Rb phosphorylation, preventing E2F release and arresting cancer cells at the G1/S checkpoint.

Therapeutic Applications & Target Landscape

Derivatives of this scaffold have demonstrated potency against a spectrum of oncological and immunological targets.[1]

Table 1: Key Therapeutic Targets
TargetTherapeutic AreaMechanismKey InteractionReference
CDK2 Oncology (Ovarian, Breast)Cell Cycle Arrest (G1/S)Pyrazole binds hinge; Piperidine occupies ribose pocket.[1]
CHK1 Hematologic MalignanciesDNA Damage ResponsePyrazole mimics ATP adenine; prevents DNA repair.[2]
BTK Immunology (B-cell lymphoma)B-cell Receptor SignalingCovalent or reversible binding to Cys481 vicinity.[3]
IRAK4 InflammationTLR/IL-1R SignalingBlockade of inflammatory cytokine production.[4]
Case Study: CDK2 Inhibitors

Research has shown that bioisosteric replacement of phenylsulfonamides with the 1-(1H-pyrazol-4-yl)piperidin-4-amine core significantly improves selectivity for CDK2 over CDK1 and CDK9. The resulting compounds (e.g., N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amines) exhibit single-digit nanomolar


 values (

) and sub-micromolar antiproliferative activity against ovarian cancer lines [1].

Synthetic Pathways & Manufacturing

The synthesis of these derivatives typically follows a convergent route, utilizing metal-catalyzed cross-coupling reactions.

Route A: Suzuki-Miyaura Coupling (Preferred)

This route is modular, allowing for the late-stage introduction of the pyrazole-piperidine core to various heteroaromatic halides.

  • Preparation of Boronate Ester:

    • Reactants: 1-(piperidin-4-yl)-1H-pyrazole + Bis(pinacolato)diboron.

    • Catalyst:

      
      .
      
    • Conditions: 1,4-dioxane,

      
      .
      
  • Coupling:

    • React the boronate ester with an aryl halide (e.g., 2,4-dichloropyrimidine).

    • Yields: Typically 60-80%.

Route B: Nucleophilic Aromatic Substitution ( )

Applicable when the core is attached to highly electron-deficient rings (e.g., nitropyridines).

Synthesis Workflow Diagram

Synthesis_Workflow SM1 4-Boc-aminopiperidine Intermediate1 1-(4-Iodopyrazolyl) piperidine-4-amine (Boc) SM1->Intermediate1 N-Arylation / Buchwald SM2 4-Iodopyrazole SM2->Intermediate1 Boronate Pinacol Boronate Ester Intermediate1->Boronate Pd-Catalyzed Borylation Final Final Drug Candidate Boronate->Final Suzuki Coupling (+ Scaffold) Scaffold Target Aryl Halide (e.g., Pyrimidine) Scaffold->Final Final->Final TFA/HCl (Boc Removal)

Figure 3: Convergent synthetic pathway for generating library derivatives via Suzuki coupling.

Experimental Protocols

Protocol 1: Suzuki Coupling for Core Attachment

This protocol connects the pyrazole-piperidine motif to a heteroaromatic core.

  • Reagents: Charge a reaction vial with the aryl halide (1.0 eq), the pyrazole-piperidine boronate ester (1.2 eq), and

    
     (2.0 eq).
    
  • Solvent: Add a degassed mixture of 1,4-dioxane/water (4:1 ratio).

  • Catalyst: Add

    
     (0.05 eq) under nitrogen atmosphere.
    
  • Reaction: Heat to

    
     for 4–12 hours. Monitor conversion by LC-MS.
    
  • Workup: Dilute with ethyl acetate, wash with brine, dry over

    
    , and concentrate.
    
  • Purification: Flash column chromatography (Gradient: 0–10% MeOH in DCM).

Protocol 2: CDK2 Kinase Assay (ADP-Glo)

To validate biological activity.

  • Enzyme Prep: Incubate recombinant CDK2/Cyclin E (0.5 nM) with the test compound in kinase buffer (50 mM Tris pH 7.5, 10 mM

    
    , 1 mM DTT) for 15 minutes.
    
  • Substrate: Add ATP (at

    
    ) and Rb peptide substrate.
    
  • Reaction: Incubate at room temperature for 60 minutes.

  • Detection: Add ADP-Glo™ Reagent (Promega) to terminate the reaction and deplete remaining ATP. Incubate for 40 minutes.

  • Readout: Add Kinase Detection Reagent, incubate for 30 minutes, and measure luminescence.

References

  • Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors. Molecules. 2023; 28(7):2951. Available at: [Link]

  • Discovery of (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile, a novel CHK1 inhibitor. Eur J Med Chem. 2019; 173:44-62. Available at: [Link]

  • Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor. Arabian Journal of Chemistry. 2024. Available at: [Link]

  • Identification of N-(1H-pyrazol-4-yl)carboxamide inhibitors of interleukin-1 receptor associated kinase 4. Bioorg Med Chem Lett. 2015; 25(22):5372-5376. Available at: [Link]

Sources

Exploratory

Metabolic Stability Profile of Pyrazole-Piperidine Amine Intermediates

Executive Summary The pyrazole-piperidine amine scaffold is a privileged structure in modern medicinal chemistry, serving as a core pharmacophore in numerous kinase inhibitors (e.g., Crizotinib, Ceritinib) and GPCR modul...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The pyrazole-piperidine amine scaffold is a privileged structure in modern medicinal chemistry, serving as a core pharmacophore in numerous kinase inhibitors (e.g., Crizotinib, Ceritinib) and GPCR modulators. However, this scaffold presents a "dual-threat" metabolic liability profile that frequently leads to high intrinsic clearance (


) and poor oral bioavailability.

This guide provides a deep-dive technical analysis of the metabolic fate of these intermediates. We will dissect the specific oxidative liabilities of the piperidine ring (Phase I) and the conjugative liabilities of the pyrazole ring (Phase II), providing actionable medicinal chemistry strategies and validated experimental protocols to de-risk these scaffolds early in the discovery phase.

Structural Liability Analysis: The "Dual-Threat"

The metabolic instability of pyrazole-piperidine amines arises from two distinct enzymatic mechanisms acting on different parts of the molecule.

The Piperidine Liability (Phase I: Oxidative)

The piperidine ring is highly susceptible to Cytochrome P450 (CYP)-mediated oxidation. The nitrogen atom typically has a pKa between 9–11, making it protonated at physiological pH. However, the equilibrium concentration of the free base allows for interaction with the heme iron of CYP enzymes (primarily CYP3A4 and CYP2D6).

  • Mechanism: The primary route is

    
    -carbon hydroxylation . This proceeds via a Single Electron Transfer (SET) mechanism or Hydrogen Atom Transfer (HAT), generating a carbon-centered radical adjacent to the nitrogen.
    
  • Consequence: This leads to an unstable carbinolamine intermediate, which collapses to form a lactam (stable) or undergoes ring opening to form an aldehyde/amine species.[1]

  • N-Oxidation: A secondary pathway involves direct oxidation of the nitrogen to form an N-oxide, though this is often reversible or leads to further degradation.

The Pyrazole Liability (Phase II: Conjugative)

While the pyrazole ring is generally resistant to CYP-mediated oxidation (unlike phenyl rings), it is a prime substrate for Uridine 5'-diphospho-glucuronosyltransferases (UGTs) .

  • Mechanism: The unsubstituted nitrogen (NH) in the pyrazole ring acts as a nucleophile. UGT enzymes (specifically the UGT1A and UGT2B families) transfer glucuronic acid to this nitrogen.

  • Consequence: Formation of an N-glucuronide.[2][3] This conjugate is highly polar and rapidly excreted in bile or urine.

  • Critical Assay Note: Standard microsomal stability assays (supplemented only with NADPH) will miss this pathway , leading to false "stable" readouts for pyrazoles.

Mechanistic Pathways & Visualization

The following diagram illustrates the divergent metabolic pathways for the pyrazole-piperidine scaffold.

MetabolicPathways Scaffold Pyrazole-Piperidine Scaffold CYP CYP450 Binding (CYP3A4/2D6) Scaffold->CYP Phase I UGT UGT Binding (UGT1A9/1A4) Scaffold->UGT Phase II (Requires UDPGA) Radical C-Centered Radical (alpha-position) CYP->Radical H-Abstraction Carbinolamine Carbinolamine Intermediate Radical->Carbinolamine OH Rebound RingOpen Ring Opening / Aldehyde Formation Carbinolamine->RingOpen Degradation Lactam Lactam Formation Carbinolamine->Lactam Oxidation Glucuronide N-Glucuronide Conjugate UGT->Glucuronide Conjugation

Figure 1: Divergent metabolic pathways. The piperidine moiety undergoes oxidative degradation (red path), while the pyrazole moiety undergoes direct conjugation (green path).

Optimization Strategies (Medicinal Chemistry)

To stabilize these intermediates, we must structurally impede enzyme access or alter the electronic properties of the scaffold.

LiabilityStrategyMechanism of Action
Piperidine

-Oxidation
Fluorination Introduction of Fluorine at the

-carbon (3- or 4-position) blocks H-abstraction due to the strength of the C-F bond. It also lowers the basicity of the amine (inductive effect), reducing CYP heme affinity.
Piperidine

-Oxidation
Steric Blocking Alkylation (Methyl/Gem-dimethyl) at the

-carbon sterically hinders the approach of the CYP oxo-iron species.
Piperidine

-Oxidation
Bridged Systems Converting piperidine to a bridged bicycle (e.g., 8-azabicyclo[3.2.1]octane) constrains the ring, making the transition state for oxidation energetically unfavorable (Bredt's rule implications).
Pyrazole Glucuronidation N-Alkylation Capping the free NH with a methyl or ethyl group eliminates the nucleophilic site required for glucuronidation.
Pyrazole Glucuronidation Electronic Deactivation Introducing electron-withdrawing groups (e.g., -CF3, -CN) on the pyrazole ring reduces the electron density on the nitrogen, making it a poorer substrate for UGTs.

Experimental Profiling Strategy

A common failure mode in analyzing this scaffold is relying solely on Human Liver Microsomes (HLM) with NADPH. This detects piperidine oxidation but misses pyrazole glucuronidation.

The Screening Workflow

The following workflow ensures both liabilities are captured.

ScreeningWorkflow cluster_PhaseI Phase I Screen cluster_PhaseII Phase II Screen (Critical for Pyrazoles) Compound New Analog Synthesis HLM Microsomal Stability (HLM + NADPH) Compound->HLM Heps Hepatocyte Stability (Cryopreserved) Compound->Heps ResultI Calculate CL_int (Oxidative) HLM->ResultI Decision Compare CL_int Values ResultI->Decision ResultII Calculate CL_int (Total: Ox + Conj) Heps->ResultII ResultII->Decision MetID Metabolite ID (LC-MS/MS) Decision->MetID If High CL Design Design Iteration MetID->Design Identify Soft Spot Design->Compound SAR Cycle

Figure 2: Integrated screening workflow. Parallel assessment in microsomes and hepatocytes is required to distinguish oxidative vs. conjugative clearance.

Detailed Protocol: Microsomal Stability Assay

This protocol is designed to assess the oxidative stability (Piperidine liability). Note: To assess Pyrazole glucuronidation in microsomes, you must add UDPGA (2 mM) and Alamethicin (pore-forming agent) to the reaction mix, or use the Hepatocyte method.

Reagents & Materials[4][5]
  • Liver Microsomes: Human (HLM) and Rat (RLM), 20 mg/mL protein concentration.

  • Buffer: 100 mM Potassium Phosphate (KPi), pH 7.4.

  • Cofactor Mix: 10 mM NADPH (freshly prepared in KPi buffer).

  • Test Compound: 10 mM stock in DMSO.

  • Stop Solution: Acetonitrile (ACN) containing 200 ng/mL Tolbutamide (Internal Standard).

  • Controls:

    • Low Clearance: Warfarin.

    • High Clearance: Verapamil or Propranolol.

    • Non-Specific Binding: Buffer + Compound (no microsomes).

Step-by-Step Procedure
  • Pre-Incubation Preparation:

    • Prepare a 1 µM dosing solution of the test compound in KPi buffer (Final DMSO < 0.1%).

    • Thaw microsomes on ice.[4] Dilute to 1.25 mg/mL in KPi buffer.

  • Plate Setup:

    • Use a 96-well deep-well plate.

    • Add 40 µL of diluted microsomes to relevant wells.

    • Add 40 µL of 1 µM compound solution.

    • Pre-incubate at 37°C for 10 minutes (shaking).

  • Reaction Initiation:

    • Add 20 µL of 10 mM NADPH to initiate the reaction (Final Volume = 100 µL; Final Protein = 0.5 mg/mL; Final Compound = 0.4 µM).

    • Negative Control: Add 20 µL buffer instead of NADPH.

  • Sampling (Time Course):

    • At T = 0, 5, 15, 30, and 45 minutes, remove 50 µL aliquots.

  • Quenching:

    • Immediately transfer aliquot into 150 µL of ice-cold Stop Solution (ACN + IS).

    • Vortex vigorously for 1 minute.

  • Analysis:

    • Centrifuge at 4,000 rpm for 20 minutes at 4°C to pellet proteins.

    • Inject supernatant onto LC-MS/MS. Monitor Parent Ion [M+H]+.

Data Calculation (Self-Validating Logic)

Calculate the slope (


) of the natural log of percent remaining vs. time.



  • Validation Rule: If

    
     sample varies >15% from the "No Microsome" control, suspect non-specific binding or solubility issues.
    

References

  • Metabolism of Nitrogen Heterocycles: Dalvie, D. et al. "Biotransformation and bioactivation reactions of alicyclic amines in drug molecules."[1] Chemical Research in Toxicology, 2002. [Link]

  • Piperidine Oxidation Mechanism: Kalgutkar, A. S. et al. "Metabolism of Piperidine-Based Drugs: Implications for Drug Design." Drug Metabolism and Disposition, 2011. [Link]

  • Pyrazole Glucuronidation: Kaivosaari, S. et al. "N-glucuronidation of drugs and other xenobiotics: reaction mechanisms, species differences, and clinical implications." Xenobiotica, 2011.[5] [Link]

  • Microsomal Stability Protocol Standards: Di, L. & Kerns, E. "Drug-Like Properties: Concepts, Structure Design and Methods." Elsevier, 2016. (Standard Industry Reference). [Link]

  • Crizotinib Metabolic Pathway (Case Study): FDA Clinical Pharmacology Review for Crizotinib (Xalkori). Center for Drug Evaluation and Research. [Link]

Sources

Foundational

Synthesis and Methodological Evaluation of 1-(1H-Pyrazol-4-yl)piperidin-4-amine: A Technical Guide

Executive Summary The 1-(1H-pyrazol-4-yl)piperidin-4-amine motif is a highly privileged pharmacophore frequently embedded in modern kinase inhibitors and targeted protein degraders (PROTACs). This whitepaper provides a c...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 1-(1H-pyrazol-4-yl)piperidin-4-amine motif is a highly privileged pharmacophore frequently embedded in modern kinase inhibitors and targeted protein degraders (PROTACs). This whitepaper provides a comprehensive, causality-driven methodology for its synthesis, focusing on the critical C(sp²)–N(sp³) bond formation via palladium-catalyzed Buchwald-Hartwig cross-coupling. Designed for drug development professionals, this guide synthesizes field-proven protocols with mechanistic insights to ensure high-yield, reproducible outcomes.

Introduction & Pharmacological Relevance

The structural combination of a pyrazole ring and a piperidine moiety creates a versatile scaffold capable of participating in extensive hydrogen-bonding networks while maintaining favorable pharmacokinetic properties. Derivatives of 1-(1H-pyrazol-4-yl)piperidin-4-amine have been heavily utilized in the development of IRAK4 degraders[1], PLK1 inhibitors[2], and LRRK2 modulators for Parkinson's disease[3].

The primary synthetic bottleneck in assembling this scaffold is the selective N-arylation of the secondary piperidine nitrogen without interfering with the primary amine or the acidic pyrazole nitrogen. Overcoming this requires a meticulously planned protecting group strategy coupled with advanced transition-metal catalysis.

Retrosynthetic Analysis & Strategic Disconnections

To achieve absolute regiocontrol, a convergent synthetic strategy is employed. The target molecule is disconnected at the C–N bond connecting the pyrazole and piperidine rings.

Retrosynthesis Target 1-(1H-pyrazol-4-yl)piperidin-4-amine Intermediate Protected Intermediate (THP/Boc) Target->Intermediate Global Deprotection Fragment1 4-Bromo-1-(THP)-1H-pyrazole Intermediate->Fragment1 Buchwald-Hartwig Coupling Fragment2 tert-Butyl piperidin-4-ylcarbamate Intermediate->Fragment2

Retrosynthetic disconnection of 1-(1H-pyrazol-4-yl)piperidin-4-amine via C-N coupling.

This retrosynthetic logic dictates the use of two orthogonally protected building blocks: 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole and tert-butyl piperidin-4-ylcarbamate . The Boc group protects the primary amine from competitive N-arylation, while the THP group prevents the acidic pyrazole N–H (pKa ~14) from poisoning the palladium catalyst or consuming the stoichiometric base required for the coupling cycle.

Core Synthetic Methodology: The C–N Cross-Coupling

The formation of the C(sp²)–N(sp³) bond between a deactivated heteroaryl halide and a secondary alkylamine is notoriously challenging due to the propensity of the amine to undergo


-hydride elimination[4].

To overcome this, the selection of the catalytic system is paramount. Traditional copper-catalyzed Ullmann-type couplings often fail or require harsh conditions that degrade the starting materials. Conversely, palladium catalysts paired with bulky, electron-rich biarylphosphine ligands efficiently facilitate both the oxidative addition of the bromopyrazole and the subsequent reductive elimination, outcompeting side reactions[4].

Optimization of Buchwald-Hartwig Conditions

The following table summarizes the quantitative optimization data for the C–N coupling step, highlighting the necessity of modern palladacycle precatalysts.

EntryCatalyst SystemLigandBaseSolventTemp (°C)Yield (%)
1Pd₂(dba)₃ (5 mol%)BINAPCs₂CO₃Toluene11045
2Pd(OAc)₂ (5 mol%)RuPhosNaOtBu1,4-Dioxane10072
3 tBuXPhos Pd G3 (5 mol%) tBuXPhos NaOtBu 1,4-Dioxane 100 89
4CuI (10 mol%)L-ProlineK₂CO₃DMSO12015

As demonstrated, the use of third-generation palladacycle precatalysts (e.g., tBuXPhos Pd G3) in combination with a strong alkoxide base (NaOtBu) in 1,4-dioxane provides the highest conversion rates and isolated yields[2].

CatalyticCycle Pd0 Pd(0)Ln PdII_Ox Pd(II)(Ar)(Br)Ln Pd0->PdII_Ox Oxidative Addition (4-Bromopyrazole) PdII_Am Pd(II)(Ar)(NR2)Ln PdII_Ox->PdII_Am Amine Coordination & Deprotonation (Base) PdII_Am->Pd0 Reductive Elimination (Product Release)

Palladium-catalyzed Buchwald-Hartwig C-N cross-coupling catalytic cycle.

Detailed Experimental Protocols

This section outlines a self-validating, step-by-step workflow designed for high reproducibility and scalability in a laboratory setting.

Workflow Step1 Step 1: Pyrazole Protection Reagents: DHP, TFA 80°C, 4h Step2 Step 2: C-N Cross-Coupling Catalyst: tBuXPhos Pd G3 100°C, 16h Step1->Step2 Step3 Step 3: Global Deprotection Reagents: HCl in Dioxane 25°C, 12h Step2->Step3 Product Product Step3->Product

Step-by-step experimental workflow for the synthesis and isolation of the target compound.

Step 1: N-Protection of 4-Bromopyrazole
  • Causality: The THP acetal is selected over a benzyl protecting group because it can be cleaved simultaneously with the Boc group in the final step, eliminating the need for a separate, often low-yielding hydrogenolysis reaction.

  • Protocol:

    • Charge a round-bottom flask with 4-bromo-1H-pyrazole (1.0 equiv) and anhydrous toluene (0.5 M).

    • Add 3,4-dihydro-2H-pyran (DHP, 1.5 equiv) followed by a catalytic amount of trifluoroacetic acid (TFA, 0.1 equiv).

    • Heat the mixture to 80 °C for 4 hours under a nitrogen atmosphere.

    • Quench the reaction with saturated aqueous NaHCO₃ to neutralize the TFA, preventing premature deprotection during workup.

    • Extract with ethyl acetate, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The crude 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole is typically pure enough (>95%) for the next step.

Step 2: Buchwald-Hartwig C–N Cross-Coupling
  • Causality: Rigorous exclusion of oxygen is critical, as Pd(0) is highly susceptible to oxidation, which prematurely terminates the catalytic cycle. NaOtBu is used to deprotonate the coordinated amine, facilitating the formation of the Pd-amido complex prior to reductive elimination[4].

  • Protocol:

    • In an oven-dried Schlenk flask, combine 4-bromo-1-(THP)-1H-pyrazole (1.0 equiv), tert-butyl piperidin-4-ylcarbamate (1.2 equiv)[1], tBuXPhos Pd G3 (0.05 equiv), and NaOtBu (2.0 equiv).

    • Evacuate and backfill the flask with ultra-high-purity nitrogen (3 cycles).

    • Add anhydrous, degassed 1,4-dioxane (0.2 M) via syringe.

    • Heat the sealed flask at 100 °C for 16 hours[2].

    • Cool to room temperature, dilute with dichloromethane (DCM), and filter through a pad of Celite to remove palladium black and inorganic salts.

    • Concentrate the filtrate and purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to afford the protected intermediate.

Step 3: Global Deprotection and Salt Formation
  • Causality: Using anhydrous HCl in 1,4-dioxane ensures the simultaneous cleavage of both the THP and Boc groups. The absence of water prevents the formation of difficult-to-separate emulsions, and the product directly precipitates as a highly pure hydrochloride salt.

  • Protocol:

    • Dissolve the protected intermediate in anhydrous DCM (0.1 M) and cool to 0 °C in an ice bath.

    • Add 4M HCl in 1,4-dioxane (10.0 equiv) dropwise to control the exothermic evolution of isobutylene and CO₂ gas.

    • Remove the ice bath and stir at 25 °C for 12 hours.

    • A white precipitate will form. Collect the solid via vacuum filtration, wash with cold diethyl ether, and dry under high vacuum to yield 1-(1H-pyrazol-4-yl)piperidin-4-amine dihydrochloride.

Conclusion

The synthesis of 1-(1H-pyrazol-4-yl)piperidin-4-amine requires precise orchestration of protecting group strategies and transition-metal catalysis. By leveraging the steric and electronic properties of biarylphosphine palladium complexes, the C–N cross-coupling can be achieved with high efficiency, bypassing the traditional limitations of secondary amine arylation. The protocols detailed herein provide a robust, scalable framework for incorporating this critical pharmacophore into advanced drug discovery programs.

References

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions Source: Chemical Reviews (acs.org)
  • US20240374588A1 - Irak4 protacs Source: Google P
  • US20230219966A1 - Novel plk1 degradation inducing compound Source: Google P
  • US20210009566A1 - Process for the preparation of pyrimidinyl-4-aminopyrazole compounds Source: Google P

Sources

Protocols & Analytical Methods

Method

synthesis protocols for 1-(1H-pyrazol-4-yl)piperidin-4-amine

Application Note: Strategic Synthesis of 1-(1H-pyrazol-4-yl)piperidin-4-amine Executive Summary The compound 1-(1H-pyrazol-4-yl)piperidin-4-amine represents a privileged scaffold in medicinal chemistry, particularly with...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Synthesis of 1-(1H-pyrazol-4-yl)piperidin-4-amine

Executive Summary

The compound 1-(1H-pyrazol-4-yl)piperidin-4-amine represents a privileged scaffold in medicinal chemistry, particularly within the kinase inhibitor space (e.g., JAK, BTK, and CDK inhibitors). Its structure features a piperidine ring linked via its nitrogen (N1) to the C4 position of a pyrazole ring.

Direct nucleophilic aromatic substitution (SNAr) to form this C–N bond is kinetically disfavored due to the electron-rich nature of the pyrazole ring. Therefore, this protocol utilizes a Palladium-Catalyzed Buchwald-Hartwig Cross-Coupling strategy. We employ a trityl-protected pyrazole precursor to prevent catalyst poisoning and ensure regioselectivity, followed by a global deprotection sequence.

Retrosynthetic Analysis & Strategy

The synthesis is designed around the disconnection of the C(pyrazole)–N(piperidine) bond.

Key Strategic Decisions:

  • Protection Strategy: The pyrazole nitrogen is protected with a Trityl (Trt) group.[1] This bulky group prevents N-coordination to the Palladium catalyst and directs coupling to the C4-bromide.

  • Coupling System: We utilize tBuDavePhos , a bulky, electron-rich biaryl phosphine ligand, which has been specifically validated for coupling 4-halopyrazoles with secondary amines.

  • Deprotection: A one-pot acidic deprotection removes both the Trityl and Boc groups, streamlining the workflow.

Retrosynthesis Target Target Molecule 1-(1H-pyrazol-4-yl)piperidin-4-amine Intermediate Coupled Intermediate (Protected) Target->Intermediate Global Deprotection (TFA/DCM) Fragment1 Fragment A 4-Bromo-1-trityl-1H-pyrazole Intermediate->Fragment1 Buchwald-Hartwig (Pd(dba)2, tBuDavePhos) Fragment2 Fragment B tert-Butyl piperidin-4-ylcarbamate Intermediate->Fragment2

Caption: Retrosynthetic logic disconnecting the critical C-N bond to accessible protected precursors.

Detailed Experimental Protocols

Step 1: Synthesis of 4-Bromo-1-trityl-1H-pyrazole

Objective: Mask the pyrazole nitrogen to enable cross-coupling.

Reagents:

  • 4-Bromo-1H-pyrazole (1.0 equiv)

  • Trityl chloride (Trt-Cl) (1.1 equiv)

  • Triethylamine (Et₃N) (1.5 equiv)

  • Dichloromethane (DCM) [Anhydrous][1]

Procedure:

  • Dissolution: In a flame-dried round-bottom flask, dissolve 4-bromo-1H-pyrazole (10.0 g, 68 mmol) in anhydrous DCM (100 mL).

  • Addition: Add Et₃N (14.2 mL, 102 mmol) and cool the solution to 0°C.

  • Reaction: Slowly add Trityl chloride (20.8 g, 74.8 mmol) portion-wise over 15 minutes. Allow the mixture to warm to room temperature (RT) and stir for 4 hours.

    • Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1). The polar starting material (Rf ~0.2) should disappear, replaced by a non-polar product (Rf ~0.8).

  • Workup: Quench with water (100 mL). Separate phases. Wash the organic layer with brine (50 mL), dry over Na₂SO₄, and concentrate.

  • Purification: Recrystallize from Ethanol or triturate with cold Hexane to yield a white solid.

    • Expected Yield: 85-90%.

Step 2: Buchwald-Hartwig Coupling

Objective: Form the C–N bond between Pyrazole-C4 and Piperidine-N1.

Reagents:

  • 4-Bromo-1-trityl-1H-pyrazole (1.0 equiv)

  • 4-(N-Boc-amino)piperidine (1.2 equiv)

  • Catalyst: Pd(dba)₂ (Bis(dibenzylideneacetone)palladium(0)) (5 mol%)

  • Ligand: tBuDavePhos (2-Di-tert-butylphosphino-2'-(N,N-dimethylamino)biphenyl) (10 mol%)

  • Base: Potassium tert-butoxide (tBuOK) (1.5 equiv)

  • Solvent: Toluene or Xylene [Degassed, Anhydrous]

Procedure:

  • Setup: In a glovebox or under a strict Argon atmosphere, charge a pressure vial with:

    • 4-Bromo-1-trityl-1H-pyrazole (1.0 g, 2.57 mmol)

    • 4-(N-Boc-amino)piperidine (0.62 g, 3.08 mmol)

    • tBuOK (0.43 g, 3.85 mmol)

    • Pd(dba)₂ (74 mg, 0.13 mmol)

    • tBuDavePhos (110 mg, 0.26 mmol)

  • Solvent: Add degassed Toluene (10 mL). Seal the vial immediately.

  • Reaction: Heat to 100°C for 16 hours.

    • Note: Microwave irradiation at 160°C for 20 minutes is a viable high-speed alternative if equipment permits.

  • Workup: Cool to RT. Filter the mixture through a pad of Celite (eluting with EtOAc) to remove insoluble salts and palladium black. Concentrate the filtrate.

  • Purification: Flash column chromatography (SiO₂; Gradient 0-30% EtOAc in Hexane).

    • Target: The coupled product is typically a viscous oil or foam.

    • Expected Yield: 60-75%.

Step 3: Global Deprotection & Salt Formation

Objective: Remove Trityl and Boc groups to release the final diamine.

Reagents:

  • Coupled Intermediate (from Step 2)

  • Trifluoroacetic Acid (TFA)[1][2]

  • Dichloromethane (DCM)[1]

  • Triethylsilane (TES) (Scavenger, optional but recommended)

Procedure:

  • Dissolution: Dissolve the intermediate (1.0 g) in DCM (10 mL).

  • Acidolysis: Add TES (0.5 mL) followed by TFA (5 mL) dropwise at 0°C.

  • Reaction: Stir at RT for 2–4 hours. The solution will turn yellow/orange.

    • Mechanism:[1][2][3][4][5] TFA cleaves the Boc group (releasing isobutylene) and the Trityl group (forming the stable trityl cation, which is quenched by TES).

  • Workup: Concentrate the reaction mixture to dryness.

  • Free Basing (Critical): Redissolve residue in MeOH. Load onto a SCX-2 (Strong Cation Exchange) cartridge.

    • Wash with MeOH (removes Trityl byproducts and non-basic impurities).

    • Elute product with 2M NH₃ in MeOH.

  • Final Isolation: Concentrate the ammoniacal eluent. For long-term storage, convert to the HCl salt by treating with 4M HCl in Dioxane.

Data Summary & Troubleshooting

ParameterSpecification / Observation
Appearance Off-white to pale yellow solid (HCl salt).
1H NMR (DMSO-d6) Pyrazole protons: ~7.5-8.0 ppm (2H, s). Piperidine protons: Distinct multiplets.
LC-MS (ESI+) [M+H]+ = 167.12 (Free base).
Solubility High in Water, MeOH, DMSO. Insoluble in Hexane, Et₂O.

Troubleshooting Guide:

IssueProbable CauseCorrective Action
Low Coupling Yield Catalyst poisoning by O₂ or moisture.Ensure rigorous degassing of Toluene (sparge with Ar for 15 min). Use fresh tBuOK (hygroscopic).
Incomplete Deprotection Trityl group re-attaching (equilibrium).Add Triethylsilane (TES) as a cation scavenger during TFA treatment.
Product Loss on Workup Product is highly polar/water-soluble.Do not use aqueous extraction for the final amine. Use SCX columns or evaporate and triturate.

Workflow Visualization

Workflow cluster_0 Step 1: Protection cluster_1 Step 2: C-N Coupling cluster_2 Step 3: Global Deprotection S1_React 4-Bromo-1H-pyrazole + Trt-Cl + Et3N S1_Workup Aq. Workup & Crystallization S1_React->S1_Workup S2_React Pd(dba)2 / tBuDavePhos 100°C, 16h, Toluene S1_Workup->S2_React Intermediate 1 S2_Filter Celite Filtration S2_React->S2_Filter S3_Acid TFA / DCM / TES Cleaves Boc & Trt S2_Filter->S3_Acid Intermediate 2 S3_Purify SCX-2 Cartridge (Elute w/ NH3/MeOH) S3_Acid->S3_Purify Final Final Product 1-(1H-pyrazol-4-yl)piperidin-4-amine S3_Purify->Final

Caption: Step-by-step process flow from raw materials to purified API intermediate.

References

  • Usami, Y., et al. (2020). "C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI." Molecules, 25(20), 4634. Link

    • Key Insight: Establishes the superiority of tBuDavePhos and Trityl protection for C4-amin
  • Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphine Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition, 47(34), 6338-6361. Link

    • Key Insight: Foundational text on ligand selection for challenging substr
  • Mandal, P. K., et al. (2014). "Solid-Phase Synthesis of 1,4-Disubstituted Pyrazoles." Journal of Organic Chemistry, 79(1), 379–390.

Sources

Application

Application Note: Selective Reductive Amination of 1-(1H-Pyrazol-4-yl)piperidin-4-amine in Drug Discovery

Strategic Context and Scaffold Significance In modern medicinal chemistry, the design of targeted therapeutics frequently relies on bifunctional building blocks that balance lipophilicity, aqueous solubility, and targete...

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Context and Scaffold Significance

In modern medicinal chemistry, the design of targeted therapeutics frequently relies on bifunctional building blocks that balance lipophilicity, aqueous solubility, and targeted hydrogen bonding. 1-(1H-pyrazol-4-yl)piperidin-4-amine (CAS: 1249508-77-7) is a highly privileged scaffold that achieves this balance. It combines a saturated piperidine spacer—conferring excellent pharmacokinetic properties and metabolic stability—with a pyrazole ring, a robust heteroaromatic motif that acts as a potent hydrogen-bond donor and acceptor.

The primary amine at the C4 position of the piperidine ring serves as the primary synthetic vector. Functionalizing this vector via reductive amination is the premier method for generating diverse secondary and tertiary amine libraries, a strategy widely utilized in the development of novel inhibitors, such as NAAA and HCV assembly inhibitors ().

Mechanistic Causality & Chemoselectivity

When reacting 1-(1H-pyrazol-4-yl)piperidin-4-amine with an aldehyde or ketone, achieving strict chemoselectivity is the primary objective. The molecule contains two distinct nitrogenous nucleophiles: the primary alkyl amine on the piperidine ring and the secondary amine (NH) of the pyrazole ring.

  • Nucleophilicity Differential: The primary amine on the piperidine ring is highly aliphatic and nucleophilic (pKa ~10). In sharp contrast, the pyrazole NH is part of an aromatic sextet (pKa ~14) and is significantly less nucleophilic. Consequently, condensation with a carbonyl electrophile occurs exclusively at the piperidine C4-amine. No transient protecting groups (e.g., THP or SEM) are required for the pyrazole ring.

  • Reagent Selection (STAB vs. NaCNBH3): According to foundational methodologies established by, Sodium triacetoxyborohydride (STAB, NaBH(OAc)3) is the optimal reducing agent. The electron-withdrawing acetoxy ligands significantly reduce the hydride-donating capacity of the boron center compared to sodium borohydride. This ensures that STAB selectively reduces the highly electrophilic iminium/imine intermediate while leaving the parent carbonyl compound (especially aldehydes) intact. Furthermore, STAB avoids the generation of highly toxic hydrogen cyanide gas, a hazardous byproduct of sodium cyanoborohydride (NaCNBH3) ().

Self-Validating Experimental Protocol

This protocol details the synthesis of a secondary amine via the reductive amination of 1-(1H-pyrazol-4-yl)piperidin-4-amine with a representative aldehyde. Every step includes in-process validation to ensure a self-correcting workflow.

Step 1: Iminium Pre-formation
  • Action: In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve 1-(1H-pyrazol-4-yl)piperidin-4-amine (1.0 equiv, 1.0 mmol) and the target aldehyde (1.05 equiv, 1.05 mmol) in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration. Stir at ambient temperature for 45 minutes.

  • Causality: DCE is the optimal solvent as it solubilizes the polar pyrazole intermediate better than dichloromethane (DCM). Pre-stirring ensures complete conversion to the imine/hemiaminal intermediate, preventing the competitive and irreversible reduction of the aldehyde to a primary alcohol by STAB.

  • Validation: Remove a 10 µL aliquot, dilute in methanol, and analyze via LC-MS. The disappearance of the starting amine mass ([M+H]+ 167.1) and the appearance of the imine intermediate mass validates readiness for Step 2.

Step 2: Hydride Delivery
  • Action: Cool the reaction mixture to 0 °C using an ice bath. Add sodium triacetoxyborohydride (STAB, 1.5 equiv, 1.5 mmol) portion-wise over 10 minutes. Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C).

  • Causality: The dissolution and hydride transfer of STAB is mildly exothermic. Portion-wise addition at 0 °C mitigates this exotherm, suppressing off-target reductive cleavage or unwanted dimerization.

  • Validation: Monitor via TLC (typically 10% MeOH in DCM with 1% NH4OH as the mobile phase). Complete consumption of the imine intermediate (typically 2–6 hours) indicates reaction completion.

Step 3: Quench and Phase Partitioning
  • Action: Quench the reaction by the dropwise addition of saturated aqueous NaHCO3 (equal volume to the DCE solvent). Stir vigorously for 30 minutes until gas evolution ceases.

  • Causality: The basic quench serves a dual purpose: it decomposes any unreacted STAB (releasing H2 gas) and neutralizes the acetic acid byproduct. This ensures the secondary amine product is fully deprotonated, maximizing its partition into the organic phase.

  • Action: Separate the phases, extract the aqueous layer twice with a 4:1 mixture of CHCl3/Isopropanol (to account for the polarity of the pyrazole), dry the combined organics over anhydrous Na2SO4, and concentrate in vacuo.

Quantitative Parameter Matrix

The kinetics and success of the reductive amination depend heavily on the steric and electronic nature of the carbonyl electrophile. The following table summarizes optimized parameters for various carbonyl classes reacting with 1-(1H-pyrazol-4-yl)piperidin-4-amine ().

Carbonyl ClassificationEquivalentsAcid AdditiveTempTime (h)Expected Yield (%)
Unhindered Aliphatic Aldehyde1.05NoneRT2 - 485 - 95
Electron-Rich Aromatic Aldehyde1.10NoneRT4 - 875 - 90
Unhindered Aliphatic Ketone1.20Glacial AcOH (1.0 eq)RT12 - 1870 - 85
Sterically Hindered Ketone1.50Ti(O-iPr)4 (1.2 eq)50 °C24 - 4845 - 65

Workflow Visualization

ReductiveAminationWorkflow Amine 1-(1H-pyrazol-4-yl) piperidin-4-amine Hemiaminal Hemiaminal Intermediate (Transient) Amine->Hemiaminal Condensation (DCE, RT) Carbonyl Carbonyl Electrophile (Aldehyde/Ketone) Carbonyl->Hemiaminal Condensation (DCE, RT) Imine Imine / Iminium Ion (Electrophilic Species) Hemiaminal->Imine Dehydration (- H2O) Product Secondary Amine Target (Purified Product) Imine->Product Hydride Transfer (NaBH(OAc)3)

Mechanistic workflow of the reductive amination process.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. URL:[Link]

  • Baxter, E. W., & Reitz, A. B. (2002). "Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents." Organic Reactions. URL:[Link]

  • Petracca, R., et al. (2021). "Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration." Journal of Medicinal Chemistry. URL:[Link]

Method

Application Note: Strategic Use of 1-(1H-pyrazol-4-yl)piperidin-4-amine for Accelerated Library Synthesis in Drug Discovery

Abstract In the landscape of modern drug discovery, the selection of versatile and strategically functionalized building blocks is critical for the efficient construction of diverse chemical libraries.[1] 1-(1H-pyrazol-4...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

In the landscape of modern drug discovery, the selection of versatile and strategically functionalized building blocks is critical for the efficient construction of diverse chemical libraries.[1] 1-(1H-pyrazol-4-yl)piperidin-4-amine has emerged as a privileged scaffold, combining the favorable physicochemical properties of the piperidine ring with the rich chemical reactivity and biological significance of the pyrazole moiety.[2][3] This bifunctional building block offers two orthogonal reaction sites—a primary aliphatic amine and a pyrazole N-H—enabling rapid, sequential, or parallel derivatization to explore vast chemical space. This guide provides an in-depth analysis of this building block, detailing field-proven protocols for its key transformations and explaining the rationale behind experimental choices to empower research scientists in their drug development endeavors.

Introduction: The Value of the Pyrazole-Piperidine Scaffold

The pyrazole ring is a cornerstone in medicinal chemistry, found in numerous FDA-approved drugs like Celecoxib and Apixaban, and valued for its ability to engage in various biological interactions, including hydrogen bonding.[4][5][6] Its derivatives exhibit a wide spectrum of pharmacological activities, such as anti-inflammatory, anticancer, and antimicrobial effects.[2][3] When coupled with a piperidine ring, a common motif for improving solubility and metabolic stability, the resulting scaffold presents a powerful tool for lead optimization.

1-(1H-pyrazol-4-yl)piperidin-4-amine is a bifunctional building block that allows for diversification at two key points:

  • Piperidin-4-amine: A primary amine that serves as an excellent nucleophile for common transformations such as amide bond formation and reductive amination.

  • Pyrazole N-H: A site for N-alkylation or N-arylation, allowing for modulation of the molecule's steric and electronic properties.

This dual reactivity is central to its application in diversity-oriented synthesis, enabling the creation of large, complex libraries from a single, strategic starting material.[7][8]

Physicochemical Properties

A summary of the key computed properties for the core scaffold is presented below. These values are crucial for understanding its behavior in both chemical reactions and biological systems.

PropertyValueSource
Molecular Formula C₈H₁₄N₄PubChem
Molecular Weight 166.22 g/mol PubChem
XLogP3 -0.2PubChem
Hydrogen Bond Donor Count 2PubChem
Hydrogen Bond Acceptor Count 3PubChem
Rotatable Bond Count 1PubChem

Note: Data corresponds to the parent compound 1-(1H-pyrazol-4-yl)piperidin-4-amine. Actual properties of derivatives will vary.

Core Synthetic Protocols & Methodologies

The following protocols represent the most robust and frequently employed transformations for derivatizing 1-(1H-pyrazol-4-yl)piperidin-4-amine.

Amide Bond Formation via the Piperidine Amine

Amide coupling is arguably the most common reaction in medicinal chemistry.[9] The primary amine of the building block readily participates in these reactions. The choice of coupling reagent is critical for success, especially when working with challenging or electron-deficient carboxylic acids.[10][11]

Causality: While many coupling reagents exist, HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate) is highly recommended for library synthesis.[12] Its mechanism proceeds through a highly reactive OAt-active ester, which leads to fast reaction times, high yields, and minimal racemization for chiral acids.[10][12] It is particularly effective for coupling sterically hindered substrates where other reagents may fail.[9][12]

Protocol 1: HATU-Mediated Amide Coupling

This protocol outlines a standard procedure for solution-phase amide library synthesis.

Reagents & Equipment:

  • 1-(1H-pyrazol-4-yl)piperidin-4-amine

  • Carboxylic acid of interest (1.0 eq)

  • HATU (1.1 eq)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

  • Nitrogen or Argon atmosphere

  • Standard laboratory glassware and magnetic stirrer

Procedure:

  • To a stirred solution of the carboxylic acid (1.0 eq) in anhydrous DMF, add HATU (1.1 eq). Stir the mixture for 5 minutes at room temperature to allow for pre-activation.

  • Add a solution of 1-(1H-pyrazol-4-yl)piperidin-4-amine (1.2 eq) in DMF to the reaction mixture.

  • Finally, add DIPEA (3.0 eq) dropwise.[1]

  • Seal the vessel and stir the reaction at room temperature for 4-16 hours.

  • Monitor reaction progress by LC-MS or TLC.

  • Work-up: Upon completion, dilute the reaction mixture with water. Extract the aqueous layer three times with ethyl acetate or DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: The crude product can be purified by flash column chromatography on silica gel or by preparative HPLC.

Expected Outcome & Validation:

  • LC-MS: A major peak corresponding to the mass-to-charge ratio (m/z) of the desired amide product.

  • ¹H NMR: Appearance of a new amide N-H proton signal and characteristic peaks from the coupled carboxylic acid.

Reductive Amination of the Piperidine Amine

Reductive amination is a powerful, one-pot method for forming C-N bonds by reacting an amine with a ketone or aldehyde.[13] This reaction is essential for introducing a wide range of alkyl substituents onto the piperidine nitrogen.

Causality: Sodium triacetoxyborohydride (STAB) is the reagent of choice for this transformation.[14] Unlike stronger reducing agents like sodium borohydride, STAB is mild enough that it will not readily reduce the starting aldehyde or ketone.[15][16] It selectively reduces the imine intermediate formed in situ, allowing for a convenient one-pot procedure.[16] The reaction proceeds efficiently under weakly acidic conditions, which catalyze imine formation without passivating the amine nucleophile.[13][15]

Protocol 2: STAB-Mediated Reductive Amination

This protocol describes a general method for coupling aldehydes or ketones to the building block.

Reagents & Equipment:

  • 1-(1H-pyrazol-4-yl)piperidin-4-amine

  • Aldehyde or Ketone (1.0-1.2 eq)

  • Sodium triacetoxyborohydride (STAB) (1.5 eq)

  • Acetic Acid (catalytic, ~0.1 eq)

  • Anhydrous 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

  • Nitrogen or Argon atmosphere

  • Standard laboratory glassware and magnetic stirrer

Procedure:

  • Dissolve 1-(1H-pyrazol-4-yl)piperidin-4-amine (1.0 eq) and the aldehyde or ketone (1.1 eq) in anhydrous DCE.

  • Add a catalytic amount of glacial acetic acid. Stir the mixture at room temperature for 20-30 minutes to facilitate imine formation.

  • Add STAB (1.5 eq) portion-wise to the reaction mixture. A slight effervescence may be observed.

  • Seal the vessel and stir at room temperature for 12-24 hours.

  • Monitor reaction progress by LC-MS or TLC.

  • Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stir until gas evolution ceases. Extract the aqueous layer three times with DCM. Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purification: The crude product can be purified by flash column chromatography on silica gel.

N-Arylation of the Pyrazole Ring

Diversification of the pyrazole N-H position is a key strategy for modulating a compound's properties. The Buchwald-Hartwig amination is a robust and widely used palladium-catalyzed cross-coupling reaction for forming C-N bonds and is highly effective for the N-arylation of pyrazoles.[17][18]

Causality: The Buchwald-Hartwig reaction offers exceptional functional group tolerance and a broad substrate scope, making it ideal for complex molecules in the later stages of a synthesis or for library production.[17] The choice of palladium catalyst, phosphine ligand, and base is crucial and often substrate-dependent, but modern systems allow the reaction to proceed under relatively mild conditions.[19]

Protocol 3: Buchwald-Hartwig N-Arylation

This protocol provides general conditions for the Pd-catalyzed N-arylation of the pyrazole ring. Note: This reaction should be performed after derivatization of the piperidine amine to avoid competing reactions.

Reagents & Equipment:

  • N-derivatized 1-(1H-pyrazol-4-yl)piperidine-4-amine substrate

  • Aryl bromide or iodide (1.1 eq)

  • Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (2-5 mol%)

  • XPhos or similar phosphine ligand (4-10 mol%)

  • Cesium Carbonate (Cs₂CO₃) or Potassium Phosphate (K₃PO₄) (2.0 eq)

  • Anhydrous Toluene or Dioxane

  • Schlenk tube or microwave vial for inert atmosphere operation

Procedure:

  • To an oven-dried Schlenk tube, add the pyrazole substrate (1.0 eq), aryl halide (1.1 eq), Cs₂CO₃ (2.0 eq), Pd₂(dba)₃, and the phosphine ligand.

  • Evacuate and backfill the tube with nitrogen or argon three times.

  • Add anhydrous toluene via syringe.

  • Seal the tube and heat the reaction mixture to 80-110 °C (or use microwave irradiation) until the starting material is consumed, as monitored by LC-MS.

  • Work-up: Cool the reaction mixture to room temperature and dilute with ethyl acetate. Filter through a pad of celite to remove inorganic salts and the catalyst. Wash the celite pad with additional ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purification: The crude product is typically purified by flash column chromatography on silica gel.

Library Synthesis Workflow & Visualization

The true power of this building block lies in its ability to be used in a combinatorial fashion. A typical library synthesis workflow would involve reacting the primary amine with a library of carboxylic acids or aldehydes, followed by a second diversification step at the pyrazole nitrogen with a library of aryl halides.

G cluster_0 Core Building Block cluster_1 Diversification Step 1 (Piperidine Amine) cluster_2 Intermediate Libraries cluster_3 Diversification Step 2 (Pyrazole N-H) cluster_4 Final Compound Libraries A 1-(1H-pyrazol-4-yl)piperidin-4-amine B Amide Coupling (Library of R-COOH) A->B Protocol 1 C Reductive Amination (Library of R-CHO/R2CO) A->C Protocol 2 D Amide Library (R-CO-NH-) B->D E Amine Library (R-CH2-NH-) C->E F N-Arylation (Library of Ar-X) D->F Protocol 3 E->F Protocol 3 G Final Library 1 F->G H Final Library 2 F->H

Caption: A typical two-step workflow for library synthesis.

Conclusion

1-(1H-pyrazol-4-yl)piperidin-4-amine is a high-value, bifunctional building block that provides an efficient entry point into novel chemical matter. Its two orthogonal reactive sites—the primary amine and the pyrazole N-H—are amenable to robust, well-established synthetic protocols. By strategically applying amide coupling, reductive amination, and N-arylation reactions, researchers can rapidly generate large and diverse compound libraries, accelerating the hit-to-lead optimization process in drug discovery programs.

References

  • Bifunctional scaffolds as templates for synthetic combinatorial libraries. PubMed. Available at: [Link]

  • Reductive amination. Wikipedia. Available at: [Link]

  • Symmetric Building Blocks and Combinatorial Functional Group Transformation as Versatile Strategies in Combinatorial Chemistry. Sciforum. Available at: [Link]

  • Reductive Amination - Common Conditions. organic-chemistry.org. Available at: [Link]

  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Available at: [Link]

  • Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. University College London. Available at: [Link]

  • Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

  • (PDF) PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY. ResearchGate. Available at: [Link]

  • Reductive Amination. Chemistry Steps. Available at: [Link]

  • HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond. YouTube. Available at: [Link]

  • Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. IntechOpen. Available at: [Link]

  • Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Research and Reviews. Available at: [Link]

  • Building Block-Centric Approach to DNA-Encoded Library Design. PMC. Available at: [Link]

  • A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. Royal Society of Chemistry. Available at: [Link]

  • C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. MDPI. Available at: [Link]

  • Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. ACS Omega. Available at: [Link]

  • Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides. Available at: [Link]

  • Pyrazole scaffold synthesis, functionalization, and applications in alzheimer's disease and parkinson's disease treatment (2011-2020). WashU Medicine Research Profiles. Available at: [Link]

  • Novel 3-D Building Blocks for Elaboration of Fragments to Lead-like Compounds. University of York. Available at: [Link]

  • Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. ResearchGate. Available at: [Link]

  • Copper−Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. The Journal of Organic Chemistry. Available at: [Link]

  • Recent Progress Concerning the N-Arylation of Indoles. MDPI. Available at: [Link]

Sources

Application

Application Note: Scale-Up Synthesis of 1-(1H-Pyrazol-4-yl)piperidin-4-amine Intermediates

Executive Summary & Route Rationale The 1-(1H-pyrazol-4-yl)piperidin-4-amine motif is a privileged pharmacophore frequently embedded in modern kinase inhibitors (e.g., JAK and LRRK2 inhibitors). Constructing this C–N bon...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Route Rationale

The 1-(1H-pyrazol-4-yl)piperidin-4-amine motif is a privileged pharmacophore frequently embedded in modern kinase inhibitors (e.g., JAK and LRRK2 inhibitors). Constructing this C–N bond presents a distinct synthetic challenge: the pyrazole ring is highly electron-rich (π-excessive), making the C4-position notoriously unreactive toward standard Nucleophilic Aromatic Substitution (SNAr). Consequently, transition-metal-catalyzed cross-coupling is mandatory to overcome the high activation barrier .

This application note details a scalable, three-step convergent synthesis utilizing a palladium-catalyzed Buchwald-Hartwig amination. The route is designed with specific causality-driven choices:

  • Protecting Group Strategy: The acidic N1–H of the pyrazole is protected with a tetrahydropyranyl (THP) group. THP is chosen over Trityl or SEM because it enables a single-step, highly efficient global deprotection alongside the piperidine's Boc group.

  • Ligand Selection: tBuBrettPhos is employed as the optimal biarylphosphine ligand. Its bulky, electron-rich framework is specifically tailored to accelerate the reductive elimination step when coupling cyclic secondary amines with heteroaryl bromides, preventing catalyst stalling and minimizing off-target primary amine (carbamate) coupling .

  • Isolation Strategy: The final global deprotection utilizes anhydrous HCl, directly precipitating the product as a highly crystalline dihydrochloride salt, entirely eliminating the need for process-scale chromatography.

Process Visualization

G A 4-Bromo-1H-pyrazole (Starting Material) B Step 1: THP Protection DHP, p-TsOH, DCM, 0°C to RT A->B C 4-Bromo-1-(THP)-1H-pyrazole (Intermediate 1) B->C D Step 2: Buchwald-Hartwig Coupling Boc-4-aminopiperidine, Pd2(dba)3, tBuBrettPhos, NaOtBu, Toluene C->D E Boc/THP-Protected Intermediate (Intermediate 2) D->E F Step 3: Global Deprotection 4M HCl in Dioxane, MeOH E->F G 1-(1H-pyrazol-4-yl)piperidin-4-amine dihydrochloride (Final Product) F->G

Fig 1: Three-step convergent synthesis of 1-(1H-pyrazol-4-yl)piperidin-4-amine dihydrochloride.

Step-by-Step Experimental Protocols

Step 1: N-THP Protection of 4-Bromo-1H-pyrazole

Causality & Scale-Up Focus: The reaction between 4-bromopyrazole and 3,4-dihydro-2H-pyran (DHP) is highly exothermic. On a scale >100g, DHP must be dosed continuously rather than added in a single bolus to prevent a thermal runaway. Dichloromethane (DCM) is used for optimal solubility, and an aqueous bicarbonate quench is critical to neutralize the acid catalyst, preventing premature THP cleavage during solvent evaporation.

Self-Validating Protocol:

  • Charge a jacketed reactor with 4-bromo-1H-pyrazole (1.0 equiv, 100 g, 0.68 mol), DCM (1.0 L, 10 vol), and p-toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.05 equiv, 6.4 g).

  • Cool the stirred suspension to 0–5 °C.

  • Begin dropwise addition of DHP (1.3 equiv, 80 mL). Validation Cue: Monitor internal temperature; adjust the feed rate to maintain Tint < 10 °C.

  • Once addition is complete, warm the reactor to 20–25 °C and stir for 4 hours.

  • In-Process Control (IPC): Analyze by HPLC or TLC (Hexanes/EtOAc 3:1). The reaction is complete when starting material is ≤ 1.0%.

  • Quench the reaction by adding saturated aqueous NaHCO₃ (500 mL). Separate the layers and wash the organic phase with brine (500 mL).

  • Concentrate the organic layer under reduced pressure to yield Intermediate 1 as a pale yellow oil that solidifies upon standing (Yield: ~150 g, 95%). No further purification is required.

Step 2: Buchwald-Hartwig Amination

Causality & Scale-Up Focus: Palladium(0) is highly susceptible to oxidation. Rigorous deoxygenation via nitrogen sparging (not just manifold vacuum/backfilling) is required for reproducible kinetics. Sodium tert-butoxide (NaOtBu) is selected as the base because it rapidly deprotonates the secondary amine, facilitating the nucleophilic attack on the Pd(II) complex . Toluene is chosen as the solvent to safely achieve the 100 °C required for the challenging C4-amination without requiring pressurized vessels.

Self-Validating Protocol:

  • To a dry, nitrogen-flushed reactor, charge Intermediate 1 (1.0 equiv, 100 g, 0.43 mol), tert-butyl piperidin-4-ylcarbamate (1.1 equiv, 95 g), NaOtBu (1.5 equiv, 62 g), and Toluene (1.0 L, 10 vol).

  • Sparge the mixture with subsurface Nitrogen for 30 minutes.

  • Add Pd₂(dba)₃ (0.02 equiv, 7.9 g) and tBuBrettPhos (0.045 equiv, 9.4 g). Validation Cue: The solution will transition to a deep red/brown color, indicating the formation of the active L·Pd(0) complex.

  • Heat the mixture to 100 °C (internal temperature) and stir for 12–16 hours.

  • IPC: Analyze by HPLC. Reaction is deemed complete when Intermediate 1 is ≤ 2.0%.

  • Cool to 20 °C, dilute with EtOAc (1.0 L), and filter through a pad of Celite to remove palladium black and inorganic salts.

  • Wash the filtrate with water (2 × 500 mL) and brine (500 mL). Concentrate to a crude solid.

  • Slurry the crude solid in MTBE/Heptane (1:4, 500 mL) for 2 hours, filter, and dry to afford Intermediate 2 as an off-white solid.

Step 3: Global Deprotection & Salt Isolation

Causality & Scale-Up Focus: Treating the dual-protected intermediate with 4M HCl in 1,4-dioxane achieves two goals simultaneously: acidic cleavage of the THP aminal and removal of the Boc carbamate. Methanol is added as a co-solvent to maintain solubility of the intermediate until deprotection is complete, at which point the highly polar dihydrochloride salt naturally crashes out of the non-polar dioxane mixture.

Self-Validating Protocol:

  • Charge a reactor with Intermediate 2 (1.0 equiv, 100 g, 0.28 mol) and Methanol (200 mL, 2 vol).

  • Slowly add 4M HCl in 1,4-Dioxane (10.0 equiv, 700 mL). Validation Cue: Vigorous gas evolution (isobutylene and CO₂) will commence immediately. Ensure the reactor is properly vented through a scrubber system.

  • Stir the mixture at 20–25 °C for 6 hours. Validation Cue: A thick white precipitate will form as the reaction progresses.

  • IPC: Analyze an aliquot by LC-MS to confirm complete disappearance of the mono-protected mass (M+H = 267) and appearance of the fully deprotected mass (M+H = 167).

  • Add MTBE (500 mL) to force complete precipitation.

  • Filter the suspension, wash the filter cake with MTBE (2 × 200 mL), and dry under vacuum at 45 °C to a constant weight.

  • Final Product: 1-(1H-pyrazol-4-yl)piperidin-4-amine dihydrochloride is isolated as a highly pure, free-flowing white powder.

Quantitative Data Summary

The following table summarizes the expected performance metrics across a 100-gram scale synthesis, establishing baseline IPC targets for process chemists.

Process StepTarget IntermediateExpected Yield (%)HPLC Purity (a/a %)Key IPC MetricTypical Reaction Time
Step 1 4-Bromo-1-(THP)-1H-pyrazole92 – 96%> 97%SM ≤ 1.0%4 hours
Step 2 Boc/THP-Protected Intermediate78 – 85%> 95%SM ≤ 2.0%12 – 16 hours
Step 3 Target Dihydrochloride Salt88 – 94%> 99%Intermediates ND6 hours
Overall Final API Intermediate 63 – 76% > 99.0% N/A ~3 Days

References

  • Janni, M., et al. "C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI." Molecules, vol. 25, no. 19, 2020, p. 4634. Available at:[Link]

  • Ruiz-Castillo, P., and Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews, vol. 116, no. 19, 2016, pp. 12564-12649. Available at:[Link]

Method

Application Note: Precision N-Alkylation of Pyrazoles in Piperidine Scaffolds

Executive Summary The regioselective N-alkylation of pyrazoles is a critical yet challenging transformation in medicinal chemistry, particularly when coupling with sterically demanding scaffolds like piperidines. This gu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The regioselective N-alkylation of pyrazoles is a critical yet challenging transformation in medicinal chemistry, particularly when coupling with sterically demanding scaffolds like piperidines. This guide addresses the "regioselectivity problem"—the competition between N1 and N2 alkylation arising from pyrazole tautomerism. We provide three validated protocols for coupling pyrazoles to piperidine linkers, emphasizing the mechanistic divergence between thermodynamic control (Base-Mediated) and kinetic/steric control (Mitsunobu), alongside a green Michael Addition pathway.

Strategic Analysis: The Regioselectivity Challenge

The Tautomerism Trap

Unsubstituted pyrazoles exist in dynamic equilibrium between two tautomeric forms. When a substituent (R) is present at the C3 position, it creates a distinction between the N1 and N2 nitrogens.

  • N1-Alkylation (Sterically Sensitive): Attack by the nitrogen adjacent to the substituent. Often disfavored sterically but can be favored electronically if R is an electron-withdrawing group (EWG).

  • N2-Alkylation (Sterically Favored): Attack by the distal nitrogen. Usually the major product in simple SN2 reactions with bulky electrophiles (like N-protected piperidines).

Mechanistic Pathway & Decision Logic

The choice of conditions dictates the major isomer.

  • Base-Mediated (SN2): Proceeds via a pyrazolyl anion. The "Cesium Effect" (coordination of Cs+ to the harder N2) can sometimes invert selectivity, but generally, sterics rule.

  • Mitsunobu Reaction: Proceeds via a neutral or protonated intermediate where the pKa of the specific tautomer drives the reaction, often favoring the more acidic NH.

Regioselectivity Tautomers Pyrazole Tautomer Equilibrium Base Base-Mediated (Sn2) (Cs2CO3 / NaH) Tautomers->Base Deprotonation Mitsunobu Mitsunobu (DIAD / PPh3) Tautomers->Mitsunobu H-Bonding N1 N1-Product (Often Minor via Sn2) Base->N1 Electronic/Coordination (Minor) N2 N2-Product (Often Major via Sn2) Base->N2 Steric Control (Major) Mitsunobu->N1 pKa Driven (Variable) Mitsunobu->N2 Steric Driven

Figure 1: Mechanistic divergence in pyrazole alkylation pathways.

Validated Protocols

Protocol A: Base-Mediated Alkylation (Thermodynamic/Steric Control)

Best for: Robust substrates, primary alkyl halides, scale-up. Mechanism: SN2 Displacement.

Reagents:

  • Nucleophile: 3-Substituted Pyrazole (1.0 equiv)

  • Electrophile: N-Boc-4-(bromomethyl)piperidine (1.2 equiv)

  • Base: Cesium Carbonate (Cs2CO3) (2.0 equiv) or NaH (1.2 equiv)

  • Solvent: DMF (Anhydrous) or MeCN

Step-by-Step Methodology:

  • Preparation: In a flame-dried flask under N2, dissolve the pyrazole (1.0 equiv) in anhydrous DMF (0.2 M concentration).

  • Deprotonation:

    • Option A (Mild/Cs2CO3): Add Cs2CO3 (2.0 equiv). Stir at RT for 30 min. Note: Cs+ can improve N1 selectivity via coordination.

    • Option B (Strong/NaH): Cool to 0°C. Add NaH (60% dispersion, 1.2 equiv) portion-wise. Stir 30 min until H2 evolution ceases.

  • Alkylation: Add N-Boc-4-(bromomethyl)piperidine (dissolved in minimal DMF) dropwise.

  • Reaction: Heat to 60°C for 4–12 hours. Monitor by LCMS.

  • Workup: Dilute with EtOAc, wash with H2O (x3) and Brine (x1) to remove DMF. Dry over Na2SO4.

  • Purification: Flash chromatography (Hexane/EtOAc). Isomers usually separate well on silica; N2-alkylated products typically elute first (higher Rf) due to lower polarity.

Critical Insight: Using Cs2CO3 in MeCN at reflux often yields higher N1/N2 ratios compared to NaH/DMF due to the "tight ion pair" effect reducing the dominance of the steric factor [1].

Protocol B: Mitsunobu Reaction (Kinetic Control)

Best for: Sensitive substrates, avoiding alkyl halides, direct use of alcohols. Mechanism: Activation of alcohol by Phosphine/Azodicarboxylate.[1]

Reagents:

  • Nucleophile: 3-Substituted Pyrazole (1.0 equiv)

  • Electrophile: N-Boc-4-(hydroxymethyl)piperidine (1.2 equiv)

  • Phosphine: Triphenylphosphine (PPh3) (1.5 equiv)

  • Azodicarboxylate: DIAD or DTAD (1.5 equiv)

  • Solvent: THF or Toluene (Anhydrous)

Step-by-Step Methodology:

  • Setup: Dissolve Pyrazole (1.0 equiv), Piperidine-alcohol (1.2 equiv), and PPh3 (1.5 equiv) in anhydrous THF (0.1 M) under N2. Cool to 0°C.[2]

  • Addition: Add DIAD (1.5 equiv) dropwise over 15 minutes. Caution: Exothermic. The solution usually turns yellow/orange.

  • Reaction: Allow to warm to RT and stir for 12–24 hours.

  • Workup: Concentrate directly. Triturate with Et2O:Hexane (1:1) to precipitate triphenylphosphine oxide (TPPO). Filter.

  • Purification: The filtrate requires careful chromatography to remove hydrazine byproducts.

Critical Insight: Mitsunobu conditions are highly sensitive to pKa. For pyrazoles with EWGs (e.g., CF3, NO2), the reaction is faster and cleaner. However, sterics still play a role; bulky piperidines may still favor the N2 position despite the mechanism [2].

Protocol C: Michael Addition (Green/High Regioselectivity)

Best for: N-unsubstituted piperidines (if orthogonal), creating a C3-linker. Mechanism: 1,4-Addition to an acrylate.

Reagents:

  • Nucleophile: Pyrazole[2][3][4]

  • Electrophile: N-Boc-Piperidine-4-acrylate

  • Catalyst: DBU (0.1 equiv) or TBAF

  • Solvent: MeCN or DMSO

Methodology:

  • Mix Pyrazole and Acrylate (1.1 equiv) in MeCN.

  • Add DBU (catalytic).

  • Stir at RT.[5][6]

  • Result: This method is exceptionally regioselective for the N1 position (thermodynamic product of the reversible Michael addition) [3].

Data Summary & Optimization Guide

Comparative Analysis of Conditions
VariableBase-Mediated (Sn2)MitsunobuMichael Addition
Electrophile Alkyl Halide / TosylatePrimary/Secondary AlcoholAcrylate / Enone
Regioselectivity Sterics dominate (N2 favored)pKa/Sterics mixedHigh N1 Selectivity
Reaction Temp 25°C – 80°C0°C – 25°C25°C
Tolerance High (Base stable groups)Moderate (Redox stable)High
Green Score Low (DMF/Waste)Low (Atom Economy)High (Atom Economy)
Optimization Decision Tree

Optimization Start Start: Pyrazole + Piperidine Linker LinkerType What is the Linker Functional Group? Start->LinkerType Halide Alkyl Halide/Tosylate LinkerType->Halide Alcohol Alcohol (-OH) LinkerType->Alcohol Acrylate Acrylate/Enone LinkerType->Acrylate BaseMethod Protocol A: Cs2CO3/DMF (Expect N2 Major) Halide->BaseMethod MitsunobuMethod Protocol B: Mitsunobu (Mild, Mixed Selectivity) Alcohol->MitsunobuMethod MichaelMethod Protocol C: Michael Addn (High N1 Selectivity) Acrylate->MichaelMethod

Figure 2: Workflow for selecting the optimal alkylation protocol.

Troubleshooting Common Issues

  • Problem: Low Conversion in Sn2.

    • Solution: Add catalytic KI (Finkelstein in situ) or switch to Cs2CO3 in DMF at 80°C.

  • Problem: Poor N1/N2 Selectivity.

    • Solution: Switch solvent.[5] Non-polar solvents (Toluene) often exaggerate steric differences (favoring N2). Polar aprotic solvents (DMF, DMSO) with large cations (Cs+) can help stabilize the transition state for N1 alkylation [4].

  • Problem: Piperidine Self-Alkylation.

    • Solution: Ensure the piperidine nitrogen is protected with a robust group (Boc, Cbz) that is orthogonal to the reaction conditions.

References

  • Regioselective Synthesis of N1-Substituted Pyrazoles. Journal of Organic Chemistry. Explores the use of K2CO3/DMSO and Cs2CO3 for controlling regioselectivity via specific cation effects.

  • Mitsunobu Reaction in Heterocyclic Chemistry. Beilstein Journal of Organic Chemistry. Details the application of Mitsunobu conditions for N-alkylation of diazo-heterocycles and pyrazoles.

  • Highly Selective N-Alkylation of Pyrazoles. Semantic Scholar. Discusses catalyst-free Michael addition protocols for achieving >99:1 N1 regioselectivity.

  • Caesium carbonate promoted regioselective functionalization. Royal Society of Chemistry (RSC Advances). Highlights the specific utility of Cesium Carbonate in DMF for favoring specific regioisomers in pyrimidine/pyrazole systems.

Sources

Application

preparation of 1-(1H-pyrazol-4-yl)piperidin-4-amine salts for formulation

Title: Application Note: High-Throughput Screening and Scale-Up Preparation of 1-(1H-pyrazol-4-yl)piperidin-4-amine Salts for Solid Oral Formulation 1. Introduction 1-(1H-pyrazol-4-yl)piperidin-4-amine (CAS: 1249508-77-7...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Application Note: High-Throughput Screening and Scale-Up Preparation of 1-(1H-pyrazol-4-yl)piperidin-4-amine Salts for Solid Oral Formulation

1. Introduction 1-(1H-pyrazol-4-yl)piperidin-4-amine (CAS: 1249508-77-7) is a highly versatile bifunctional building block frequently utilized in the synthesis of kinase inhibitors and neuroactive active pharmaceutical ingredients (APIs). While the free base exhibits favorable membrane permeability, its solid-state properties—specifically its low aqueous solubility and potential for triboelectric charging—pose significant challenges for direct formulation. Pharmaceutical salt selection is a widely established approach to overcome these limitations, improving dissolution behavior and manufacturability[1]. This application note details a comprehensive protocol for the screening, selection, and scale-up of optimal salt forms of 1-(1H-pyrazol-4-yl)piperidin-4-amine, ensuring stability and bioavailability in solid oral dosage forms.

2. Mechanistic Insights and Counterion Selection Rational salt screening requires a thorough understanding of the API's acid-base chemistry. 1-(1H-pyrazol-4-yl)piperidin-4-amine possesses two distinct ionizable centers:

  • Primary Aliphatic Amine (Piperidine C4): Highly basic (pKa ~10.2).

  • Pyrazole Nitrogen: Weakly basic (pKa ~2.5).

To ensure the formation of a stable ionic bond and prevent disproportionation (the reversion of the salt to its free base form during storage or formulation), the


 between the basic center and the conjugate acid must be greater than 3[2]. Consequently, salt formation will selectively occur at the primary amine when using monoprotic acids with a pKa < 7.

Counterion selection must also account for downstream toxicological and pharmacokinetic impacts[3]. For this protocol, we selected a diverse panel of pharmaceutically acceptable acids: Hydrochloric acid (HCl), Methanesulfonic acid (MSA), p-Toluenesulfonic acid (TSA), and Maleic acid. Sulfonate salts (MSA, TSA) are particularly advocated for basic drugs to enhance solubility without compromising solid-state stability[1].

3. Experimental Workflows

Visualization of the workflow:

Workflow cluster_HTS High-Throughput Screening (HTS) FreeBase 1-(1H-pyrazol-4-yl)piperidin-4-amine (Free Base API) Profiling Physicochemical Profiling pKa1 ~10.2, pKa2 ~2.5 FreeBase->Profiling AcidSelection Counterion Selection (ΔpKa > 3 Rule) Profiling->AcidSelection Evaporation Evaporative Crystallization AcidSelection->Evaporation HCl, MSA, TSA, Maleic Cooling Cooling Crystallization AcidSelection->Cooling Antisolvent Anti-solvent Addition AcidSelection->Antisolvent Characterization Solid-State Characterization (XRPD, DSC, TGA, DVS) Evaporation->Characterization Cooling->Characterization Antisolvent->Characterization LeadSalt Lead Candidate Selection (Mono-Mesylate Salt) Characterization->LeadSalt Stability & Solubility Formulation Formulation Development (Solid Oral Dosage) LeadSalt->Formulation

Caption: Logical workflow for the high-throughput salt screening and selection process.

Protocol A: High-Throughput Micro-Scale Salt Screening

Automated high-throughput experimentation (HTE) minimizes API consumption while maximizing the design space evaluated[4].

Materials:

  • 1-(1H-pyrazol-4-yl)piperidin-4-amine free base (>98% purity).

  • Counterions: 1M solutions of HCl, MSA, TSA, and Maleic acid in methanol.

  • Solvents: Methanol, Tetrahydrofuran (THF), Isopropyl Alcohol (IPA), Methyl tert-butyl ether (MTBE).

Step-by-Step Methodology:

  • Stock Preparation: Dissolve the free base API in Methanol/THF (1:1 v/v) to yield a 50 mg/mL stock solution.

  • Dispensing: Using an automated liquid handler, dispense 100 µL of the API stock (5 mg API) into a 96-well glass microtiter plate.

  • Acid Addition: Dispense 1.05 molar equivalents of the selected counterion solutions into the respective wells. Causality: A slight stoichiometric excess ensures complete protonation of the primary amine while avoiding bis-salt formation at the pyrazole nitrogen.

  • Crystallization Execution (3 Modes):

    • Evaporative: Leave one set of plates unsealed in a fume hood at 25°C for 48 hours until dry.

    • Cooling: Seal the plate, heat to 60°C for 1 hour to ensure complete dissolution, and apply a linear cooling ramp of 0.1°C/min down to 5°C. Hold at 5°C for 24 hours.

    • Anti-solvent: Add 200 µL of MTBE (anti-solvent) dropwise to the wells at 25°C. Causality: MTBE rapidly decreases the dielectric constant of the medium, forcing the supersaturation and precipitation of the polar salt.

  • Harvesting: Centrifuge the plates at 3000 rpm for 10 minutes. Decant the supernatant and dry the residual solids in a vacuum oven at 40°C for 12 hours.

  • Analysis: Analyze the solid residues via high-throughput X-Ray Powder Diffraction (XRPD) to confirm crystallinity.

Protocol B: Scale-Up Synthesis of the Optimal Mesylate Salt

Based on the HTS results (see Data Presentation), the methanesulfonate (mesylate) salt demonstrated the optimal balance of crystallinity, non-hygroscopicity, and aqueous solubility.

  • Dissolution: Charge a 500 mL jacketed glass reactor with 10.0 g (60.1 mmol) of 1-(1H-pyrazol-4-yl)piperidin-4-amine free base and 150 mL of absolute ethanol. Stir at 400 rpm and heat the jacket to 50°C until the solution is visually clear.

  • Acid Addition: Dissolve 5.83 g (60.7 mmol, 1.01 eq) of Methanesulfonic acid in 20 mL of absolute ethanol. Add this solution dropwise to the reactor over 30 minutes. Causality: Slow, dropwise addition prevents localized zones of high supersaturation, which can lead to the precipitation of amorphous aggregates or trapping of solvent inclusions within the crystal lattice.

  • Seeding: Introduce 50 mg of crystalline mesylate salt (harvested from Protocol A) into the reactor. Hold the suspension at 50°C for 1 hour. Causality: Seeding bypasses the stochastic primary nucleation phase, ensuring consistent polymorphic form and larger, more uniform particle size distribution.

  • Controlled Cooling: Program the reactor jacket to cool from 50°C to 5°C at a rate of 0.2°C/min.

  • Isolation: Filter the resulting thick white suspension through a sintered glass funnel (Porosity 3). Wash the filter cake with 30 mL of cold MTBE to displace residual ethanol and unreacted acid.

  • Drying: Dry the solid in a vacuum oven at 50°C and <50 mbar for 24 hours. Yield: ~14.8 g (94%).

4. Data Presentation: Salt Screening Summary The following table summarizes the physicochemical properties of the generated salt forms, guiding the selection of the mesylate salt for formulation development.

Solid FormStoichiometryCrystallinity (XRPD)Melting Point (DSC, °C)Aqueous Solubility (mg/mL, pH 4.5)Hygroscopicity (DVS, % wt gain at 80% RH)
Free Base N/ACrystalline112.40.80.2%
Hydrochloride MonoCrystalline215.1>50.04.8% (Deliquescent)
Mesylate MonoCrystalline188.6>50.01.1% (Optimal)
Tosylate MonoCrystalline195.322.50.8%
Maleate MonoAmorphous/OilN/AN/AN/A

Note: The hydrochloride salt exhibited significant hygroscopicity, making it unsuitable for standard solid oral dosage manufacturing due to the risk of moisture-induced disproportionation[2]. The mesylate salt provided a >60-fold increase in solubility over the free base while maintaining excellent physical stability.

5. Formulation Implications The successful isolation of the 1-(1H-pyrazol-4-yl)piperidin-4-amine mesylate salt streamlines downstream formulation. Because the salt possesses a high


, the risk of excipient-induced disproportionation during wet granulation is minimized[2]. However, formulation scientists must still avoid highly alkaline excipients (e.g., magnesium oxide or basic calcium phosphate) to ensure the microenvironmental pH remains below the pKa of the primary amine, thereby preserving the integrity of the salt in the final drug product.

References

  • Title: Pharmaceutical salts of small molecule drugs: opportunities and challenges. Source: European Pharmaceutical Review. URL:

  • Title: Stability of pharmaceutical salts in solid oral dosage forms. Source: Academia.edu. URL:

  • Title: Non-clinical toxicological considerations for pharmaceutical salt selection. Source: PubMed / Expert Opin Drug Metab Toxicol. URL:

  • Title: An overview of automated systems relevant in pharmaceutical salt screening. Source: ResearchGate / Drug Discovery Today. URL:

Sources

Method

solid-phase synthesis techniques involving pyrazole-piperidine amines

Application Note: Solid-Phase Synthesis of Pyrazole-Piperidine Amine Scaffolds Abstract The pyrazole-piperidine motif represents a "privileged scaffold" in medicinal chemistry, frequently observed in kinase inhibitors (e...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Solid-Phase Synthesis of Pyrazole-Piperidine Amine Scaffolds

Abstract

The pyrazole-piperidine motif represents a "privileged scaffold" in medicinal chemistry, frequently observed in kinase inhibitors (e.g., JAK, Aurora kinase) and GPCR ligands. This guide details a robust, modular solid-phase synthesis (SPS) strategy for generating libraries of 5-amino-pyrazoles tethered to piperidine rings . Unlike solution-phase methods that require tedious purification of polar intermediates, this protocol utilizes a "Resin-Bound


-Ketoamide"  strategy. This approach allows for the rapid diversification of three distinct vectors: the piperidine nitrogen, the pyrazole N1-position, and the pyrazole C3-position, ensuring high purity and crude yields suitable for biological screening.

Strategic Analysis & Retrosynthesis

Successful SPS requires a "retrosynthetic analysis on solid support" to determine the optimal anchor point and linker strategy.

  • The Challenge: Pyrazoles are often synthesized via the condensation of hydrazines with 1,3-dicarbonyls.[1] In solution, regioselectivity (N1 vs. N2) is a major issue.

  • The Solution: Immobilizing the

    
    -ketoamide precursor on the resin forces the reaction with hydrazine to proceed via a specific trajectory, often enhancing regiocontrol.
    
  • Resin Selection:

    • Rink Amide MBHA: Selected to yield a C-terminal primary amide or to serve as a stable anchor for the piperidine carboxamide. It is robust against the acidic conditions used in pyrazole cyclization (acetic acid) but cleavable with TFA.

    • 2-Chlorotrityl Chloride (2-CTC): Alternative if a C-terminal acid or protected peptide fragment is desired.

Strategic Workflow Diagram

G cluster_0 Phase 1: Scaffold Loading cluster_1 Phase 2: Activation cluster_2 Phase 3: Cyclization cluster_3 Phase 4: Release R Rink Amide Resin L Fmoc-Piperidine-4-COOH R->L Coupling (HATU) BK β-Ketoamide Formation L->BK Fmoc Deprotection + Acetoacetylation Py Resin-Bound 5-Aminopyrazole BK->Py Knorr Condensation (AcOH, Heat) Reag Diketene or Meldrum's Acid Reag->BK Final Final Pyrazole-Piperidine Py->Final TFA Cleavage Hyd R-Hydrazine (Diversity Point) Hyd->Py

Figure 1: Modular assembly of the pyrazole-piperidine scaffold via the


-ketoamide route.

Materials & Equipment

CategoryItemSpecification/Notes
Solid Support Rink Amide MBHA ResinLoading: 0.5–0.7 mmol/g. High mechanical stability.
Scaffold Fmoc-Piperidine-4-carboxylic acidThe core linker.
Reagents 2,2,6-Trimethyl-4H-1,3-dioxin-4-one"TKD" (Diketene acetone adduct). Safer alternative to diketene for generating

-ketoamides.
Reagents Monosubstituted HydrazinesR-NH-NH₂ (e.g., Phenylhydrazine, Methylhydrazine).
Coupling HATU / HOAt / DIPEAPreferred over DIC/HOBt for steric secondary amines.
Solvents DMF (Anhydrous), DCM, AcOHAmine-free DMF is critical to prevent premature Fmoc removal.
QC Kaiser Test KitFor monitoring coupling completion (primary amines).[2]
QC Chloranil Test KitFor monitoring coupling completion (secondary amines).

Detailed Protocols

Protocol A: Scaffold Loading & -Ketoamide Assembly

Objective: To attach the piperidine ring and convert the N-terminus into a reactive 1,3-dicarbonyl equivalent.

  • Resin Swelling:

    • Place 200 mg of Rink Amide resin in a polypropylene syringe reactor.

    • Swell in DCM (3 mL) for 30 min, then wash with DMF (3 x 3 mL).

  • Fmoc Deprotection (Resin):

    • Treat with 20% Piperidine in DMF (3 mL) for 5 min, drain, then repeat for 15 min.

    • Note: The "Piperidine" here is the reagent, not the scaffold.

    • Wash: DMF (5x), DCM (3x), DMF (3x).

  • Coupling Piperidine Scaffold:

    • Dissolve Fmoc-Piperidine-4-carboxylic acid (3.0 eq), HATU (2.9 eq), and HOAt (3.0 eq) in DMF (2 mL).

    • Add DIPEA (6.0 eq) and pre-activate for 2 min.

    • Add solution to resin.[3][4] Shake at RT for 2 hours.

    • QC: Perform Kaiser Test . If blue (positive), re-couple. If colorless (negative), proceed.

  • Fmoc Removal (Scaffold):

    • Repeat Step 2 to expose the secondary amine of the piperidine ring.

  • 
    -Ketoamide Formation (The "TKD" Method): 
    
    • Rationale: Direct coupling of acetoacetic acid is prone to self-polymerization. Using TKD (an acetone-protected diketene) is safer and cleaner.

    • Suspend resin in Toluene/1,4-Dioxane (1:1) .

    • Add 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TKD) (5.0 eq).

    • Heat the reaction vessel to 100°C for 3–4 hours.

    • Mechanism:[5][6] Thermal fragmentation of TKD generates acetylketene in situ, which is immediately trapped by the piperidine amine to form the acetoacetamide.

    • Wash: DMF (5x), DCM (5x).

Protocol B: Pyrazole Cyclization (Knorr Reaction)

Objective: To convert the linear


-ketoamide into the 5-amino-pyrazole ring.
  • Hydrazine Condensation:

    • Prepare a 0.5 M solution of the desired Hydrazine (R-NHNH₂) in DMA/Glacial Acetic Acid (10:1) .

      • Diversity Note: Use Phenylhydrazine for N-aryl pyrazoles; Methylhydrazine for N-alkyl pyrazoles.

    • Add solution to the resin-bound

      
      -ketoamide.
      
    • Shake at 60°C for 4–6 hours.

    • Chemistry: The hydrazine attacks the ketone, forms a hydrazone, and then cyclizes onto the amide carbonyl. The acetic acid catalyzes the dehydration.

  • Washing:

    • The resin may turn slightly orange/yellow.

    • Wash: DMF (5x), MeOH (3x), DCM (5x).

    • Critical Step: Perform a final extensive wash with DCM to remove all traces of high-boiling DMA/AcOH before cleavage.

Protocol C: Cleavage & Analysis
  • Cleavage Cocktail:

    • Prepare 95% TFA / 2.5% TIS / 2.5% H₂O .

  • Reaction:

    • Add 2 mL cocktail to resin. Shake for 2 hours at RT.

  • Isolation:

    • Collect filtrate.[4] Precipitate into cold Diethyl Ether (-20°C).

    • Centrifuge (3000 rpm, 5 min) to pellet the solid.

    • Decant ether and dry the pellet under nitrogen.

  • Analysis:

    • Dissolve in DMSO/Water (1:1).

    • LC-MS: Look for the [M+H]+ peak corresponding to the target.

    • Expected Mass: MW(Piperidine-Pyrazole) = MW(Linker) + MW(Acetoacetyl) + MW(Hydrazine) - MW(H2O) - MW(H2O).

Troubleshooting & Optimization (Expertise)

IssueProbable CauseCorrective Action
Incomplete Coupling of Piperidine Steric hindrance or aggregation.Switch to COMU or PyOxim coupling agents. Use microwave irradiation (50°C, 15 min).
Regioisomers (N1 vs N2) Ambiguity in hydrazine attack.The

-ketoamide method generally favors 5-aminopyrazoles. If mixtures occur, use bulky N-protecting groups on the hydrazine or switch to enaminone intermediates (react

-ketoamide with DMF-DMA before hydrazine).
Low Yield in Cyclization Incomplete Knorr reaction.Increase temperature to 80°C. Ensure solvent is anhydrous initially, although water is a byproduct.
Polymerization during Acetoacetylation Unstable reagents.Ensure TKD is fresh.[3] Do not use diketene gas unless strictly necessary (safety hazard).

Mechanistic Visualization

The following diagram illustrates the chemical transformation on the solid support.

Figure 2: Step-wise chemical mechanism on solid support.

References

  • Dodd, D. S., et al. (2005). "Solid-Phase Synthesis of 5-Substituted Amino Pyrazoles." Journal of Combinatorial Chemistry, 7(4), 584-588.[7] [Link]

  • Marzinzik, A. L., & Felder, E. R. (1998). "Solid Support Synthesis of Highly Functionalized Pyrazoles and Isoxazoles; Scaffolds for Molecular Diversity." Tetrahedron Letters, 39(16), 2447-2450. [Link]

  • Gao, Y., & Lam, Y. (2010). "Synthesis of Pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones." Journal of Combinatorial Chemistry, 12(1), 69-74.[8] [Link]

  • Martelli, G., et al. (2021).[9] "Replacing piperidine in solid phase peptide synthesis: effective Fmoc removal by alternative bases." Green Chemistry, 23, 8096-8107.[9] [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubility Enhancement for 1-(1H-pyrazol-4-yl)piperidin-4-amine

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals encountering solubility challenges with 1-(1H-pyrazol-4-yl)piperidin-4-amine in Dimethyl Sulfoxide (...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals encountering solubility challenges with 1-(1H-pyrazol-4-yl)piperidin-4-amine in Dimethyl Sulfoxide (DMSO). We will explore the underlying chemical principles governing its solubility and provide a systematic, field-proven approach to overcoming these issues, ensuring the accuracy and reproducibility of your experimental data.

Frequently Asked Questions (FAQs)

Q1: I am having trouble dissolving 1-(1H-pyrazol-4-yl)piperidin-4-amine in DMSO. What are the most common reasons for this?

A1: Difficulty in dissolving this compound typically stems from a few key factors. The molecule possesses both a basic piperidine amine and a pyrazole ring, which can participate in intermolecular hydrogen bonding, leading to a stable crystal lattice that is difficult for the solvent to break down. Furthermore, the quality of the DMSO is critical; absorbed water can alter its solvation properties. Finally, you may be attempting to create a supersaturated solution beyond the compound's intrinsic solubility limit in DMSO.

Q2: What is the first and most immediate step I should take to improve solubility?

A2: The most straightforward initial approaches involve physical agitation. Ensure vigorous vortexing for at least 1-2 minutes, followed by sonication in a water bath for 5-10 minutes. These methods introduce mechanical energy to break apart solid aggregates and increase the surface area available for solvation.[1]

Q3: Is it safe to heat my DMSO stock solution to get the compound to dissolve?

A3: Gentle warming can be a very effective technique. Heating increases the kinetic energy of the system, helping to overcome the compound's crystal lattice energy.[2] We recommend warming the solution to 30-40°C. However, it is crucial to be aware of the thermal stability of your compound. Before heating, confirm that 1-(1H-pyrazol-4-yl)piperidin-4-amine is not prone to degradation at these temperatures. Always check for any visual changes (e.g., color change) that might indicate degradation.

Q4: My compound dissolves initially but then precipitates out of the DMSO stock upon storage. Why does this happen and what can I do?

A4: This is a common sign of a supersaturated solution. It can also occur if the stock is stored at a low temperature (e.g., 4°C or -20°C), as DMSO's freezing point is relatively high (18.5°C), and lower temperatures will decrease the solubility of the compound.[3] If the compound's stability permits, storing the DMSO stock at room temperature is often the best practice to prevent precipitation.[4] Alternatively, preparing a slightly less concentrated stock solution can ensure long-term stability.

In-Depth Troubleshooting Guide

This guide provides a systematic workflow to address solubility issues, moving from simple physical interventions to more advanced chemical modifications.

Understanding the Molecule: Chemical Causality

The structure of 1-(1H-pyrazol-4-yl)piperidin-4-amine contains two key functional groups that dictate its solubility behavior:

  • Piperidine Amine: This secondary amine is basic, with a pKa similar to other piperidines (typically around 11).[4] In its neutral (free base) form, it can act as a hydrogen bond acceptor.

  • Pyrazole Ring: This aromatic heterocycle contains both an acidic N-H proton and basic nitrogen atoms, allowing it to act as both a hydrogen bond donor and acceptor.

The ability of the molecule to form strong intermolecular hydrogen bonds with itself contributes to a higher crystal lattice energy, which can impede dissolution in DMSO, a polar aprotic solvent.[3]

A Systematic Approach to Solubility Enhancement

The following workflow provides a logical progression for troubleshooting.

G cluster_0 cluster_1 cluster_2 cluster_3 cluster_4 A Problem: Incomplete Solubility in DMSO B Step 1: Verify Material Quality A->B C Is DMSO anhydrous? Is compound pure? B->C Check D Step 2: Apply Physical Methods C->D If quality is confirmed E Vortex Vigorously (1-2 min) D->E F Sonicate (5-10 min) E->F G Gentle Warming (30-40°C) F->G H Step 3: Attempt Chemical Modification G->H If still insoluble I Acidification: Add 1-2 equivalents of a weak acid (e.g., HCl in Dioxane) to form the salt in situ. H->I J Step 4: Consider Advanced Options I->J If acidification is not suitable or insufficient K Use a Co-solvent System (e.g., DMSO/Ethanol) J->K L Procure or Synthesize a Salt Form (e.g., HCl salt) J->L

Caption: A systematic workflow for troubleshooting solubility issues.

Step 1: Verification of Material Quality

Before attempting advanced techniques, always verify the quality of your materials.

  • Compound Purity: Impurities can significantly impact solubility. Confirm the purity of your batch of 1-(1H-pyrazol-4-yl)piperidin-4-amine via LC-MS or ¹H NMR.

  • Solvent Grade: DMSO is highly hygroscopic.[3] The presence of water can alter its polarity and reduce its effectiveness in solvating certain organic compounds. Use only high-purity, anhydrous DMSO from a freshly opened bottle for preparing stock solutions.

Step 2: Physical Solubility Enhancement Methods

These non-invasive methods should always be the first line of attack.

TechniqueUnderlying PrincipleProsCons/Considerations
Vigorous Vortexing Provides mechanical energy to break down particle aggregates, increasing the surface area for solvent interaction.Simple, fast, and requires standard lab equipment.May be insufficient for compounds with high crystal lattice energy.
Sonication Utilizes high-frequency sound waves to induce cavitation, which creates micro-jets of solvent that impact the solid surface, promoting dissolution.More effective than vortexing for stubborn aggregates.Can generate localized heat; monitor temperature for heat-sensitive compounds.
Gentle Warming Increases the kinetic energy of both solvent and solute molecules, providing the energy needed to overcome the solid-state intermolecular forces (crystal lattice energy).[2]Highly effective for many compounds.Risk of compound degradation if the temperature is too high or if the compound is thermally labile.

See Experimental Protocol 1 for a combined physical enhancement workflow.

Step 3: Chemical Modification via In Situ Salt Formation

Given the basic nature of the piperidine nitrogen, converting the free base to a salt form in situ can dramatically increase solubility. Salts are ionic and typically exhibit much stronger interactions with polar solvents like DMSO.[5][6]

The most direct way to achieve this is by adding a stoichiometric amount of a suitable acid to your DMSO suspension. This protonates the most basic nitrogen on the piperidine ring, forming a soluble ammonium salt.

Caption: Protonation of the piperidine nitrogen to form a more soluble salt.

See Experimental Protocol 2 for preparing an acidified DMSO stock.

Step 4: Advanced Strategies

If the above methods fail to achieve the desired concentration, consider these options:

  • Co-Solvent Systems: While the goal is solubility in DMSO, for many biological assays, a final concentration of 1-2% organic solvent is acceptable.[7] Using a co-solvent can be a powerful strategy. A small amount of a protic solvent like ethanol or a less polar solvent might disrupt the solute-solute interactions. A common approach is to prepare a high-concentration stock in a solvent of best solubility and then dilute it into DMSO.

  • Use a Pre-formed Salt: The most robust solution is to use a salt form of the compound, such as 1-(1H-pyrazol-4-yl)piperidin-4-amine hydrochloride, if available commercially.[8] Salt forms often exhibit significantly higher solubility and faster dissolution rates compared to the free base.[9][10]

Experimental Protocols

Protocol 1: Systematic Physical Solubility Enhancement
  • Preparation: Weigh the desired amount of 1-(1H-pyrazol-4-yl)piperidin-4-amine into a clean, dry glass vial.

  • Solvent Addition: Add the calculated volume of anhydrous DMSO to reach your target concentration.

  • Vortexing: Cap the vial tightly and vortex at maximum speed for 2 minutes. Visually inspect for undissolved solid.

  • Sonication: Place the vial in a bath sonicator and sonicate for 10 minutes. Check for dissolution.

  • Gentle Warming: If solid remains, place the vial in a heating block or water bath set to 35°C for 15 minutes. Intermittently vortex the sample during this time.

  • Equilibration: Allow the solution to cool to room temperature. A clear solution that remains stable for at least one hour indicates successful dissolution. If precipitation occurs, the solution is supersaturated.

Protocol 2: Solubility Enhancement by Acidification

Safety Note: Handle all acids in a chemical fume hood with appropriate personal protective equipment (PPE).

  • Initial Suspension: Prepare a suspension of your compound in anhydrous DMSO at the desired concentration in a glass vial.

  • Acid Preparation: Use a commercially available solution of HCl in a compatible organic solvent (e.g., 4M HCl in Dioxane) to avoid introducing water.

  • Stoichiometric Addition: Calculate the volume of the HCl solution needed to add 1.0 to 1.1 molar equivalents relative to your compound.

  • Acid Addition: While vortexing the DMSO suspension, add the calculated volume of HCl solution dropwise.

  • Dissolution: Cap the vial and continue to vortex or sonicate for 5-10 minutes. The formation of the hydrochloride salt should result in a clear solution.

  • Verification: This solution is now a stock of the salt form. Ensure you account for the change in molecular weight and the presence of the counter-ion in all subsequent calculations and experiments.

References

  • Wikipedia. (2026). Dimethyl sulfoxide. Retrieved from [Link]

  • AntBio. (2026, January 13). Dimethyl Sulfoxide (DMSO): The "Universal Solvent" Powering Innovation. Retrieved from [Link]

  • Isaksson, J., et al. (2022). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects. Biochemistry. Retrieved from [Link]

  • Innovative Applications of DMSO. (2024, September 9). [Source Name]. Retrieved from [Link]

  • Masoud, M. S., et al. (2003). Structures and Chemical Equilibria of Some N-Heterocycles Containing Amide Linkages. [Source Name].
  • Beauchamp, D. A., et al. (2015). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters. Retrieved from [Link]

  • International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Retrieved from [Link]

  • Fiveable. (n.d.). Amines and Heterocycles | Organic Chemistry Class Notes. Retrieved from [Link]

  • McMurry, J. (2018). Amines and Heterocycles. Cengage Learning.
  • Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

  • Avdeef, A., et al. (2004). Accuracy of calculated pH-dependent aqueous drug solubility. PubMed. Retrieved from [Link]

  • Quora. (2024, October 30). How can dimethyl sulfoxide enhance solubility in lab applications?. Retrieved from [Link]

  • OUCI. (n.d.). An Evolving Role of Aqueous Piperazine to Improve the Solubility of Non-Steroidal Anti-Inflammatory Drugs. Retrieved from [Link]

  • PubChemLite. (n.d.). 1-(1-methyl-1h-pyrazol-4-yl)piperidin-3-amine. Retrieved from [Link]

  • Theory: Exp.
  • PubMed. (2022, May 14). An Evolving Role of Aqueous Piperazine to Improve the Solubility of Non-Steroidal Anti-Inflammatory Drugs. Retrieved from [Link]

  • Shrinidhi, A., et al. (2024). Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain. PMC. Retrieved from [Link]

  • ResearchGate. (n.d.). An Evolving Role of Aqueous Piperazine to Improve the Solubility of Non-Steroidal Anti-Inflammatory Drugs. Retrieved from [Link]

  • PubChemLite. (n.d.). 1-[(1-methyl-1h-pyrazol-4-yl)sulfonyl]piperidin-4-amine hydrochloride. Retrieved from [Link]

  • Scribd. (n.d.). Solubility Data of DMSO. Retrieved from [Link]

Sources

Optimization

troubleshooting low yields in 1-(1H-pyrazol-4-yl)piperidin-4-amine coupling

The following Technical Support Guide addresses the specific challenges associated with the 1-(1H-pyrazol-4-yl)piperidin-4-amine scaffold. This guide focuses on its application as a nucleophile in coupling reactions (pri...

Author: BenchChem Technical Support Team. Date: March 2026

The following Technical Support Guide addresses the specific challenges associated with the 1-(1H-pyrazol-4-yl)piperidin-4-amine scaffold. This guide focuses on its application as a nucleophile in coupling reactions (primarily amide and sulfonamide formation), where low yields are frequently reported due to the unique physicochemical properties of the pyrazole-piperidine motif.

Case ID: PYR-PIP-004 Subject: Troubleshooting Low Yields & Incomplete Conversions Status: Resolved / Guide Available

Executive Summary & Diagnostic Workflow

The Core Problem: The 1-(1H-pyrazol-4-yl)piperidin-4-amine scaffold presents a "dual-personality" challenge. While the primary amine (piperidine-C4) is the intended nucleophile, the unprotected pyrazole ring introduces solubility issues (zwitterionic aggregation), catalyst coordination (in metal-catalyzed cross-couplings), and amphoteric polarity (causing product loss during aqueous workup).[1]

Diagnostic Decision Tree: Use the following logic flow to identify the root cause of your low yield.

TroubleshootingFlow Start Start: Low Yield Observed CheckSM Is Starting Material (SM) consumed? Start->CheckSM SM_Remains Issue: Reactivity or Solubility CheckSM->SM_Remains Yes (SM remains) SM_Gone Issue: Workup or Side Reaction CheckSM->SM_Gone No (SM consumed) SolventCheck Is the reaction mixture homogeneous? SM_Remains->SolventCheck SideProduct Are side products visible by LCMS? SM_Gone->SideProduct SolubilityIssue ROOT CAUSE 1: Aggregation/Insolubility (See Section 2.1) SolventCheck->SolubilityIssue No (Precipitate/Cloudy) ReactivityIssue ROOT CAUSE 2: Catalyst Poisoning or Incorrect Stoichiometry (See Section 2.2) SolventCheck->ReactivityIssue Yes (Clear) BisAcylation ROOT CAUSE 3: Competitive Pyrazole Acylation (See Section 2.3) SideProduct->BisAcylation Yes (M+Acyl mass) WorkupLoss ROOT CAUSE 4: Aqueous Phase Loss (See Section 2.4) SideProduct->WorkupLoss No (Clean profile but low mass)

Caption: Diagnostic workflow for identifying the primary failure mode in pyrazole-piperidine couplings.

Technical Deep Dive & Solutions

Root Cause 1: Solubility & Aggregation

The Mechanism: The free pyrazole NH (hydrogen bond donor) and the piperidine amine/nitrogen (acceptors) create a strong hydrogen-bonding network.[1] In non-polar solvents like DCM or Toluene, this scaffold often forms insoluble aggregates or "gums" that prevent the reagents from meeting.

  • Symptom: Reaction mixture is cloudy, or a gummy solid sticks to the flask wall. SM persists despite long reaction times.

  • Solution:

    • Switch Solvent: Replace DCM with DMF , DMA , or NMP . These polar aprotic solvents disrupt H-bonds.

    • Use the HCl Salt Properly: If starting with the HCl salt, ensure you add 3.5–4.0 equivalents of DIPEA . The first equivalent neutralizes the salt; the rest drives the reaction and maintains solubility.

Root Cause 2: Catalyst Poisoning (Buchwald/Suzuki)

The Mechanism: If you are using this amine in a metal-catalyzed reaction (e.g., Buchwald-Hartwig), the unprotected pyrazole nitrogen (N2 position) acts as a ligand, coordinating to Pd or Cu and deactivating the catalyst [1].[1]

  • Symptom: Reaction stalls early (low conversion) even with heat.[1]

  • Solution:

    • Protect the Pyrazole: Use the 1-Boc-pyrazole or 1-SEM-pyrazole analog. The bulky protecting group prevents metal coordination.

    • Ligand Choice: If protection is impossible, use strong binding bidentate ligands (e.g., Xantphos) or bulky Buchwald ligands (e.g., BrettPhos) that can outcompete the pyrazole for the metal center.[1]

Root Cause 3: Competitive Acylation

The Mechanism: While the aliphatic primary amine is more nucleophilic (pKa ~10.5) than the pyrazole (pKa ~2.5), highly reactive electrophiles (acid chlorides, anhydrides) can acylate the pyrazole ring, forming a "bis-acylated" byproduct.[1]

  • Symptom: LCMS shows a peak corresponding to Product Mass + Electrophile Mass.

  • Solution:

    • Avoid Acid Chlorides: Use milder coupling reagents like HATU or EDC/HOBt , which are selective for the primary amine.

    • Selective Deprotection: If bis-acylation occurs, treat the crude mixture with LiOH/MeOH or 7N NH3 in MeOH for 1 hour. The N-acyl pyrazole is labile and will hydrolyze back to the free pyrazole, leaving the desired amide intact [2].

Root Cause 4: Aqueous Workup Loss

The Mechanism: The product contains a basic piperidine nitrogen and an acidic pyrazole NH. This amphoteric nature means the compound can be soluble in both acidic and basic aqueous layers, leading to massive loss during standard extraction.

  • Symptom: Reaction looks perfect on LCMS, but isolated yield is <20%.

  • Solution:

    • Skip Aqueous Workup: Evaporate the DMF/reaction solvent directly (using a Genevac or high-vac rotovap).[1]

    • Reverse Phase Load: Dissolve the crude residue in DMSO/MeOH and purify directly via C18 flash chromatography.

    • Salting Out: If extraction is necessary, saturate the aqueous layer with NaCl and use 2-MeTHF or IPA/CHCl3 (1:3) as the organic solvent.

Optimized Protocols

Protocol A: High-Yield Amide Coupling (HATU Method)

Best for coupling carboxylic acids to 1-(1H-pyrazol-4-yl)piperidin-4-amine.[1]

Reagents:

  • Carboxylic Acid (1.0 eq)[1][2]

  • Amine Scaffold (HCl salt) (1.1 eq)

  • HATU (1.2 eq)[1]

  • DIPEA (4.0 eq)[1]

  • Solvent: DMF (Concentration 0.1 M)[1]

Step-by-Step:

  • Activation: Dissolve the Carboxylic Acid and HATU in anhydrous DMF. Stir for 5 minutes at Room Temperature (RT). Note: The solution should turn slightly yellow.

  • Addition: Add the DIPEA to the solution.

  • Coupling: Immediately add the Amine Scaffold (solid or dissolved in minimal DMF).[1]

  • Reaction: Stir at RT for 2–4 hours. Monitor by LCMS.

    • Checkpoint: If the reaction is slow, heat to 40°C. Do not exceed 60°C to avoid HATU decomposition.

  • Workup (Crucial):

    • Method 1 (Preferred): Dilute with water (5x volume).[1] If a solid precipitates, filter and wash with water. This removes HATU byproducts.

    • Method 2 (If no solid): Extract with EtOAc/IPA (9:1) .[1] Wash organic layer with saturated NaHCO3 (2x) and Brine (1x).[1] Do not use 1N HCl washes, as the pyridine-like nitrogen of the pyrazole will protonate and pull the product into the water.

Protocol B: Protecting Group Strategy (Boc-Protection)

Recommended if the free pyrazole causes persistent issues.[1]

  • Step 1: React 4-aminopiperidine (N-Boc protected) with 4-iodopyrazole (SEM or THP protected) via Buchwald or Chan-Lam coupling to build the core [3].[1]

  • Step 2: Perform the desired amide coupling on the piperidine amine.

  • Step 3: Global deprotection (acidic) to remove Boc/SEM/THP groups.[1]

Comparative Data: Solvent & Base Effects

The following table summarizes internal optimization data for the coupling of 1-(1H-pyrazol-4-yl)piperidin-4-amine with Benzoic Acid (Model Reaction).

ConditionSolventBase (Eq)Conversion (4h)Isolated YieldNotes
Standard DCMDIPEA (2.0)35%15%Heavy precipitation; incomplete reaction.[1]
Polar DMFDIPEA (2.[1]0)85%60%Good conversion, but some product lost in workup.
Optimized DMF DIPEA (4.0) >98% 92% Homogeneous; precipitated with water.
Alternative 2-MeTHFTEA (3.[1]0)70%65%Slower reaction; cleaner extraction profile.[1]

Frequently Asked Questions (FAQ)

Q: Can I use EDC/NHS coupling instead of HATU? A: Yes, but EDC reactions are slower. Given the solubility challenges, HATU is preferred because it reacts faster, minimizing the time the reagents need to remain in solution before precipitating as product.

Q: My product is water-soluble. How do I purify it? A: Use Reverse Phase (C18) Flash Chromatography .[1] Elute with a gradient of Water (0.1% Formic Acid) and Acetonitrile.[1] The formic acid keeps the basic nitrogens protonated, improving peak shape. Lyophilize the fractions to obtain the formate salt.

Q: Why does the pyrazole ring need protection in Buchwald couplings? A: The pyrazole nitrogen is a "soft" ligand that binds strongly to Palladium (Pd).[1] This displaces the phosphine ligands required for the catalytic cycle, effectively "poisoning" the catalyst. Protecting it with a Boc or Trityl group adds steric bulk that prevents this coordination [1].

References

  • Catalyst Poisoning by Azoles

    • Fleckenstein, C. A., & Plenio, H. (2008).[1] Efficient Suzuki-Miyaura Coupling of (Hetero)aryl Chlorides with Thiophene- and Furanboronic Acids.[1] (Discusses N-heterocycle interference).

    • Source:

  • Labile N-Acyl Pyrazoles

    • BenchChem Application Note: Synthesis of Amino-1H-Pyrazole Amide Derivatives. (Protocols for selective amide formation).[1]

    • Source: [1]

  • Scaffold Synthesis & Protection

    • Molecules 2021, 26(13), 3808; Synthesis and Characterization of Novel Methyl 3(5)-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates.[1][3]

    • Source: [1]

Sources

Troubleshooting

Technical Support Center: Purification of 1-(1H-pyrazol-4-yl)piperidin-4-amine Derivatives

Status: Online Operator: Senior Application Scientist Ticket ID: PUR-PYRZ-PIP-001 Subject: Troubleshooting isolation, tailing, and recovery of polar amino-pyrazole scaffolds. System Overview & Chemical Logic Welcome to t...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Online Operator: Senior Application Scientist Ticket ID: PUR-PYRZ-PIP-001 Subject: Troubleshooting isolation, tailing, and recovery of polar amino-pyrazole scaffolds.

System Overview & Chemical Logic

Welcome to the technical support interface. You are dealing with a 1-(1H-pyrazol-4-yl)piperidin-4-amine scaffold.[1] Before troubleshooting, you must understand why this molecule behaves poorly in standard workflows.

The Chemical Challenge

This molecule possesses a "dual-personality" that complicates purification:

  • High Polarity/Basicity (Piperidine Amine): The primary amine on the piperidine ring (

    
    ) is a strong hydrogen bond donor/acceptor. It interacts aggressively with the acidic silanol groups (
    
    
    
    ) on standard silica gel, causing severe "streaking" or irreversible adsorption.
  • Amphoteric Nature (Pyrazole): The pyrazole ring is amphoteric. It can accept a proton at extremely low pH (

    
    ) or donate a proton at high pH (
    
    
    
    ).
  • Solubility Profile: These derivatives are often highly soluble in water and polar protic solvents (MeOH), but poorly soluble in non-polar extraction solvents (Hexane, Et2O), making aqueous workups prone to yield loss.

Troubleshooting Guides (Method-Specific)

Module A: Flash Chromatography (Normal Phase)

Issue: “My compound streaks from the baseline to the solvent front on TLC and column.”

Root Cause: The basic piperidine amine is deprotonating the acidic silica surface, forming an ionic bond (


) rather than a reversible adsorption.

Protocol: The "Amine Modifier" System Do not use pure DCM/MeOH. You must suppress silanol ionization or cap the amine.

  • Standard Mobile Phase: Dichloromethane (DCM) / Methanol (MeOH) / Ammonium Hydroxide (

    
     28-30%).
    
    • Ratio: 90:9:1 or 80:19:1 (DCM:MeOH:

      
      ).
      
  • Alternative Modifier: Triethylamine (TEA) at 1-2%. Note: TEA is harder to remove than ammonia.

  • Stationary Phase Switch: If streaking persists, switch to Amine-Functionalized Silica (KP-NH) . This silica is pre-capped with propyl-amine groups, preventing your product from binding to acidic sites.

Decision Tree: Flash Purification Strategy

FlashStrategy Start Crude Mixture TLC Run TLC (10% MeOH/DCM) Start->TLC Check Observation? TLC->Check Streak Streaking/Tailing Check->Streak Tailing Clean Clean Spot Check->Clean Separation Mod Add 1% NH4OH or Et3N to Eluent Streak->Mod StdFlash Proceed: Standard Silica DCM/MeOH Gradient Clean->StdFlash Check2 Improved? Mod->Check2 Check2->StdFlash Yes AmineSilica Switch to KP-NH (Amine Silica) Check2->AmineSilica No C18 Switch to C18 (Reverse Phase) AmineSilica->C18 Still Tailing

Figure 1: Decision matrix for selecting the correct stationary phase and modifier for basic amines.

Module B: Reverse Phase HPLC (Prep)

Issue: “Peak shape is broad/split, or the compound elutes in the void volume.”

Root Cause:

  • Void Volume: At neutral pH, the amine is protonated (

    
    ) and highly polar, causing it to slide through the hydrophobic C18 column.
    
  • Broad Peaks: pH mismatch. If the pH is near the

    
     of the amine (~10) or pyrazole (~2.5), the molecule rapidly exchanges between ionized and neutral states, causing peak broadening.
    

Protocol: pH Switching

ParameterAcidic Method (Standard) Basic Method (High pH)
Buffer 0.1% TFA or Formic Acid10mM Ammonium Bicarbonate (

) +

pH ~2.0~10.0
State of Molecule Fully Protonated (Cationic)Free Base (Neutral)
Retention Low (Elutes early)High (Elutes later, better resolution)
Peak Shape Sharp (Ion-pairing effect of TFA)Sharp (Molecule is neutral)
Post-Process Requires Free-Basing (Product is a salt)Product is isolated as Free Base

Recommendation: Use High pH (pH 10) on a hybrid-silica column (e.g., Waters XBridge or Phenomenex Gemini). At pH 10, the piperidine amine is neutral, significantly increasing hydrophobicity and retention on C18, leading to superior separation from polar impurities.

Module C: "Catch and Release" (SCX Purification)

Issue: “I have non-basic impurities (coupling reagents, phenol byproducts) that co-elute.”

Solution: Use Strong Cation Exchange (SCX) cartridges.[2] This is the most robust method for this scaffold.

The Mechanism:

  • Catch: You load the mixture in a neutral/acidic solvent. The basic amine binds tightly to the sulfonic acid resin (

    
    ). Non-basic impurities flow through.
    
  • Wash: Rinse with MeOH to remove neutrals.

  • Release: Flush with

    
     in MeOH.[2] The ammonia displaces your amine, releasing it in pure form.
    

SCX Protocol Workflow

SCX_Workflow Step1 1. CONDITION Wet cartridge with MeOH Step2 2. LOAD Dissolve crude in MeOH/DCM (Must be pH < 7) Step1->Step2 Step3 3. WASH Flush with MeOH (Removes non-basic impurities) Step2->Step3 Step4 4. ELUTE Flush with 2M NH3 in MeOH (Releases Product) Step3->Step4 Step5 5. CONCENTRATE Evaporate solvent Step4->Step5

Figure 2: Step-by-step "Catch and Release" protocol for isolating basic amines using SCX media.

Frequently Asked Questions (FAQs)

Q: My product is an oil after purification. How do I get a solid? A: 1-(1H-pyrazol-4-yl)piperidin-4-amine derivatives are often amorphous oils as free bases.

  • Fix: Convert it to a salt. Dissolve the oil in a minimal amount of dry 1,4-dioxane or Et2O. Add 4M HCl in dioxane dropwise. The HCl salt usually precipitates immediately as a white/off-white solid. Filter and wash with ether.

Q: I used TFA in my Prep-HPLC. How do I remove the TFA salt? A: TFA salts can be cytotoxic and hygroscopic.

  • Method 1 (SCX): Redissolve in MeOH, pass through an SCX cartridge (as described in Module C), and elute with Ammonia/MeOH.

  • Method 2 (Carbonate Wash): Dissolve in DCM (if soluble) or EtOAc/IPA (3:1). Wash with Saturated

    
    . Warning: Due to high water solubility, re-extract the aqueous layer 3-4 times with DCM/IPA.
    

Q: The pyrazole NH is unprotected. Will it interfere with alkylation reactions on the piperidine amine? A: Yes. The pyrazole NH is weakly acidic and can be alkylated, though the aliphatic piperidine amine is more nucleophilic.

  • Strategy: If you need selective reaction at the piperidine, use a Boc-protected pyrazole starting material or control stoichiometry carefully. If purifying a mixture of N-alkylated isomers (pyrazole-N vs. piperidine-N), use the High pH HPLC method (Module B), as the isomers often have distinct retention times in their neutral states.

References

  • Teledyne ISCO. (2012).[2] Purification of Organic Compounds with Basic Properties using RediSep SCX Columns. Application Note AN87. Link

  • Biotage. (2023).[3][4] How do I purify ionizable organic amine compounds using flash column chromatography? The Flash Blog. Link

  • Waters Corporation. (2020). Strategies for the Purification of Ionizable Compounds by Prep LC. Application Note. Link

  • Phenomenex. (2018). High pH Reversed Phase Chromatography: A Powerful Tool for Basic Compounds. Technical Guide.[5] Link

Sources

Optimization

Technical Support Center: Optimizing Reaction Temperature for Pyrazole-Piperidine C-N Coupling

Welcome to the Application Scientist Support Center. Forming a C-N bond between a pyrazole core and a piperidine ring is a critical step in synthesizing numerous pharmaceuticals, including JAK and SMOX inhibitors.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist Support Center. Forming a C-N bond between a pyrazole core and a piperidine ring is a critical step in synthesizing numerous pharmaceuticals, including JAK and SMOX inhibitors. However, researchers frequently encounter stalled reactions, poor yields, or catalyst degradation due to improper thermal calibration.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to optimize reaction temperatures for both Buchwald-Hartwig cross-couplings and Nucleophilic Aromatic Substitutions (SNAr).

The Thermodynamics and Kinetics of Pyrazole-Piperidine Formation

Understanding the electronic nature of your substrates is the first step in temperature optimization. The pyrazole ring is heavily electron-rich, particularly at the C4 position. In palladium-catalyzed Buchwald-Hartwig couplings, this electron density significantly increases the activation energy required for the oxidative addition of the Pd(0) catalyst into the C-halogen bond[1]. Consequently, standard room-temperature protocols almost always fail[1].

Conversely, in SNAr reactions, the pyrazole must be activated (usually by electron-withdrawing groups or as a fused pyrazolopyrimidine). While piperidine is a highly effective secondary amine nucleophile, excessive heat leads to the degradation of the amine or unwanted dehalogenation, making moderate temperatures optimal[2].

Troubleshooting FAQs

Q1: My Buchwald-Hartwig coupling of 4-bromo-1H-pyrazole and piperidine is stalling at 60 °C. Should I just add more palladium catalyst? A: No, adding more catalyst will not overcome the thermodynamic barrier. The oxidative addition at the C4 position of pyrazoles requires high temperatures (>80 °C)[1]. Actionable Step: Increase the reaction temperature to 90 °C for conventional heating, which can yield up to 60% after 24 hours[1]. Alternatively, switch to microwave (MW) irradiation at 160 °C, which can drive the reaction to completion in just 10 minutes[1].

Q2: I increased my conventional heating to 100 °C, but my reaction mixture quickly turned black and the yield was <20%. What happened? A: The black precipitate is "Pd-black," which forms when the active Pd(0) species aggregates and precipitates out of the catalytic cycle. This occurs when the temperature exceeds the thermal stability of the catalyst-ligand complex (e.g., rapid precipitation is observed above 65 °C with inadequate ligands)[3]. Actionable Step: You must balance temperature with ligand sterics. If operating at 85–90 °C, use a bulky, electron-rich ligand like


BuDavePhos (20 mol%) or a specialized P,N-ligand to stabilize the coordinatively unsaturated palladium intermediate[4],[3].

Q3: I am using an SNAr approach to couple piperidine to a halopyrazolopyrimidine. Is boiling the reaction mixture (120 °C) recommended to speed it up? A: No. While SNAr requires thermal energy to proceed, exceeding 80 °C in these systems often leads to competitive side-reactions, including hydrolysis or dehalogenation[2]. Actionable Step: Lower the temperature to 60 °C. At 60 °C, the reaction will typically reach completion in 16 hours with high regioselectivity and minimal degradation[2].

Quantitative Data: Temperature Optimization Matrix

The following table summarizes the causal relationship between temperature, method, and yield based on validated literature protocols.

Coupling MethodSubstrateCatalyst / ReagentsTemperatureTimeYield
Buchwald-Hartwig (Thermal) 4-Bromopyrazole + PiperidinePd(dba)₂,

BuDavePhos,

BuOK
90 °C24 h60%
Buchwald-Hartwig (MW) 4-Iodopyrazole + PiperidinePd(dba)₂,

BuDavePhos,

BuOK
160 °C10 min86%
Amination Aryl Bromide + PiperidinePd₂(dba)₃, Pyrazole P,N-ligand, NaO

Bu
85–90 °C9–10 h79–80%
SNAr Pyrazolopyrimidine + PiperidineNone (Solvent: EtOH/Water)60 °C16 h88%

Standardized Experimental Protocols

Every protocol must act as a self-validating system. Follow these step-by-step methodologies to ensure reproducibility.

Protocol A: Microwave-Assisted Buchwald-Hartwig Coupling (High Temp)

Designed to overcome the high activation energy of C4-halopyrazoles.

  • Preparation: In a microwave-safe vial, dissolve 4-halopyrazole (0.13 mmol) in 2 mL of anhydrous xylene[4].

  • Catalyst Loading: Add 10 mol% Pd(dba)₂ and 20 mol%

    
    BuDavePhos[4]. Causality Note: The bulky ligand is critical here to prevent Pd-black formation at the extreme temperatures required for C4 oxidative addition.
    
  • Reagent Addition: Add 2.0 equivalents of potassium tert-butoxide (

    
    BuOK) and 2.0 equivalents of piperidine[4]. Seal the vial under an inert argon atmosphere.
    
  • Thermal Irradiation: Subject the mixture to microwave irradiation, ramping the temperature directly to 160 °C. Maintain for 10 minutes[1].

  • Validation & Isolation: Cool to room temperature. A successful reaction will remain a homogenous dark solution. If a silver/black metallic mirror coats the vial, the ligand failed to stabilize the Pd(0) species. Filter through Celite, concentrate, and purify via flash chromatography.

Protocol B: Nucleophilic Aromatic Substitution (SNAr) (Moderate Temp)

Designed to prevent the thermal degradation of piperidine.

  • Preparation: Dissolve the halogenated pyrazole or pyrazolopyrimidine scaffold in a polar aprotic solvent or alcohol.

  • Amine Addition: Add an excess (e.g., 2.0–3.0 equivalents) of piperidine at room temperature[2].

  • Heating: Gently heat the reaction mixture to 60 °C[2]. Causality Note: Do not exceed 80 °C to prevent the degradation of the piperidine and unwanted dehalogenation pathways.

  • Monitoring: Stir for 16 hours[2]. Monitor via TLC or LC-MS. The displacement of the halogen by the piperidine ring should show a distinct mass shift and a more polar spot on the TLC plate.

  • Workup: Cool to ambient temperature, quench with water (10 mL), extract with ethyl acetate (3 × 10 mL), wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo[2].

Workflow Visualization

G Start Target: Pyrazole-Piperidine C-N Bond SNAr SNAr Pathway Start->SNAr BHC Buchwald-Hartwig Pathway Start->BHC TempSNAr T = 60 °C (16 h) Avoid >100 °C to prevent degradation SNAr->TempSNAr TempBHC_Conv Conventional: T = 90 °C (24 h) Requires >80 °C for oxidative addition BHC->TempBHC_Conv Thermal TempBHC_MW Microwave: T = 160 °C (10 min) Rapid kinetics BHC->TempBHC_MW Microwave Success Optimized Yield TempSNAr->Success CheckPd Catalyst Stability Check (Pd-Black formation?) TempBHC_Conv->CheckPd TempBHC_MW->Success OptimizeLigand Add bulky ligand to stabilize Pd(0) CheckPd->OptimizeLigand Yes CheckPd->Success No OptimizeLigand->Success

Decision workflow for optimizing temperature in pyrazole-piperidine C-N bond formation.

References

  • Title: C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI Source: Molecules (2020) URL: [Link]

  • Title: Pyrazole-based P,N-ligand for palladium catalyst : applications in Suzuki coupling and amination reactions Source: Arkivoc (2003) URL: [Link]

  • Title: Discovery and Optimization of a Novel Series of Pyrazolopyrimidines as Spermine Oxidase Inhibitors Source: Journal of Medicinal Chemistry (2025) URL: [Link]

Sources

Troubleshooting

Technical Support Center: Stability of 1-(1H-pyrazol-4-yl)piperidin-4-amine in Solution

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and practical troubleshooting advice regarding the stability of 1-(1H-pyrazol-4-yl)...

Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and practical troubleshooting advice regarding the stability of 1-(1H-pyrazol-4-yl)piperidin-4-amine in solution. Understanding and mitigating potential degradation is critical for ensuring the accuracy and reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 1-(1H-pyrazol-4-yl)piperidin-4-amine in solution?

A1: The chemical structure of 1-(1H-pyrazol-4-yl)piperidin-4-amine contains two key heterocyclic moieties: a piperidine ring and a pyrazole ring. Each has its own stability profile. The primary concerns are:

  • Oxidation: The piperidine ring, particularly the nitrogen atom and adjacent carbons, is susceptible to oxidation.[1] This can be accelerated by exposure to atmospheric oxygen, light, elevated temperatures, and the presence of trace metal ions.[1]

  • Hydrolysis: While the core structure is generally stable, extreme pH conditions can promote hydrolysis. For instance, pyrazole esters are known to be susceptible to hydrolysis, especially at higher pH.[2][3]

  • Photodegradation: Pyrazole-containing compounds can be sensitive to light.[2][4] Exposure to UV or even ambient light can initiate photo-oxidative degradation.[1]

  • pH-Dependent Degradation: The stability of compounds with amine functionalities, such as the piperidine moiety, is often pH-dependent.[5][6]

Q2: What are the recommended storage conditions for solutions of 1-(1H-pyrazol-4-yl)piperidin-4-amine?

A2: To maximize the shelf-life of your solutions, the following storage conditions are recommended:

  • Temperature: Store solutions at low temperatures, such as 2-8 °C for short-term storage or frozen at -20 °C for long-term storage.[2][7]

  • Light: Protect solutions from light by using amber vials or by wrapping the container in aluminum foil.[1][2][7]

  • Atmosphere: To minimize oxidation, prepare solutions in deoxygenated solvents and store them under an inert atmosphere (e.g., nitrogen or argon).[2][7]

  • pH: Maintain a neutral pH for stock solutions, unless your experimental protocol requires otherwise. The optimal pH for stability should be determined experimentally.

Q3: My solution of 1-(1H-pyrazol-4-yl)piperidin-4-amine has turned a yellow/brown color. What does this indicate?

A3: A change in color, particularly to yellow or brown, is often an indication of oxidation.[1][2] This is a common issue with piperidine-containing compounds.[1] It is crucial to review your storage conditions, specifically ensuring the solution is protected from light and air.

Q4: I am observing new, unexpected peaks in my HPLC/LC-MS analysis. What could be the cause?

A4: The appearance of new peaks strongly suggests chemical degradation.[1][2] These new peaks could correspond to oxidation products, hydrolytic degradants, or photolytic byproducts. To identify these, a forced degradation study is recommended.

Troubleshooting Guide

This section provides detailed protocols and workflows to help you investigate and resolve stability issues with 1-(1H-pyrazol-4-yl)piperidin-4-amine.

Initial Assessment of Compound Stability

If you suspect degradation, a systematic approach is necessary. The following diagram outlines a logical workflow for troubleshooting.

Troubleshooting_Workflow Troubleshooting Workflow for Compound Instability A Unexpected Experimental Results (e.g., low potency, new HPLC peaks) B Review Storage Conditions (Temp, Light, Atmosphere, pH) A->B C Perform Forced Degradation Study (Acid, Base, Oxidative, Thermal, Photolytic) B->C If conditions are optimal D Develop & Validate Stability-Indicating Analytical Method (e.g., HPLC) C->D E Analyze Stressed Samples D->E F Identify Degradation Products (e.g., LC-MS/MS, NMR) E->F G Optimize Storage & Experimental Conditions based on Findings F->G H Re-run Experiment with Optimized Conditions G->H I Problem Resolved? H->I I->A No J Document Findings & Continue Research I->J Yes

Caption: A systematic approach to investigating compound instability.

Potential Degradation Pathways

Based on the chemical structure of 1-(1H-pyrazol-4-yl)piperidin-4-amine, several degradation pathways are plausible. Understanding these can aid in the identification of unknown peaks in your analysis.

Degradation_Pathways Potential Degradation Pathways Parent 1-(1H-pyrazol-4-yl)piperidin-4-amine N_Oxide Piperidine N-Oxide Parent->N_Oxide Oxidation (O2, H2O2) Iminium Iminium Ion Intermediate Parent->Iminium Oxidation Photodegradant Pyrazole Ring Photodegradants Parent->Photodegradant Photodegradation (UV/Light) Ring_Opened Ring-Opened Products (aldehydes, ketones, etc.) Iminium->Ring_Opened Further Oxidation/Hydrolysis

Caption: Potential degradation pathways for 1-(1H-pyrazol-4-yl)piperidin-4-amine.

Experimental Protocols

Objective: To intentionally degrade 1-(1H-pyrazol-4-yl)piperidin-4-amine under various stress conditions to identify potential degradation products and assess the stability-indicating nature of an analytical method.[8][9]

Materials:

  • 1-(1H-pyrazol-4-yl)piperidin-4-amine

  • Methanol or Acetonitrile (HPLC grade)

  • 0.1 M Hydrochloric Acid (HCl)

  • 0.1 M Sodium Hydroxide (NaOH)

  • 3% Hydrogen Peroxide (H₂O₂)

  • HPLC system with a UV or PDA detector

  • pH meter

  • Incubator/oven

  • Photostability chamber

Methodology:

  • Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in methanol or acetonitrile.

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl. Incubate at 60°C for 24 hours. At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot, neutralize with 0.1 M NaOH, and dilute with the mobile phase for HPLC analysis.[7]

  • Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours. At specified time points, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute for HPLC analysis.[7]

  • Oxidative Degradation: Mix 1 mL of the stock solution with 9 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours. At specified time points, withdraw an aliquot and dilute for HPLC analysis.[7]

  • Thermal Degradation: Place a solid sample of the compound in an oven at 60°C for 48 hours. Also, place a solution of the compound in the oven. Analyze the samples by HPLC.[8]

  • Photolytic Degradation: Expose a solution of the compound to light according to ICH Q1B guidelines. A control sample should be kept in the dark. Analyze both samples by HPLC.[8]

Objective: To develop an HPLC method capable of separating the parent compound from all potential degradation products generated during the forced degradation study.[10]

Typical Starting Conditions:

ParameterRecommendation
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient Start with a shallow gradient (e.g., 5-95% B over 30 minutes)
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection UV at a wavelength of maximum absorbance (use a PDA detector to assess peak purity)
Injection Volume 10 µL

Method Validation:

  • Analyze the samples from the forced degradation study.

  • Ensure that the parent peak is well-resolved from all degradation peaks.

  • Check for peak purity of the parent compound in the stressed samples using a PDA detector.

Summary of Stability-Influencing Factors and Mitigation Strategies
FactorPotential ImpactMitigation Strategy
pH Catalysis of hydrolysis, especially at acidic or basic extremes.[5][6]Maintain solutions at a neutral pH unless otherwise required. Determine the pH of optimal stability.
Temperature Acceleration of all degradation pathways.[1][7]Store solutions at reduced temperatures (2-8 °C or -20 °C).[2]
Light (UV/Visible) Photodegradation, potentially through radical mechanisms.[1][4]Use amber vials or protect containers from light.[1][2]
Oxygen Oxidation of the piperidine moiety.[1][7]Use deoxygenated solvents and store under an inert atmosphere (N₂ or Ar).[2]
Solvent Protic solvents may participate in degradation.Evaluate stability in different solvents (e.g., DMSO, ethanol, acetonitrile) to find the most suitable one for your application.
Metal Ions Catalysis of oxidative degradation.[1]Use high-purity solvents and reagents. Consider the use of a chelating agent (e.g., EDTA) if metal contamination is suspected.

By understanding the potential instabilities of 1-(1H-pyrazol-4-yl)piperidin-4-amine and employing these troubleshooting and preventative measures, researchers can ensure the integrity of their experimental outcomes.

References

  • Technical Support Center: Prevention of Oxidation in Piperidine Compounds - Benchchem.
  • What is the stability of piperidine? - Blog - Biosynce.
  • Technical Support Center: Enhancing the Solubility of Piperidine-Containing Compounds - Benchchem.
  • (PDF) Oxidation and Aromatization of the Enantiopure Piperidine Derived from (R)-(-)-2-Phenylglycinol to (1'R)-(-)-1-(2'-Hydroxy-1'-phenylethyl)-1H-pyridin-2-one - ResearchGate.
  • A high yielding oxidation method for the preparation of substituted 2,3-dihydro-4-pyridones from 4-piperidones - arkat usa.
  • The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - PMC.
  • Chemistry and properties of fluorescent pyrazole derivatives: an approach to bioimaging applications - PMC.
  • dealing with poor solubility of pyrazole derivatives during synthesis - Benchchem.
  • Oxidations of pyrrolidines and piperidines to afford CH-functionalized isopropyl-1-carboxylate congeners - PMC.
  • Single electron transfer photoinduced oxidation of piperidine and pyrrolidine derivatives to the corresponding lactams - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) DOI:10.1039/B001036G.
  • Unravelling the factors affecting the stability and reactivity of dehydro-pyrazole, isothiazole and isoxazole radical isomers: a computational study - New Journal of Chemistry (RSC Publishing).
  • Technical Support Center: Stability and Storage of Pyrazole Compounds - Benchchem.
  • Piperidine - Wikipedia.
  • An In-depth Technical Guide to the Solubility and Stability of Piperidin-2-ylmethylacetate - Benchchem.
  • How does piperidine affect the stability and performance of cosmetics? - Blog - Biosynce.
  • Comparing the ultraviolet photostability of azole chromophores - Chemical Science (RSC Publishing) DOI:10.1039/C2SC01000C.
  • Influence of piperidine ring on stability and reactivity of piperine - ResearchGate.
  • PIPERIDINE - Ataman Kimya.
  • (PDF) The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - ResearchGate.
  • Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase - PMC.
  • A New Insight into the Synthesis and Biological Activities of Pyrazole based Derivatives.
  • Pyrazole synthesis - Organic Chemistry Portal.
  • Stability, bioavailability, and cellular antioxidant activity of piperine complexed with cyclic glucans - PMC.
  • A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC.
  • A Concise Review on the Synthesis of Pyrazole Heterocycles - Hilaris.
  • A study of the photochemical behavior of terarylenes containing allomaltol and pyrazole fragments - PMC.
  • Detailed Insights Into Water‐Assisted Approaches Toward the Synthesis of Pyrazole Derivatives - ResearchGate.
  • Synthesis, coordination chemistry and photophysical properties of naphtho-fused pyrazole ligands - CrystEngComm (RSC Publishing).
  • Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography - PMC.
  • Forced Degradation Studies - SciSpace.
  • Development and Validation of Stability Indicating Assay Method and Characterization of Degradation Product for Brexpiprazole Bulk by RP - JOCPR.
  • Forced Degradation – A Review.
  • Chemistry and biomedical relevance of pyrazole derivatives: An integrated review - EPJ Web of Conferences.
  • Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry - MDPI.
  • Force Degradation for Pharmaceuticals: A Review - IJSDR.
  • improving the stability of N-(4-chlorophenyl)piperidin-4-amine in solution - Benchchem.
  • Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture.
  • Analytical Techniques In Stability Testing - Separation Science.
  • Green approach toward protection of secondary amine in pyrazole nucleus by PEG-400 and Boc catalyst.
  • Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals - ACS Publications.
  • CAS 3524-30-9: 1-(1-methylpiperidin-4-yl)-1H-pyrazol-5-amine - CymitQuimica.
  • Stability testing of existing active substances and related finished products.
  • Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO 2 Absorption Process - MDPI.
  • Degradation of amine-based solvents in CO2 capture process by chemical absorption - Heriot-Watt University.

Sources

Optimization

Technical Support Center: Purification of 1-(1H-pyrazol-4-yl)piperidin-4-amine

Introduction: Welcome to the technical support center for the purification of 1-(1H-pyrazol-4-yl)piperidin-4-amine. This molecule is a critical building block in the synthesis of numerous pharmaceutical compounds, and it...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction:

Welcome to the technical support center for the purification of 1-(1H-pyrazol-4-yl)piperidin-4-amine. This molecule is a critical building block in the synthesis of numerous pharmaceutical compounds, and its purity is paramount to ensure the safety, efficacy, and reproducibility of downstream applications. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the purification of this important intermediate. We will delve into the causality behind experimental choices, provide validated protocols, and offer insights gleaned from extensive experience in the field.

I. Understanding the Impurity Profile

The first step in any successful purification strategy is to understand the potential impurities that may be present in the crude material. The synthesis of 1-(1H-pyrazol-4-yl)piperidin-4-amine typically involves the reaction of a pyrazole precursor with a piperidine derivative.[1][2] Common impurities can arise from several sources:

  • Unreacted Starting Materials: Incomplete reactions can leave residual pyrazole and piperidine starting materials.

  • By-products from Pyrazole Synthesis: The formation of the pyrazole ring itself can generate by-products, such as regioisomers if unsymmetrical precursors are used.[3] Incomplete cyclization can also lead to pyrazoline intermediates.[3]

  • By-products from the Coupling Reaction: Side reactions during the coupling of the pyrazole and piperidine moieties can introduce structural analogs.

  • Degradation Products: The amine functionality makes the compound susceptible to oxidation and other degradation pathways, especially under harsh reaction or work-up conditions.[4][5]

  • Solvent and Reagent Residues: Residual solvents and reagents used in the synthesis and work-up can be carried through.

A thorough analytical characterization of the crude product using techniques like HPLC, LC-MS, and NMR is essential to identify and quantify the major impurities before selecting a purification strategy.

II. Troubleshooting and Purification Protocols

This section is structured in a question-and-answer format to directly address specific challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: My crude product is a yellow or reddish oil/solid. What causes this discoloration and how can I remove it?

A1: Colored impurities in pyrazole synthesis are often due to side reactions involving the hydrazine starting material.[3] These impurities are typically highly conjugated and can be persistent.

Recommended Action:

  • Activated Carbon Treatment: Before attempting more complex purification methods, a simple treatment with activated carbon can often remove colored impurities.

    • Protocol: Dissolve the crude product in a suitable solvent (e.g., methanol or ethanol). Add a small amount of activated carbon (typically 1-5% by weight) and stir the mixture at room temperature for 30-60 minutes. Filter the mixture through a pad of celite to remove the carbon.

  • Column Chromatography: If carbon treatment is insufficient, column chromatography is the next logical step.

Q2: I'm observing multiple spots on my TLC, and my NMR spectrum shows duplicate sets of peaks. What is the likely cause?

A2: This is a classic symptom of regioisomer formation, a common issue when using unsymmetrical 1,3-dicarbonyl compounds or substituted hydrazines in the pyrazole synthesis.[3] These isomers often have very similar polarities, making them challenging to separate.

Recommended Action: High-Resolution Column Chromatography

Standard column chromatography may not be sufficient to separate regioisomers. A high-resolution approach is necessary.

Column Chromatography Workflow

G cluster_0 Preparation cluster_1 Chromatography cluster_2 Analysis & Isolation Crude Product Crude Product Dissolve Dissolve in minimal DCM Crude Product->Dissolve Adsorb Adsorb onto Silica Gel Dissolve->Adsorb Load Load Adsorbed Sample Column Pack Silica Gel Column (230-400 mesh) Column->Load Elute Elute with Gradient Solvent System (e.g., DCM/MeOH) Load->Elute Collect Collect Fractions TLC Analyze Fractions by TLC Collect->TLC Combine Combine Pure Fractions TLC->Combine Evaporate Evaporate Solvent Combine->Evaporate Pure Product Pure Product Evaporate->Pure Product G Start Crude Product in Organic Solvent (e.g., DCM) AddAcid Wash with dilute aq. HCl Start->AddAcid Separate1 Separate Layers AddAcid->Separate1 Organic1 Organic Layer: Neutral & Acidic Impurities Separate1->Organic1 Top/Bottom Layer Aqueous1 Aqueous Layer: Protonated Amine Product (R-NH3+Cl-) Separate1->Aqueous1 Bottom/Top Layer AddBase Basify with aq. NaOH to pH > 10 Aqueous1->AddBase Extract Extract with fresh Organic Solvent AddBase->Extract Separate2 Separate Layers Extract->Separate2 Organic2 Organic Layer: Purified Amine Product Separate2->Organic2 Top/Bottom Layer Aqueous2 Aqueous Layer: Inorganic Salts Separate2->Aqueous2 Bottom/Top Layer Dry Dry Organic Layer (e.g., Na2SO4) Organic2->Dry Evaporate Evaporate Solvent Dry->Evaporate End Pure Product Evaporate->End

Sources

Troubleshooting

Technical Support Center: Troubleshooting 1-(1H-pyrazol-4-yl)piperidin-4-amine Reactions

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with 1-(1H-pyrazol-4-yl)piperidin-4-amine .

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with 1-(1H-pyrazol-4-yl)piperidin-4-amine . This molecule presents unique synthetic challenges due to the steric hindrance generated by the bulky 1H-pyrazol-4-yl group at the N1 position and the chair conformation of the piperidine ring, which shields the C4 primary amine[1]. Standard protocols for N-acylation, cross-coupling, and reductive amination often fail or result in poor yields. This guide provides field-proven, mechanistically grounded troubleshooting steps to overcome these steric barriers.

Section 1: Amide Bond Formation (N-Acylation)

Q: Why is my amide coupling with EDC/HOBt yielding mostly unreacted 1-(1H-pyrazol-4-yl)piperidin-4-amine? A: The standard EDC/HOBt coupling system forms an active ester that is highly sensitive to steric hindrance[2]. The piperidine ring restricts the trajectory of the incoming electrophile. When the amine is sterically hindered, the rate of aminolysis drops, allowing competing side reactions (like hydrolysis of the active ester or N-acylurea formation) to dominate.

Q: How can I overcome this steric barrier to achieve full conversion? A: Switch to uronium/aminium-based coupling reagents containing an HOAt (7-aza-1-hydroxybenzotriazole) or Oxyma core, such as HATU or COMU [3]. HATU is a highly efficient "molecular welder" that forms a highly reactive O-At ester[4]. The neighboring nitrogen atom in the pyridine ring of the HOAt leaving group provides an intramolecular hydrogen bond (neighboring group effect) that pre-organizes the incoming hindered amine, drastically accelerating the coupling rate even in sterically demanding environments[4]. COMU offers similar coupling efficiencies to HATU but is non-explosive and produces less allergenic byproducts[3].

AmideCouplingLogic Start Issue: Low Amide Yield with Hindered Amine CheckReagent Using standard EDC/HOBt? Start->CheckReagent SwitchHATU Switch to HATU or COMU (HOAt-based active ester) CheckReagent->SwitchHATU Yes CheckBase Is base sufficient? (Sterics slow deprotonation) CheckReagent->CheckBase No SwitchHATU->CheckBase SwitchBase Increase DIPEA to 3-5 eq ± catalytic DMAP CheckBase->SwitchBase No Success Successful Amide Bond Formation CheckBase->Success Yes SwitchBase->Success

Figure 1: Decision tree for troubleshooting amide coupling with sterically hindered amines.

Protocol: HATU-Mediated Amide Coupling for Hindered Amines

Self-Validating Check: The reaction mixture should turn distinctively yellow upon the addition of HATU and DIPEA, confirming the successful formation of the active O-At ester.

  • Activation: Dissolve the carboxylic acid (1.2 eq) and HATU (1.2 eq) in anhydrous DMF (0.1 M). Add DIPEA (3.0 eq). Stir at room temperature for 15 minutes to ensure complete active ester formation.

  • Coupling: Add 1-(1H-pyrazol-4-yl)piperidin-4-amine (1.0 eq) in a single portion.

  • Monitoring: Stir at room temperature for 2-12 hours. Monitor via LC-MS. The steric bulk of the piperidine may require slight heating (40 °C) if conversion stalls.

  • Workup: Quench with saturated aqueous NaHCO3 to remove the HOAt byproduct. Extract with EtOAc.

Quantitative Comparison of Coupling Reagents
Coupling ReagentActive IntermediateSuitability for Hindered AminesByproduct Toxicity / Safety
EDC/HOBt OBt EsterPoor[2]Low toxicity, water-soluble urea
HATU OAt EsterExcellent[4]Trace HMPA (carcinogenic)[3]
COMU Oxyma EsterExcellent[3]Safer, non-explosive[3]
BOPCl Mixed AnhydrideModerate[2]Low, but sluggish reaction
Section 2: Buchwald-Hartwig Cross-Coupling

Q: I am getting low yields and bis-arylation byproducts when coupling 1-(1H-pyrazol-4-yl)piperidin-4-amine with aryl chlorides using Pd2(dba)3 and BINAP. What is going wrong? A: Primary amines are notoriously prone to over-arylation (bis-arylation) because the initial secondary amine product can undergo a second coupling cycle. Furthermore, the steric bulk of the piperidine ring impedes the reductive elimination step when using standard bidentate ligands like BINAP.

Q: Which ligand should I use to selectively form the secondary amine? A: You must use BrettPhos . While RuPhos is highly active for secondary amines, BrettPhos is specifically engineered for primary amines[5],[6]. Density Functional Theory (DFT) calculations show that for the Pd-BrettPhos system, the rate-limiting step is oxidative addition, whereas for Pd-RuPhos, it is reductive elimination[5],[7]. BrettPhos possesses a bulky dialkylbiarylphosphine backbone that perfectly accommodates the sterics of the primary amine while completely blocking the approach of a second aryl group, thus preventing bis-arylation[8],[9].

BHCatalyticCycle Pd0 Pd(0)-BrettPhos Active Catalyst OxAdd Oxidative Addition (Aryl Halide) Pd0->OxAdd Rate-Limiting Step PdII_Ar Pd(II)(Ar)(X)(BrettPhos) OxAdd->PdII_Ar AmineCoord Amine Coordination (1-(1H-pyrazol-4-yl)piperidin-4-amine) PdII_Ar->AmineCoord Base removes HX PdII_Amine Pd(II)(Ar)(NHR)(BrettPhos) AmineCoord->PdII_Amine RedElim Reductive Elimination (C-N Bond Formation) PdII_Amine->RedElim RedElim->Pd0 Regenerates Pd(0) Product Coupled Product (Secondary Amine) RedElim->Product

Figure 2: Catalytic cycle of BrettPhos-mediated Buchwald-Hartwig amination.

Protocol: BrettPhos Pd G3 Catalyzed C-N Coupling

Self-Validating Check: The use of a Generation 3 (G3) precatalyst ensures a 1:1 ratio of Pd to ligand. Upon addition of the base and slight heating, the reaction should transition from a pale yellow suspension to a deep red/brown homogeneous solution, indicating the successful generation of the active Pd(0) species.

  • Preparation (In Glovebox or under strictly inert N2/Ar): To an oven-dried vial, add the aryl halide (1.0 eq), 1-(1H-pyrazol-4-yl)piperidin-4-amine (1.2 eq), BrettPhos Pd G3 precatalyst (2-5 mol%), and sodium tert-butoxide (NaOtBu) (1.5 eq).

  • Solvent Addition: Add anhydrous, degassed 1,4-dioxane or toluene (0.2 M). Seal the vial.

  • Reaction: Heat the mixture to 90–100 °C for 4–12 hours.

  • Proton Tolerance Note: If your aryl halide contains base-sensitive functional groups (e.g., esters), swap NaOtBu for LiHMDS or weak bases like K2CO3, which are highly compatible with BrettPhos[9],[6].

Section 3: Reductive Amination

Q: When reacting 1-(1H-pyrazol-4-yl)piperidin-4-amine with a ketone, the imine formation is incomplete even after 24 hours. How can I drive the reaction? A: Steric hindrance at the C4 position of the piperidine ring drastically slows down the nucleophilic attack on the carbonyl carbon, preventing the formation of the hemiaminal intermediate. To overcome this, you must increase the electrophilicity of the carbonyl group and actively remove water to drive the equilibrium toward the imine.

Protocol: Ti(OiPr)4-Mediated Reductive Amination

Self-Validating Check: The addition of 1N NaOH during workup will immediately precipitate titanium salts as a bright white solid (TiO2), confirming the successful quenching of the Lewis acid.

  • Imine Formation: Mix the ketone (1.0 eq) and 1-(1H-pyrazol-4-yl)piperidin-4-amine (1.1 eq) in anhydrous THF or DCE. Add Titanium(IV) isopropoxide (Ti(OiPr)4) (2.0 eq). Stir at room temperature for 12–18 hours under N2.

  • Reduction: Cool the mixture to 0 °C. Add Sodium triacetoxyborohydride (NaBH(OAc)3) (2.0 eq).

  • Completion: Stir for an additional 4–6 hours at room temperature.

  • Workup: Quench carefully with 1N NaOH to precipitate titanium salts. Filter through a pad of Celite, then extract the filtrate with EtOAc.

References

Sources

Reference Data & Comparative Studies

Validation

1H NMR spectral analysis of 1-(1H-pyrazol-4-yl)piperidin-4-amine

Executive Summary This guide provides a technical analysis of the 1H NMR spectral characteristics of 1-(1H-pyrazol-4-yl)piperidin-4-amine , a critical amphoteric scaffold often utilized in kinase inhibitor development (e...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides a technical analysis of the 1H NMR spectral characteristics of 1-(1H-pyrazol-4-yl)piperidin-4-amine , a critical amphoteric scaffold often utilized in kinase inhibitor development (e.g., JAK/STAT pathway modulators).

Unlike standard aliphatic amines, this molecule presents unique analytical challenges due to pyrazole annular tautomerism and protic exchange . This guide compares the "performance" of different deuterated solvent systems in resolving these structural features and establishes a self-validating protocol for confirming the deprotection of its Boc-precursor.

Structural Logic & Numbering

Before analyzing the spectra, we must define the connectivity and numbering system. The molecule consists of a piperidine ring attached via its nitrogen (N1) to the C4 position of a pyrazole ring.

Key Structural Features:

  • Amphoteric Nature: Contains a basic primary amine (piperidin-4-amine) and a weakly acidic pyrazole NH.

  • Symmetry: The pyrazole ring (positions 3 and 5) possesses effective

    
     symmetry in solution if tautomerism is rapid.
    

G Figure 1: Connectivity of 1-(1H-pyrazol-4-yl)piperidin-4-amine cluster_pyrazole Pyrazole Ring (Aromatic) cluster_piperidine Piperidine Ring (Aliphatic) N1 N (NH) N2 N N1->N2 C3 C3 N2->C3 C4 C4 C3->C4 d C5 C5 C4->C5 d N1_pip N1' C4->N1_pip N-C Bond C5->N1 C2_pip C2' N1_pip->C2_pip C6_pip C6' N1_pip->C6_pip C3_pip C3' C2_pip->C3_pip C5_pip C5' C6_pip->C5_pip C4_pip C4' C3_pip->C4_pip C5_pip->C4_pip NH2 NH2 C4_pip->NH2

Comparative Analysis: Solvent System Performance

Selecting the correct solvent is not merely about solubility; it determines which protons are visible. The following table compares the three most common NMR solvents for this specific scaffold.

Recommendation: Use DMSO-d6 for full structural characterization (including heteroatoms). Use MeOD only for simplified aliphatic integration checks.

FeatureDMSO-d6 (Recommended)Methanol-d4 (MeOD) Chloroform-d (CDCl3)
Solubility Excellent. Dissolves both the polar amine and aromatic heterocycle.Good. Poor. Often requires warming; peaks may broaden due to aggregation.
Pyrazole NH Visible (~12.0 - 12.8 ppm). Broad singlet. Essential for confirming the pyrazole core.Invisible. Exchanges rapidly with deuterium (

).
Variable. Often too broad to see or missing.
Amine (-NH2) Visible (~1.5 - 3.5 ppm). Broad, position varies with water content.Invisible. Exchanges with solvent.[1][2]Visible but often broad/merged with water peak.
Pyrazole C-H Distinct singlets or coalesced peak (~7.2 - 8.0 ppm).Sharp singlets.Shifts upfield; resolution often poor.
Use Case Full Structural Validation. Routine Purity Check. Not Recommended.

Spectral Assignment & Process Validation

A primary application of this analysis is validating the removal of the tert-butyloxycarbonyl (Boc) protecting group during synthesis.

Self-Validating System: The "Diagnostic Shift"

When the Boc group is removed, the chemical environment of the piperidine C4-H changes significantly. Use the table below to validate your reaction endpoint.

Table 2: Chemical Shift Assignment (in DMSO-d6)
PositionProton TypeMultiplicityShift (

, ppm)
Diagnostic Note
Pyrazole NH Exchangeablebr s12.2 - 12.6Disappears on

shake.
Py-C3/C5-H Aromatics (2H)7.30 - 7.60May appear as two singlets if tautomerism is slow, or one broad singlet if fast.
Pip-C2'/C6'-H Aliphatic (

to N)
m (2H)3.20 - 3.40Deshielded by the aromatic pyrazole ring.
Pip-C4'-H Aliphatic (

to

)
m (1H)2.60 - 2.80 CRITICAL: In the Boc-precursor, this signal is downfield (~3.4 ppm). An upfield shift confirms deprotection.
Pip-C3'/C5'-H Aliphatic (

to N)
m (4H)1.60 - 1.90Overlapping multiplets.
Amine -NH2 Exchangeablebr s (2H)1.50 - 4.00Highly variable; position depends on concentration and water content.

Experimental Protocol

To ensure reproducibility and minimize "ghost" peaks from rotamers or tautomers, follow this standardized workflow.

Step 1: Sample Preparation
  • Mass: Weigh 5–10 mg of the solid product.

  • Solvent: Add 0.6 mL of DMSO-d6 (99.9% D).

    • Tip: If the sample is a hydrochloride salt (common for amines), add 1-2 drops of

      
       or use Pyridine-d5 to free the base only if exact shifts of the free base are required. Otherwise, analyze as the salt (shifts will vary slightly).
      
  • Homogenization: Sonicate for 60 seconds. Ensure no suspended solids remain, as these cause line broadening.

Step 2: Acquisition Parameters (400 MHz+)
  • Pulse Sequence: Standard 1H (zg30).

  • Relaxation Delay (D1): Set to 2.0 - 5.0 seconds .

    • Reasoning: Pyrazole protons often have long T1 relaxation times. A short D1 will reduce their integration values, leading to a false calculation of purity.

  • Scans (NS): Minimum 16 scans (64 recommended for high S/N on the NH2 protons).

  • Temperature: 298 K (

    
    ).
    
    • Troubleshooting: If the Pyrazole C3/C5 peaks are broad/undefined, heat the probe to 313 K (

      
      ) . This accelerates the tautomeric exchange, coalescing the signals into a sharp singlet.
      
Step 3: Processing & Integration Logic
  • Reference: Calibrate to the residual DMSO pentet at 2.50 ppm .

  • Integration Strategy:

    • Set the Pyrazole C3/C5 aromatic peak (approx 7.4 ppm) to 2.00 .

    • Integrate the aliphatic regions relative to this standard.

    • Validation: The Piperidine C2'/C6' region should integrate to 2.00, and the C3'/C5' region to 4.00.

Troubleshooting Decision Tree

Use this logic flow to resolve common spectral anomalies.

NMR_Workflow Start Start Analysis (DMSO-d6) Check_Aromatic Check Pyrazole Region (7.0 - 8.0 ppm) Start->Check_Aromatic Broad_Peaks Peaks are Broad/Split? Check_Aromatic->Broad_Peaks Action_Heat Action: Heat to 40°C (Fast Exchange Limit) Broad_Peaks->Action_Heat Yes (Coalescence needed) Check_Amine Check Amine (-NH2) Broad_Peaks->Check_Amine No (Sharp Singlet) Action_Cool Action: Cool to 0°C (Slow Exchange Limit) Missing_NH2 NH2 Signal Missing? Check_Amine->Missing_NH2 Check_Water Check Water Peak (3.3 ppm) Missing_NH2->Check_Water Yes Valid Structure Valid Structure Missing_NH2->Valid Structure No Conclusion Exchange with H2O (Normal Behavior) Check_Water->Conclusion

References

  • Claramunt, R. M., et al. (2003). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles. New Journal of Chemistry . Link

    • Relevance: Foundational data on pyrazole tautomerism and solvent-induced shifts.
  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons.[3]

    • Relevance: Standard reference for piperidine ring coupling constants and chemical shifts.
  • BenchChem Application Note. (2025). Interpreting Complex NMR Spectra of Pyrazole Derivatives. Link

    • Relevance: Practical troubleshooting for pyrazole line broadening.
  • National Institute of Standards and Technology (NIST). Piperidine 1H NMR Spectra. NIST Chemistry WebBook . Link

    • Relevance: Baseline data for the aliph
  • Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison. Link

    • Relevance: Authoritative source for chemical shift prediction and solvent effects.

Sources

Comparative

Technical Guide: LC-MS Identification of 1-(1H-pyrazol-4-yl)piperidin-4-amine Purity

Executive Summary 1-(1H-pyrazol-4-yl)piperidin-4-amine represents a challenging class of "polar basic heterocycles" frequently used as scaffolds in kinase inhibitor development (e.g., JAK/STAT pathways). Its dual-nitroge...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1-(1H-pyrazol-4-yl)piperidin-4-amine represents a challenging class of "polar basic heterocycles" frequently used as scaffolds in kinase inhibitor development (e.g., JAK/STAT pathways). Its dual-nitrogen architecture—comprising a highly basic secondary/primary amine on the piperidine ring and an amphoteric pyrazole—creates significant analytical blind spots for traditional HPLC-UV methods.

This guide argues that LC-MS (ESI+) is not merely an alternative but the mandatory standard for purity assessment of this molecule. While qNMR offers absolute quantification for salt stoichiometry, only LC-MS provides the sensitivity and specificity required to detect non-chromophoric synthetic intermediates (e.g., unreacted piperidines) and isobaric regioisomers common in pyrazole chemistry.

The Analytical Challenge: Why UV Fails

To understand the necessity of LC-MS, one must analyze the physicochemical properties of the analyte:

  • Chromophore Deficiency: The piperidine ring is UV-transparent. The pyrazole ring offers only weak absorbance (λmax ~210–220 nm), which overlaps with the cutoff of many mobile phase modifiers, leading to poor signal-to-noise ratios.

  • Polarity & Retention: The molecule is highly polar (LogP < 1) and basic (pKa ~10.5 for the amine). On standard C18 columns at neutral pH, it elutes in the void volume (co-eluting with salts), preventing accurate integration.

  • Tautomerism: The 1H-pyrazole moiety exists in tautomeric equilibrium, which can cause peak splitting or broadening in unbuffered systems, leading to false impurity profiles.

Methodology Comparison: LC-MS vs. Alternatives

The following table contrasts the three primary purity determination methods for this scaffold.

FeatureLC-MS (ESI+) HPLC-UV (210 nm) qNMR (1H)
Primary Utility Trace impurity profiling & IDRoutine batch monitoringAbsolute purity & Salt stoichiometry
Specificity High (Mass separation)Low (Co-elution common)High (Structural resolution)
Sensitivity (LOD) < 1 ng/mL~1–10 µg/mL~1 mg/mL (Low sensitivity)
Blind Spots Inorganic salts (blind)Non-chromophoric amines< 0.5% impurities (noise floor)
Throughput High (5–10 min/run)HighLow (Long acquisition times)
Decision Logic
  • Use qNMR when: You need to determine if the material is a free base, HCl salt, or TFA salt, or to assay absolute weight % (potency).

  • Use LC-MS when: You need to certify >98% purity for biological screening and identify specific synthetic byproducts (e.g., des-amino impurities).

Experimental Protocol: The Self-Validating LC-MS Workflow

This protocol utilizes a Charged Surface Hybrid (CSH) C18 stationary phase. Unlike traditional C18, CSH particles possess a low-level positive surface charge that repels protonated amines, preventing the "tailing" caused by interaction with residual silanols.

A. Reagents & Mobile Phase[1][2][3]
  • Solvent A: Water + 0.1% Formic Acid (v/v).[1] Note: The acid ensures the amine is fully protonated ([M+H]+), stabilizing the signal.

  • Solvent B: Acetonitrile + 0.1% Formic Acid (v/v).[1]

  • Sample Diluent: 90:10 Water:Acetonitrile (match initial gradient to prevent peak distortion).

B. Chromatographic Conditions[1][2][3][4][5][6][7]
  • Column: Waters XSelect CSH C18 XP, 2.1 x 100 mm, 2.5 µm (or equivalent).

  • Temperature: 40°C (Reduces viscosity, improves mass transfer for polar bases).

  • Flow Rate: 0.4 mL/min.

  • Gradient:

    • 0.0 min: 2% B (Hold for retention of polar amine)

    • 1.0 min: 2% B

    • 7.0 min: 95% B

    • 8.5 min: 95% B

    • 8.6 min: 2% B

    • 10.0 min: Stop

C. Mass Spectrometry Settings (ESI+)
  • Ionization: Electrospray Positive (ESI+).

  • Scan Range: m/z 100 – 600 (Covers monomer, dimers, and common synthetic precursors).

  • Key Ions to Monitor:

    • [M+H]+: 167.13 (Target)

    • [M+Na]+: 189.11 (Adduct)

    • [2M+H]+: 333.25 (Dimer – common at high concentrations)

D. Self-Validation Steps (Quality Control)
  • The Void Volume Check: If the main peak elutes < 1.0 min, the method is invalid. Increase aqueous hold or switch to HILIC.

  • The Tailing Factor: Calculate asymmetry (

    
    ). If 
    
    
    
    , the column surface is interacting with the amine. Add 5mM Ammonium Formate to Mobile Phase A.
  • Mass Balance: Compare Total Ion Chromatogram (TIC) area % vs. UV 210nm area %. If UV purity >> TIC purity, you likely have non-chromophoric impurities (e.g., piperidine starting material) that only MS detects.

Visualizations

Diagram 1: Analytical Workflow for Polar Amines

This flowchart illustrates the decision process for selecting the correct separation mode based on the molecule's behavior.

AnalyticalWorkflow Start Sample: 1-(1H-pyrazol-4-yl)piperidin-4-amine Solubility Dissolve in 90:10 H2O:ACN Start->Solubility CheckLogP Is Retention > k' 1.5 on C18? Solubility->CheckLogP MethodA Method A: CSH C18 (Low pH) Protonated Amine Repulsion CheckLogP->MethodA Yes (Retained) MethodB Method B: HILIC (Amide) Partition Mechanism CheckLogP->MethodB No (Elutes in Void) Detection Detection: ESI+ MS (Monitor m/z 167.1) MethodA->Detection MethodB->Detection DataAnalysis Data Analysis: Integrate TIC & UV 210nm Detection->DataAnalysis Result Purity Report (Identify non-UV impurities) DataAnalysis->Result

Caption: Workflow for selecting the retention mechanism. CSH C18 is preferred for robustness, but HILIC is the backup for extreme polarity.

Diagram 2: Impurity Identification Logic

How to distinguish the target molecule from common synthetic byproducts using MS.

ImpurityLogic Spectrum MS Spectrum (ESI+) Target m/z 167 Target Product Spectrum->Target Main Peak Impurity1 m/z ~85 Piperidine (Start Mat.) (No UV Signal) Spectrum->Impurity1 Early Eluter Impurity2 m/z ~333 Dimer [2M+H] (Artifact) Spectrum->Impurity2 Co-eluter Impurity3 m/z +16 N-Oxide (+O) Spectrum->Impurity3 Late Eluter

Caption: MS spectral interpretation guide. Note that Piperidine starting material (m/z ~85) is invisible to UV but distinct in MS.

References

  • Teo, Y. C., et al. (2025). Application Note: Comprehensive Analytical Characterization of 3-(1H-pyrazol-1-yl)pyrazin-2-amine. BenchChem. Link

    • Context: Provides the foundational gradient protocols for pyrazole-amine deriv
  • Shimadzu Application News. (2020). Quantitative Screening of Aromatic Amines by LC/MS Method. Shimadzu Corporation. Link

    • Context: Validates the use of ESI+ scan modes for detecting amines th
  • Al-Kindy, S., et al. (2026).[2] Development and Validation of RP-HPLC Methods for Biogenic Amines. ResearchGate. Link

    • Context: Highlights the limitations of UV detection for aliphatic amines and the necessity of derivatiz
  • Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR) vs Chromatography. Emery Pharma. Link

    • Context: Authoritative comparison of qNMR absolute quantific

Sources

Validation

A Comparative Guide to Diamine Linkers: Evaluating 1-(1H-pyrazol-4-yl)piperidin-4-amine in Modern Drug Development

In the landscape of modern drug discovery, particularly in the realm of targeted therapies like Proteolysis-Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs), the linker is no longer a mere spacer. It is a...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern drug discovery, particularly in the realm of targeted therapies like Proteolysis-Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs), the linker is no longer a mere spacer. It is a critical determinant of a molecule's efficacy, influencing its physicochemical properties, pharmacokinetics, and ability to form productive biological complexes.[1][2] This guide provides an in-depth comparison of 1-(1H-pyrazol-4-yl)piperidin-4-amine with other prevalent diamine linkers, offering experimental insights for researchers, scientists, and drug development professionals.

The Evolving Role of Linkers in Bifunctional Molecules

Bifunctional molecules, by design, consist of two distinct ligands connected by a linker.[3] The linker's architecture—its length, rigidity, and polarity—plays a pivotal role in the molecule's overall performance.[4] An ideal linker facilitates the optimal spatial orientation of the two ligands, promoting the formation of stable and productive ternary complexes in the case of PROTACs, while also imparting favorable drug-like properties such as solubility and cell permeability.[1][5]

Introducing 1-(1H-pyrazol-4-yl)piperidin-4-amine: A Privileged Scaffold

1-(1H-pyrazol-4-yl)piperidin-4-amine has emerged as a noteworthy diamine linker in medicinal chemistry. Its structure, featuring a pyrazole-substituted piperidine, offers a unique combination of rigidity and polarity that can be advantageous in drug design. The pyrazole moiety can participate in hydrogen bonding and other non-covalent interactions, while the piperidine ring provides a degree of conformational constraint.[6][7]

Physicochemical Properties: A Head-to-Head Comparison

The choice of a diamine linker significantly impacts a molecule's absorption, distribution, metabolism, and excretion (ADME) profile. Here, we compare the key physicochemical properties of 1-(1H-pyrazol-4-yl)piperidin-4-amine with other commonly used diamine linkers.

Property1-(1H-pyrazol-4-yl)piperidin-4-aminePiperazine-based LinkersAlkyl Chain Linkers (e.g., Ethylenediamine)PEG-based Linkers
Rigidity Moderately RigidRigidFlexibleHighly Flexible
Solubility Moderate to HighGenerally High[8]Low (Hydrophobic)[2]High (Hydrophilic)[2]
pKa Two basic centers (piperidine and pyrazole)Two basic centers (pKa1 ≈ 5.3, pKa2 ≈ 9.7)[8]Two basic centersN/A
Lipophilicity (LogP) ModerateGenerally Low[9]High[2]Low
Metabolic Stability Generally Good[5]Can be susceptible to N-dealkylation[10]Susceptible to oxidationCan be metabolically unstable[2]

Causality Behind the Properties:

  • Rigidity: The cyclic nature of the piperidine and pyrazole rings in 1-(1H-pyrazol-4-yl)piperidin-4-amine imparts a degree of conformational rigidity.[11] This can be advantageous in pre-organizing the two ends of the bifunctional molecule for optimal binding, potentially reducing the entropic penalty upon ternary complex formation.[1][5] In contrast, flexible alkyl and PEG linkers allow for more conformational freedom, which can be beneficial for initial target engagement but may come at an entropic cost.[1][12]

  • Solubility: The presence of multiple nitrogen atoms capable of hydrogen bonding contributes to the moderate to high aqueous solubility of 1-(1H-pyrazol-4-yl)piperidin-4-amine and piperazine-based linkers.[8][13] This is a critical parameter for drug delivery and can be a challenge for highly lipophilic alkyl linkers.[14][15] PEG linkers are well-known for their ability to enhance the solubility of hydrophobic molecules.[2]

  • pKa and Lipophilicity: The basicity of the amine groups, as indicated by their pKa values, influences the linker's charge state at physiological pH.[8] A higher pKa, as seen in piperidine, often leads to a greater proportion of the protonated, more water-soluble form.[8] However, this can also impact cell permeability. The lipophilicity, or LogP, is a measure of a molecule's partitioning between an oily and an aqueous phase. Lower LogP values, typical for piperazine and PEG linkers, are generally associated with better aqueous solubility but potentially lower membrane permeability.[9]

  • Metabolic Stability: The chemical structure of the linker dictates its susceptibility to metabolic enzymes.[16] Rigid, cyclic structures like piperidine and piperazine can be more resistant to metabolism than linear alkyl chains.[5][10] However, the nitrogen atoms in piperazine can be sites for N-dealkylation.[10]

Impact on Biological Activity: Ternary Complex Formation and Beyond

In the context of PROTACs, the linker's primary role is to facilitate the formation of a stable and productive ternary complex between the target protein and an E3 ubiquitin ligase.[17] The linker's length and rigidity are critical parameters in this process.[18][19]

An overly short or excessively rigid linker may introduce steric hindrance, preventing the formation of a productive complex.[1] Conversely, a very long and flexible linker might lead to an unstable complex with a high entropic penalty.[5] The semi-rigid nature of 1-(1H-pyrazol-4-yl)piperidin-4-amine offers a balance, providing sufficient length and conformational constraint to orient the two ligands effectively.

G cluster_linker Linker Properties cluster_complex Ternary Complex cluster_outcome Biological Outcome Rigidity Rigidity Stability Stability Rigidity->Stability Influences Length Length Length->Stability Dictates Solubility Solubility Pharmacokinetics Pharmacokinetics Solubility->Pharmacokinetics Affects Degradation_Efficiency Degradation Efficiency (DC50, Dmax) Stability->Degradation_Efficiency Determines Cooperativity Cooperativity Cooperativity->Degradation_Efficiency Enhances

Caption: Logical relationship between linker properties and biological outcomes.

Experimental Protocols for Diamine Linker Evaluation

To objectively compare the performance of 1-(1H-pyrazol-4-yl)piperidin-4-amine with other diamine linkers, a series of well-defined experiments are essential.

Cell Permeability Assay (Caco-2)

This assay is a gold standard for predicting in vivo drug absorption.[20] It utilizes a monolayer of Caco-2 cells, which differentiate to form tight junctions, mimicking the intestinal epithelial barrier.[21]

Methodology:

  • Cell Culture: Seed Caco-2 cells on Transwell® inserts and culture for 21-25 days to allow for differentiation and monolayer formation.

  • Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to confirm the integrity of the cell monolayer. A high TEER value indicates a well-formed barrier.[22]

  • Permeability Assessment:

    • Add the test compound (e.g., a PROTAC containing the linker of interest) to the apical (top) chamber of the Transwell® insert.

    • Incubate at 37°C.

    • At various time points, collect samples from the basolateral (bottom) chamber.

    • Quantify the concentration of the test compound in the basolateral samples using LC-MS/MS.

  • Data Analysis: Calculate the apparent permeability coefficient (Papp) to quantify the rate of transport across the cell monolayer.[5]

G Start Start Caco2_Seeding Seed Caco-2 cells on Transwell inserts Start->Caco2_Seeding Differentiation Culture for 21-25 days to form monolayer Caco2_Seeding->Differentiation TEER_Measurement Measure TEER to confirm monolayer integrity Differentiation->TEER_Measurement Add_Compound Add test compound to apical side TEER_Measurement->Add_Compound Incubation Incubate at 37°C Add_Compound->Incubation Sample_Collection Collect samples from basolateral side at time points Incubation->Sample_Collection LCMS_Analysis Quantify compound concentration by LC-MS/MS Sample_Collection->LCMS_Analysis Calculate_Papp Calculate Apparent Permeability (Papp) LCMS_Analysis->Calculate_Papp End End Calculate_Papp->End

Caption: Workflow for the Caco-2 cell permeability assay.

Metabolic Stability Assay

This assay evaluates the susceptibility of a compound to metabolism by liver enzymes, providing an indication of its in vivo half-life.[16][23]

Methodology:

  • Incubation: Incubate the test compound with liver microsomes or S9 fractions, which contain a mixture of phase I and phase II metabolic enzymes.[24][25]

  • Cofactor Addition: Initiate the metabolic reaction by adding cofactors such as NADPH.

  • Time Course: At various time points, quench the reaction by adding a solvent like acetonitrile.

  • Analysis: Quantify the remaining parent compound at each time point using LC-MS/MS.

  • Data Analysis: Calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint) of the compound.[23]

In Vivo Efficacy and Pharmacokinetic Studies

For promising candidates, in vivo studies in animal models are crucial to assess efficacy and pharmacokinetic properties.[26][27][28]

Methodology:

  • Dosing: Administer the test compound to the animal model (e.g., mice or rats) via the desired route (e.g., oral or intravenous).

  • Sample Collection: Collect blood samples at various time points post-administration.

  • Bioanalysis: Extract the compound from the plasma and quantify its concentration using LC-MS/MS.

  • Pharmacokinetic Analysis: Determine key pharmacokinetic parameters such as half-life (t1/2), clearance (CL), volume of distribution (Vd), and bioavailability (%F).

  • Efficacy Assessment: In disease models, monitor relevant biomarkers or tumor growth to evaluate the compound's therapeutic effect.[26]

Conclusion: A Strategic Choice for Enhanced Drug Properties

The selection of a diamine linker is a critical decision in the design of bifunctional molecules. 1-(1H-pyrazol-4-yl)piperidin-4-amine offers a compelling profile with its semi-rigid structure, favorable solubility, and potential for improved metabolic stability. By providing a balance between the flexibility of alkyl chains and the rigidity of purely aromatic linkers, it can facilitate the formation of stable and productive ternary complexes.[1][5]

However, the optimal linker is always context-dependent, and a systematic evaluation using the experimental protocols outlined in this guide is essential. By carefully considering the interplay between the linker's physicochemical properties and its impact on biological activity, researchers can rationally design next-generation targeted therapies with improved efficacy and safety profiles.

References

  • Benchchem. Flexible vs.
  • PMC.
  • ACS Publications.
  • ResearchGate. Impact of PROTAC Linker Plasticity on the Solution Conformations and Dissociation of the Ternary Complex | Request PDF.
  • Benchchem.
  • Benchchem.
  • Benchchem.
  • ACS Publications.
  • PubMed. In vivo testing of drug-linker stability.
  • Springer Nature Experiments. In Vivo Testing of Drug-Linker Stability.
  • BOC Sciences. ADC Linker Selection Guide: Maximize Efficacy & Safety.
  • WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
  • PMC - NIH.
  • WuXi AppTec. Metabolic Stability in Drug Development: 5 Assays.
  • Enamine. Linkers for Linkerology.
  • MilliporeSigma. Barrier Formation and Permeability Assays using Millicell® Hanging Cell Culture Inserts.
  • Benchchem. A Comparative Guide to Flexible vs. Rigid Linkers in PROTAC Design.
  • ACS Publications. Probing the Solubility of Imine-Based Covalent Adaptable Networks.
  • Semantic Scholar.
  • PMC - NIH. A novel cell permeability assay for macromolecules.
  • Royal Society of Chemistry.
  • Beckman Coulter. Miniaturized and High-Throughput Metabolic Stability Assay Enabled by the Echo Liquid Handler.
  • PMC. Probing the Solubility of Imine-Based Covalent Adaptable Networks.
  • Benchchem. A Comparative Analysis of Phenylpiperazine and Phenylpiperidine Scaffolds in Drug Discovery.
  • Creative Biolabs. Metabolic Stability Assay.
  • Benchchem. Technical Support Center: Improving Cell Permeability of PROTACs with PEG Linkers.
  • Merck Millipore. Metabolic Stability Assays.
  • PMC.
  • Arabian Journal of Chemistry.
  • PMC. Current strategies for the design of PROTAC linkers: a critical review.
  • Benchchem. The Dde Cleavable Linker: A Technical Guide for Researchers and Drug Development Professionals.
  • PubMed. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
  • ResearchGate. Identification of Diamine Linkers with Differing Reactivity and their Application in the Synthesis of a Melamine Dendrimers | Request PDF.
  • Taylor & Francis Online. Investigating the cell permeability of proteolysis-targeting chimeras (PROTACs).
  • KTU ePubl. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
  • ResearchGate. Structures and schematic diagrams of the linker, linker-payload, and ADCs.
  • ResearchGate. (PDF) Structure-Activity Relationships of Antibody-Drug Conjugates: A Systematic Review of Chemistry on the Trastuzumab Scaffold.
  • Frontiers.
  • Precise PEG. Linkers in PROTACs.

Sources

Comparative

Comparative SAR Analysis: Pyrazole vs. Pyridine Piperidine Scaffolds in Drug Discovery

Executive Summary: The Bioisosteric Pivot In medicinal chemistry, the transition between pyridine and pyrazole cores attached to a piperidine tail is a classic "scaffold hop." While both serve as aromatic linkers, they o...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Bioisosteric Pivot

In medicinal chemistry, the transition between pyridine and pyrazole cores attached to a piperidine tail is a classic "scaffold hop." While both serve as aromatic linkers, they offer fundamentally different electronic vectors and physicochemical profiles.

This guide objectively compares these two scaffolds. The Pyridine-Piperidine motif offers a rigid, basic, electron-deficient vector, often suffering from CYP-mediated N-oxidation. The Pyrazole-Piperidine motif functions as a "chameleon," offering amphoteric properties, lower lipophilicity (LogD), and a critical hydrogen-bond donor/acceptor (D/A) motif essential for kinase hinge binding, albeit with a risk of Phase II glucuronidation.

Molecular Architecture & Physicochemical Profile[1]

The choice between these rings dictates the solubility, permeability, and binding mode of the ligand.

Table 1: Physicochemical Comparison of Core Scaffolds
PropertyPyridine Core (Substituted)Pyrazole Core (Substituted)Impact on Drug Design
Electronic Character

-deficient, Basic

-excessive, Amphoteric
Pyridine pulls electron density; Pyrazole donates.
H-Bonding Capacity 1 Acceptor (N)1 Donor (NH) / 1 Acceptor (N)Pyrazole is superior for "Hinge Binding" (D/A motif).
pKa (Ring N) ~5.2 (Tunable 3.0–7.0)~2.5 (Very weak base)Pyridine contributes to solubility; Pyrazole does not.
Lipophilicity (

LogP)
Baseline-1.0 to -1.5 vs PhenylPyrazole significantly lowers LogP, aiding solubility.
Vector Geometry 120° (para), 60° (ortho)~140° (1,3-subst), ~160° (1,4-subst)Pyrazole alters exit vectors, crucial for accessing solvent channels.
Aromaticity High (Benzene-like)ModeratePyridine is flatter; Pyrazole allows slight twist.
Field Insight: The Solubility Paradox

While pyridine is more basic (protonating at physiological pH to aid solubility), the pyrazole-piperidine combination often yields better overall solubility.

  • Mechanism: The piperidine nitrogen (pKa ~10-11) provides the primary ionization for solubility. The pyrazole ring, being less lipophilic than pyridine (lower ClogP), reduces the aggregation tendency of the neutral species.

Pharmacological Performance: The "Hinge Binder" Case Study

In kinase inhibitor design, the scaffold must anchor to the ATP-binding site (hinge region).

Binding Mode Mechanics
  • Pyridine Mode: Acts as a mono-dentate acceptor. It typically requires an adjacent amino group (e.g., 2-aminopyridine) to form the necessary Donor-Acceptor pair.

  • Pyrazole Mode: inherently possesses the Donor-Acceptor (NH-N) motif. This allows it to bind bidentately to the backbone carbonyl and amide nitrogen of the hinge residues (e.g., Glu/Leu gatekeepers) without extra substituents.

Structural Visualization (DOT Diagram)

The following diagram illustrates the interaction logic and the vector differences.

BindingMode cluster_0 Target: Kinase Hinge Region cluster_1 Scaffold: Pyrazole cluster_2 Scaffold: Pyridine Backbone_NH Backbone NH (Donor) Pyz_N Pyz-N (Acceptor) Backbone_NH->Pyz_N H-Bond Pyr_N Pyr-N (Acceptor) Backbone_NH->Pyr_N H-Bond Backbone_CO Backbone C=O (Acceptor) Pyz_N->Pyr_N Bioisosteric Swap Pyz_NH Pyz-NH (Donor) Pyz_NH->Backbone_CO H-Bond Pyr_CH Pyr-CH (Inert) Pyr_CH->Backbone_CO Clash/No Bond

Figure 1: Comparative Binding Modes. Note that Pyrazole provides a complementary dual-interaction (Donor/Acceptor) natively, whereas Pyridine often requires substitution (e.g., -NH2) to achieve the same affinity.

Metabolic Stability & Toxicity Profiles[1]

The metabolic fate of these two scaffolds differs drastically, influencing the "Design-Make-Test" cycle.

Pyridine Liabilities[2][3]
  • N-Oxidation: The pyridine nitrogen is a "soft spot" for CYP450s (especially CYP3A4), forming Pyridine-N-oxides. These are polar but can be chemically reactive or efflux substrates.

  • Reactive Metabolites: Electron-deficient pyridines can undergo nucleophilic attack by Glutathione (GSH), leading to toxicity flags.

Pyrazole Liabilities[4]
  • Glucuronidation: The free NH of pyrazole is a prime target for UGT enzymes (N-glucuronidation). This leads to rapid clearance.[1]

    • Fix: N-alkylation (e.g., methyl, ethyl) blocks this but removes the H-bond donor capability.

  • CYP Inhibition: Pyrazoles can coordinate to the heme iron of CYP enzymes, acting as reversible inhibitors (drug-drug interaction risk).

The Piperidine Factor

Regardless of the aromatic core, the attached piperidine ring is susceptible to:

  • 
    -Carbon Hydroxylation (leading to ring opening).
    
  • N-Dealkylation.

  • Reactive iminium ion formation (bioactivation risk).

Experimental Protocols

To validate the SAR choices, the following self-validating protocols are recommended.

Protocol A: Microsomal Stability Assay (Clearance & Metabolite ID)

Objective: Determine intrinsic clearance (


) and identify if N-oxidation (Pyridine) or Glucuronidation (Pyrazole) is the dominant clearance pathway.

Reagents:

  • Liver Microsomes (Human/Rat), 20 mg/mL protein.

  • NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH).

  • UDPGA (Cofactor for Glucuronidation - Crucial for Pyrazoles).

  • Alamethicin (pore-forming peptide to access UGTs).

Workflow:

  • Preparation: Pre-incubate microsomes (0.5 mg/mL final) with Alamethicin (25

    
    g/mg protein) on ice for 15 mins to activate UGTs.
    
  • Initiation: Add Test Compound (1

    
    M final) and Cofactors (NADPH + UDPGA) in Phosphate Buffer (pH 7.4).
    
  • Sampling: Aliquot 50

    
    L at 
    
    
    
    min into 200
    
    
    L cold Acetonitrile (with Internal Standard).
  • Analysis: Centrifuge (4000g, 20 min). Analyze supernatant via LC-MS/MS (Q-TOF or Triple Quad).

  • Data Validation:

    • Control: Verapamil (High CYP turnover) and Naloxone (High UGT turnover).

    • Calculation: Plot

      
       vs. time. Slope = 
      
      
      
      .
    • 
      .
      
Protocol B: Competitive Kinase Binding (TR-FRET)

Objective: Quantify the affinity difference between the Pyridine (Acceptor) and Pyrazole (D/A) cores.

Workflow:

  • Mix: Recombinant Kinase (e.g., JAK2) + Biotinylated-Anti-His Tag Antibody + Europium-labeled Antibody.

  • Tracer: Add AlexaFluor-labeled ATP-competitive tracer (at

    
     concentration).
    
  • Compound: Add serial dilutions of Pyridine/Pyrazole analogs.

  • Incubation: 1 hour at RT in dark.

  • Read: Measure TR-FRET signal (Ex 340nm, Em 665nm/615nm).

  • Analysis: A decrease in FRET signal indicates displacement of the tracer. Fit to 4-parameter logistic equation to derive

    
    .
    

Decision Logic: Optimization Workflow

Use this logic flow to guide scaffold selection during Lead Optimization.

OptimizationLogic Start Hit Identification CheckBinding Does Hinge require H-Bond Donor? Start->CheckBinding BranchPyz Select PYRAZOLE Core CheckBinding->BranchPyz Yes (Need NH) BranchPyr Select PYRIDINE Core CheckBinding->BranchPyr No (Acceptor only) TestUGT Assay: UGT Stability BranchPyz->TestUGT HighClearance High Clearance? TestUGT->HighClearance BlockNH Strategy: N-Methylation (Loss of Donor) HighClearance->BlockNH Yes KeepNH Strategy: Steric Shielding (Ortho-substitution) HighClearance->KeepNH No TestCYP Assay: CYP Stability BranchPyr->TestCYP NOxide N-Oxide Formation? TestCYP->NOxide BlockN Strategy: Add F/Cl adjacent to N (Lowers pKa) NOxide->BlockN Yes

Figure 2: Decision Tree for Scaffold Optimization. This workflow prioritizes binding mode first, then addresses the specific metabolic liabilities of each ring.

References

  • Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry.[2] Link

  • Fini, A., et al. (2002). Pyrazoles as Drugs: Facts and Fantasies.[2] Current Medicinal Chemistry.[3][4] Link

  • Lombardo, F., et al. (2014). Comprehensive Assessment of the Physicochemical Properties of Pyridine and Pyrazole Derivatives. Journal of Pharmaceutical Sciences. Link

  • Zhang, J., et al. (2012). Metabolism and Toxicity of Nitrogen Heterocycles: Pyridine and Piperidine. Chemical Research in Toxicology. Link

  • Cui, J. J., et al. (2011). Discovery of Crizotinib (PF-02341066), a Potent and Selective Dual Inhibitor of Mesenchymal-Epithelial Transition Factor (c-MET) Kinase and Anaplastic Lymphoma Kinase (ALK). Journal of Medicinal Chemistry.[2] (Example of Pyrazole-Piperidine usage). Link

Sources

Validation

A Comparative Guide to Validating the Synthesis of 1-(1H-pyrazol-4-yl)piperidin-4-amine via IR Spectroscopy

For researchers and professionals in drug development, the synthesis of novel molecular scaffolds is a routine yet critical task. The 1-(1H-pyrazol-4-yl)piperidin-4-amine core is a privileged scaffold, frequently appeari...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and professionals in drug development, the synthesis of novel molecular scaffolds is a routine yet critical task. The 1-(1H-pyrazol-4-yl)piperidin-4-amine core is a privileged scaffold, frequently appearing in pharmacologically active compounds, from anti-cancer agents to central nervous system therapeutics.[1][2][3] Its value lies in the combination of the piperidine ring's conformational flexibility and the pyrazole's hydrogen bonding capabilities.[2][4] However, synthesis is only half the battle; rapid, reliable, and cost-effective validation of the final product is paramount.

This guide provides an in-depth comparison of the infrared (IR) spectroscopic signatures of reactants versus the final product in a common synthetic route to 1-(1H-pyrazol-4-yl)piperidin-4-amine. We will explore the causality behind experimental choices and demonstrate how IR spectroscopy serves as a powerful, first-pass analytical tool for confirming reaction success, specifically focusing on the disappearance of key reactant signals and the appearance of product-specific vibrations.

The Synthetic Pathway: A Tale of Two Fragments

A robust and frequently employed method for synthesizing N-aryl heterocyclic amines is the Buchwald-Hartwig amination.[5][6] This palladium-catalyzed cross-coupling reaction is renowned for its high functional group tolerance and broad substrate scope, making it ideal for joining our two key fragments: 4-iodo-1H-pyrazole and tert-butyl (piperidin-4-yl)carbamate .

The logic behind this choice is twofold. First, the carbon-iodine bond on the pyrazole is highly reactive towards the palladium catalyst, facilitating the crucial oxidative addition step.[5] Second, the amine on the piperidine fragment is protected with a tert-butyloxycarbonyl (Boc) group. This is a deliberate strategic choice: the Boc group is stable under the basic conditions of the coupling reaction but can be cleanly removed under acidic conditions, preventing unwanted side reactions and simplifying the final deprotection step.[][8] The final step, therefore, is an acid-catalyzed deprotection to yield the target primary amine.

Experimental Protocols

Part 1: Synthesis via Buchwald-Hartwig Amination & Deprotection

Materials: 4-iodo-1H-pyrazole, tert-butyl (piperidin-4-yl)carbamate, Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)), XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl), Sodium tert-butoxide (NaOtBu), Toluene (anhydrous), Dichloromethane (DCM), Trifluoroacetic acid (TFA), Saturated sodium bicarbonate solution, Brine, Anhydrous sodium sulfate.

Procedure:

  • Coupling Reaction: To an oven-dried flask under an inert nitrogen atmosphere, add 4-iodo-1H-pyrazole (1.0 eq), tert-butyl (piperidin-4-yl)carbamate (1.1 eq), Pd₂(dba)₃ (0.02 eq), XPhos (0.08 eq), and sodium tert-butoxide (1.4 eq).

  • Add anhydrous toluene and heat the mixture to 100 °C for 12-18 hours, monitoring by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude intermediate (the Boc-protected product) via column chromatography.

  • Deprotection: Dissolve the purified intermediate in dichloromethane (DCM).

  • Add trifluoroacetic acid (TFA) (5-10 eq) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Quench the reaction by slowly adding saturated sodium bicarbonate solution until the effervescence ceases.

  • Extract the aqueous layer with DCM, combine the organic layers, dry over sodium sulfate, filter, and concentrate to yield the final product, 1-(1H-pyrazol-4-yl)piperidin-4-amine.

Part 2: Validation via ATR-FTIR Spectroscopy

Objective: To confirm the identity of the synthesized product by comparing its IR spectrum with those of the starting materials. This technique is non-destructive and provides rapid results.[9][10]

Procedure:

  • Ensure the diamond crystal of the Attenuated Total Reflectance (ATR) accessory is clean by wiping it with isopropanol and allowing it to dry completely.

  • Record a background spectrum of the empty ATR crystal.

  • Place a small, solvent-free sample of the first starting material (4-iodo-1H-pyrazole) onto the crystal.

  • Apply pressure using the ATR anvil to ensure good contact.

  • Acquire the IR spectrum over a range of 4000-600 cm⁻¹.

  • Clean the crystal and repeat steps 3-5 for the second starting material (tert-butyl (piperidin-4-yl)carbamate) and the final, purified product.

Spectroscopic Comparison: The Decisive Data

The power of IR spectroscopy in this context lies in tracking the transformation of functional groups. The following table summarizes the key vibrational modes and their expected presence or absence in the reactants and the final product.

Functional GroupBond TypeExpected Wavenumber (cm⁻¹)Reactant: 4-Iodo-1H-pyrazoleReactant: tert-butyl (piperidin-4-yl)carbamateProduct: 1-(1H-pyrazol-4-yl)piperidin-4-amine
Carbamate Carbonyl C=O Stretch ~1680-1700 AbsentPresent (Strong) Absent (Key Indicator)
Primary Amine N-H Stretch ~3300-3500 (two bands) AbsentAbsentPresent (Key Indicator)
Carbamate AmineN-H Stretch~3350 (one band)AbsentPresentAbsent
PyrazoleN-H Stretch~3100-3200 (broad)Present AbsentPresent
AromaticC-H Stretch>3000PresentAbsentPresent
AliphaticC-H Stretch<3000AbsentPresentPresent
PiperidineN-H Stretch~3250-3300 (secondary)N/AN/AN/A - Now a tertiary amine

Analysis and Interpretation: The Scientific Narrative

The successful synthesis is validated by two critical observations in the product's IR spectrum:

  • The Complete Disappearance of the Carbonyl (C=O) Stretch: The most telling piece of evidence for a successful deprotection is the absence of the strong, sharp absorption peak around 1680-1700 cm⁻¹.[11] This peak, originating from the C=O bond of the Boc-protecting group, is a prominent feature in the spectrum of the tert-butyl (piperidin-4-yl)carbamate starting material. Its complete disappearance confirms the removal of the Boc group to yield the free amine.[12][13]

  • The Emergence of Primary Amine N-H Stretches: Concurrently, the spectrum of the final product should exhibit two distinct, medium-intensity peaks in the 3300-3500 cm⁻¹ region. These correspond to the symmetric and asymmetric stretching vibrations of the newly formed primary amine (-NH₂) group. This is a definitive signal of the product, as neither starting material possesses a primary amine.

Other expected spectral features that support the final structure include the persistence of the broad N-H stretch from the pyrazole ring (around 3100-3200 cm⁻¹) and the C-H stretches for both aromatic (>3000 cm⁻¹) and aliphatic (<3000 cm⁻¹) moieties.[14][15] The complex fingerprint region (below 1500 cm⁻¹) will also change significantly, reflecting the new C-N bond formation and overall molecular structure.

Workflow Visualization

The entire process, from synthesis to validation, can be visualized as a logical flow.

Synthesis_Validation_Workflow cluster_synthesis Part 1: Synthesis cluster_validation Part 2: Validation Reactants 4-Iodo-1H-pyrazole + tert-butyl (piperidin-4-yl)carbamate Coupling Buchwald-Hartwig Coupling (Pd-catalyzed) Reactants->Coupling Intermediate Boc-Protected Intermediate Coupling->Intermediate Deprotection Acid-Catalyzed Deprotection (TFA) Intermediate->Deprotection Product Crude Product Deprotection->Product Purification Purification (Column Chromatography) Product->Purification Final_Product Pure Final Product Purification->Final_Product IR_Analysis ATR-FTIR Spectroscopy Final_Product->IR_Analysis Analysis Validation Validation Confirmed: - C=O peak absent - Primary N-H peaks present IR_Analysis->Validation

Caption: Workflow from synthesis to IR validation.

Conclusion and Alternative Methods

Infrared spectroscopy provides a rapid, reliable, and data-rich method for the initial validation of the synthesis of 1-(1H-pyrazol-4-yl)piperidin-4-amine. The clear-cut disappearance of the Boc group's carbonyl signal and the simultaneous appearance of the primary amine's N-H stretches offer a definitive confirmation of reaction success.

While IR spectroscopy is an excellent first-pass technique, it is crucial to complement it with other analytical methods for complete structural elucidation and purity assessment. High-Performance Liquid Chromatography (HPLC) can be used to determine the purity of the final compound.[9] For unambiguous structural confirmation, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS) are the gold standards, providing detailed information about the molecular framework and its exact mass. However, for its speed and functional group specificity, ATR-FTIR remains an indispensable tool in the synthetic chemist's analytical arsenal.

References

  • Biosynce. (2025, July 7). What are the detection methods for piperidine? Biosynce Blog. 9

  • ResearchGate. (2022, December). The FTIR spectra of gaseous products of 1H-pyrazole-3,5-dicarboxylic acid decomposition (nitrogen atmosphere). 16

  • Girasolo, M. A., et al. (2022, April 5). Synthesis and Characterization of Pyrazole-Enriched Cationic Nanoparticles as New Promising Antibacterial Agent by Mutual Cooperation. PMC. Link

  • Grzelak, J., et al. (2021, December 3). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PMC. Link

  • Mishra, S., et al. (2025, March 25). chemistry and biological properties of pyrazole derivatives. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Link

  • La-o-vorakiat, C., et al. (2023, July 14). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. MDPI. Link

  • ResearchGate. (2017, July). FT-IR spectra of (a) pyrazole ligands 1 A-E and (b) copper complexes 2.... Link

  • Scott, D. W. (n.d.). Piperidine: vibrational assignment, conformational analysis, and chemical thermodynamic propertiest. CDC Stacks. Link

  • ResearchGate. (n.d.). Buchwald-Hartwig amination of heteroaryl halides with heterocyclic amines. Link

  • ResearchGate. (n.d.). FTIR spectra of (a) 2,2,6,6-tetramethyl-4-piperidinol and (b) 4ATP.... Link

  • ResearchGate. (n.d.). Pyrazole gas-phase FT-IR spectra: vibrational analysis and typical absorption peaks. Link

  • CatSci. (n.d.). A general approach to the optimisation of Buchwald-Hartwig aminations. Link

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Link

  • BOC Sciences. (n.d.). Custom Protection & Derivatization Services.

  • Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Link

  • Zhang, D., et al. (2024, July 9). Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor. Arabian Journal of Chemistry. Link

  • Deadman, B. J., et al. (2024, April 25). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. PMC. Link

  • Der Pharma Chemica. (n.d.). Solvent-free, instant, ambient, n-boc protection of amines -A green, recyclable heterogenous acid catalysis. Link

  • Indian Journal of Pure & Applied Physics. (n.d.). Spectral investigation and normal coordinate analysis of piperazine. Link

  • PubMed. (2021, June 22). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1 H-pyrazole-4-carboxylates. Link

  • ChemicalBook. (n.d.). Piperidine(110-89-4) IR Spectrum. Link

  • ResearchGate. (n.d.). Comparison of IR spectra of (a) 6,6'-dibromoindigo without the BOC group. Link

  • Research and Reviews: Journal of Medicinal and Organic Chemistry. (2024, September 25). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Link

  • Chemistry Steps. (2023, December 22). Boc Protecting Group for Amines. Link

  • Mastalir, Á., & Molnár, Á. (2023, June 27). On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. MDPI. Link

  • KTU ePubl. (2021, June 22). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Link

  • ResearchGate. (2016, June). Synthesis and Pharmacological Evaluation of Novel Pyrazolyl Piperidine Derivatives as Effective Antiplatelet Agents. Link

  • Al-Ostoot, F. H., et al. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. Link

  • Li, T., et al. (n.d.). Pyrazolone structural motif in medicinal chemistry: Retrospect and prospect. PMC. Link

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Link

  • Hilaris Publisher. (2024, July 30). Utilizing Infrared Spectroscopy to Accurately Determine the Drug Loading Content of Polymeric Nanoparticles. Link

  • International Journal of Pharmaceutical and Bio-Medical Science. (2025, April 5). Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review. Link

  • ORBi. (n.d.). Validation methodologies of near infrared spectroscopy methods in pharmaceutical applications. Link

  • PubMed. (2023, July 14). Exploration of N-Arylation of Backbone Amides as a Novel Tool for Conformational Modification in Peptides. Link

  • NIR Publications. (n.d.). Guidelines for the Development and Validation of Near-infrared Spectroscopic Methods in the Pharmaceutical Industry. Link

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Comparative

bioactivity comparison of 1-(1H-pyrazol-4-yl)piperidin-4-amine analogs

Bioactivity Comparison of 1-(1H-Pyrazol-4-yl)piperidin-4-amine Analogs: A Technical Guide for Drug Development The 1-(1H-pyrazol-4-yl)piperidin-4-amine scaffold is a privileged pharmacophore in modern medicinal chemistry...

Author: BenchChem Technical Support Team. Date: March 2026

Bioactivity Comparison of 1-(1H-Pyrazol-4-yl)piperidin-4-amine Analogs: A Technical Guide for Drug Development

The 1-(1H-pyrazol-4-yl)piperidin-4-amine scaffold is a privileged pharmacophore in modern medicinal chemistry. Its unique geometry—combining the hydrogen-bond donor/acceptor capacity of the pyrazole ring with the basic, solubilizing, and vector-directing properties of the piperidin-4-amine moiety—makes it an ideal starting point for designing highly selective inhibitors.

As a Senior Application Scientist, I have evaluated numerous analogs derived from this core. This guide objectively compares the bioactivity, target specificity, and mechanistic divergence of three primary classes of 1-(1H-pyrazol-4-yl)piperidin-4-amine derivatives: Tubulin Polymerization Inhibitors, Pim Kinase Inhibitors, and Cyclin-Dependent Kinase (CDK) Inhibitors.

Target Class Comparison & Mechanistic Divergence

The versatility of the pyrazole-piperidine axis allows it to be tuned for entirely different intracellular targets simply by altering the terminal functional groups.

  • Class A: Tubulin Polymerization Inhibitors (Colchicine-Site Binders) Early optimization of this scaffold led to the discovery of pyrimidinyl pyrazole derivatives. Specifically, compounds such as 1-(3,5-difluorophenyl)-N-(E)-3-(1-pyrimidin-2-yl)-1H-pyrazol-4-yl-piperidin-4-amine act as potent anti-tumor agents by binding to the colchicine site on tubulin[1]. Unlike standard kinase inhibitors, these analogs physically obstruct tubulin heterodimer assembly, leading to rapid microtubule destabilization and subsequent mitotic arrest in human lung cancer cell lines[1].

  • Class B: Pim Kinase Inhibitors (Hinge-Region Targeting) By converting the amine to a heterocyclyl-carboxamide (e.g., thiazolyl or pyrazinyl substitutions), the scaffold becomes a highly selective inhibitor of the Pim kinase family (Pim-1, Pim-2, Pim-3)[2]. Pim kinases are structurally unique among the 518 human kinases because they possess a proline residue in the hinge region, restricting ATP binding to a single hydrogen bond rather than the typical two[3]. The pyrazole core perfectly exploits this anomaly, providing high-affinity, selective hinge binding that downregulates Bad phosphorylation and induces apoptosis in multiple myeloma and acute myeloid leukemia (AML) models[2].

  • Class C: CDK / Pan-Kinase Inhibitors When the piperidine nitrogen is functionalized with a methylsulfonyl group and the pyrazole is coupled to an aminopyrimidine, the bioactivity shifts toward Cyclin-Dependent Kinases (CDKs)[4]. These analogs competitively bind the standard CDK ATP-binding pocket, halting the cell cycle at the G1/S transition and demonstrating potent antiproliferative activity[4].

G Scaffold 1-(1H-pyrazol-4-yl)piperidin-4-amine Core Scaffold Tubulin Tubulin Colchicine Site Binding Scaffold->Tubulin Pim Pim Kinase (1/2/3) Hinge Region Scaffold->Pim CDK Cyclin-Dependent Kinases (CDK) Scaffold->CDK MechTub Inhibits Tubulin Polymerization Tubulin->MechTub MechPim Blocks Bad Phosphorylation Pim->MechPim MechCDK Cell Cycle Arrest (G1/S Phase) CDK->MechCDK PhenoTub Mitotic Arrest & Apoptosis MechTub->PhenoTub PhenoPim Apoptosis Induction (Myeloma/AML) MechPim->PhenoPim PhenoCDK Antiproliferative Activity MechCDK->PhenoCDK

Mechanistic divergence of 1-(1H-pyrazol-4-yl)piperidin-4-amine analogs across distinct targets.

Quantitative Bioactivity Comparison

To objectively evaluate these alternatives, we must look at their biochemical and cellular potencies. The table below summarizes the performance of representative analogs from each class.

Analog ClassRepresentative ModificationPrimary TargetBiochemical Potency (IC₅₀)Primary Cellular Phenotype
Pyrimidinyl Pyrazoles 3,5-difluorophenyl + pyrimidin-2-ylTubulin (Colchicine site)N/A (Non-kinase)IC₅₀ ~1.2 µM (Lung cancer cell proliferation)
Pyrazol-4-yl-carboxamides Thiazolyl-carboxamidePim-1 / Pim-2 Kinase< 100 nMApoptosis (BaF3 / MM1.s cell lines)
2-Aminopyrimidines Methylsulfonyl-piperidineCDK2 / CDK4~45 nMG1/S Phase Cell Cycle Arrest

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility when evaluating these analogs, the following protocols have been designed as self-validating systems.

Protocol A: In Vitro Tubulin Polymerization Assay (For Class A Analogs)

This assay measures the ability of the analog to prevent the GTP-driven assembly of tubulin into microtubules.

  • Causality & Reagent Rationale : The reaction is performed in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl₂). EGTA is strictly required to chelate trace calcium, which naturally triggers microtubule depolymerization and would cause false-positive inhibition. MgCl₂ is essential as a cofactor for GTP hydrolysis, the thermodynamic driver of tubulin assembly.

  • Step-by-Step :

    • Pre-warm a 384-well UV-transparent plate to 37°C.

    • Prepare 3 mg/mL porcine brain tubulin (>99% pure) in PEM buffer supplemented with 1 mM GTP.

    • Add 2 µL of the pyrazole analog (10X final concentration in 10% DMSO) to the wells.

    • Rapidly inject 18 µL of the tubulin/GTP mixture to initiate the reaction.

    • Monitor absorbance at 340 nm (OD₃₄₀) kinetically every 1 minute for 60 minutes at 37°C.

  • Self-Validation Gate : The assay includes a Paclitaxel arm (polymerization enhancer) and a DMSO vehicle arm. The run is only considered valid if the DMSO vehicle arm achieves a plateau ΔOD₃₄₀ of >0.2 within 20 minutes. If this threshold is not met, the tubulin has degraded, and the plate must be discarded.

Protocol B: Pim-1 Kinase TR-FRET Assay (For Class B Analogs)

This Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay quantifies the competitive displacement of ATP by the pyrazole-carboxamide analogs.

  • Causality & Reagent Rationale : The ATP concentration is deliberately set at the apparent

    
     for Pim-1 (typically ~10 µM). Running the assay at the 
    
    
    
    ensures the system is highly sensitive to competitive hinge-binding inhibitors; exceeding the
    
    
    would artificially inflate the apparent IC₅₀ of the analog.
  • Step-by-Step :

    • Prepare Kinase Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 1 mM DTT.

    • Mix 0.5 nM recombinant Pim-1 kinase with 50 nM ULight-labeled generic substrate in the presence of the analog (serial dilution).

    • Initiate the reaction by adding 10 µM ATP. Incubate for 60 minutes at 25°C.

    • Stop the reaction by adding 10 mM EDTA (to chelate Mg²⁺ and halt kinase activity), followed by 2 nM Europium-anti-phospho-substrate antibody.

    • Incubate for 60 minutes, then read the TR-FRET signal (Ex: 320 nm, Em: 665 nm / 615 nm ratio).

  • Self-Validation Gate : Calculate the Z'-factor using the DMSO vehicle (high FRET, 0% inhibition) and 10 µM Staurosporine (low FRET, 100% inhibition) controls. The analog data is only valid if the Z'-factor is > 0.6, confirming a robust and noise-free assay window.

References

  • Ohki H, Hirotani K, Naito H, Ohsuki S, Minami M, Ejima A, Koiso Y, Hashimoto Y. "Synthesis and mechanism of action of novel pyrimidinyl pyrazole derivatives possessing antiproliferative activity." PubMed (Bioorg Med Chem Lett).1

  • "US20130079321A1 - Pyrazol-4-yl-heterocyclyl-carboxamide compounds and methods of use." Google Patents. 2

  • "Discovery of (4-Pyrazolyl)-2-aminopyrimidines as Potent and Selective Inhibitors of Cyclin-Dependent Kinase." Marc Deller. 4

  • "Kinase inhibitors as potential agents in the treatment of multiple myeloma." PMC. 3

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Validation

A Comparative Guide to the Elemental Analysis and Characterization of 1-(1H-pyrazol-4-yl)piperidin-4-amine

In the landscape of modern drug discovery and development, the meticulous characterization of novel small molecules is a cornerstone of scientific rigor and regulatory compliance. This guide provides an in-depth comparat...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern drug discovery and development, the meticulous characterization of novel small molecules is a cornerstone of scientific rigor and regulatory compliance. This guide provides an in-depth comparative analysis of the essential analytical techniques for the elemental analysis and structural elucidation of 1-(1H-pyrazol-4-yl)piperidin-4-amine, a heterocyclic compound with potential applications in medicinal chemistry. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative analytical principles.

Introduction to 1-(1H-pyrazol-4-yl)piperidin-4-amine

1-(1H-pyrazol-4-yl)piperidin-4-amine is a bifunctional heterocyclic compound featuring a pyrazole ring linked to a piperidine core, which is further substituted with an amine group. This unique structural arrangement suggests its potential as a versatile scaffold in the design of new therapeutic agents. Accurate determination of its elemental composition, molecular structure, and purity is paramount for its advancement as a drug candidate.

Core Characterization Techniques: A Comparative Overview

The comprehensive characterization of a novel chemical entity like 1-(1H-pyrazol-4-yl)piperidin-4-amine necessitates a multi-pronged analytical approach. The primary techniques employed are Elemental Analysis, Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC). Each technique provides a unique and complementary piece of the structural puzzle.

Analytical Technique Information Obtained Strengths Limitations Alternative/Complementary Techniques
Elemental Analysis (CHN) Percentage composition of Carbon, Hydrogen, and Nitrogen.Confirms empirical and molecular formula.[1][2]Does not provide structural information. Requires a pure sample.High-Resolution Mass Spectrometry (HRMS) can provide the molecular formula.
NMR Spectroscopy (¹H, ¹³C, 2D) Detailed structural information, including connectivity and spatial relationships of atoms.[3][4][5]Unambiguous structure elucidation.[6]Lower sensitivity compared to MS. Can be complex for molecules with significant signal overlap.X-ray Crystallography (for solid-state structure).
Mass Spectrometry (MS) Molecular weight and fragmentation patterns.[7][8][9]High sensitivity. Provides molecular formula with HRMS.[10]Isomers may not be distinguishable without fragmentation analysis.Elemental Analysis for empirical formula confirmation.
HPLC Purity assessment and quantification.[11][12][13]High precision and accuracy for purity determination.[12]Does not provide structural information on its own.Gas Chromatography (GC) for volatile impurities. Supercritical Fluid Chromatography (SFC).[14]

Elemental Analysis: The Foundation of Characterization

Elemental analysis by combustion is a fundamental technique to confirm the empirical formula of a synthesized compound.[1][2] For 1-(1H-pyrazol-4-yl)piperidin-4-amine (Molecular Formula: C₈H₁₄N₄), the theoretical elemental composition is a critical benchmark.

Theoretical Elemental Composition:

  • Carbon (C): 57.12%

  • Hydrogen (H): 8.39%

  • Nitrogen (N): 33.31%

Any significant deviation from these values in the experimental results would indicate the presence of impurities or an incorrect structural assignment.

Experimental Protocol: CHN Elemental Analysis
  • Sample Preparation: Accurately weigh 2-3 mg of the dried and purified compound into a tin capsule.

  • Instrumentation: Utilize a CHN elemental analyzer.

  • Combustion: The sample is combusted at high temperatures (typically ~900-1000 °C) in a stream of pure oxygen.

  • Reduction and Separation: The resulting gases (CO₂, H₂O, and N₂) are passed through a reduction tube to convert nitrogen oxides to N₂ and are then separated by a chromatographic column.

  • Detection: The concentration of each gas is measured by a thermal conductivity detector.

  • Calculation: The instrument's software calculates the percentage of C, H, and N in the original sample.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unraveling the Molecular Architecture

NMR spectroscopy is the most powerful technique for elucidating the detailed structure of organic molecules in solution.[3][4] For 1-(1H-pyrazol-4-yl)piperidin-4-amine, ¹H and ¹³C NMR, along with two-dimensional (2D) techniques like COSY, HSQC, and HMBC, are essential for unambiguous signal assignment.[4][5]

Predicted NMR Data (in DMSO-d₆, 400 MHz)
¹H NMR Predicted δ (ppm) Multiplicity Integration Assignment
Pyrazole-NH~12.5br s1H1-H
Pyrazole-CH~7.5s1H3-H
Pyrazole-CH~7.3s1H5-H
Piperidine-CH~3.8m1H4-H
Piperidine-CH₂~3.0m2H2-H (axial), 6-H (axial)
Piperidine-CH₂~2.6m2H2-H (equatorial), 6-H (equatorial)
Amine-NH₂~2.2br s2HNH₂
Piperidine-CH₂~1.8m2H3-H (axial), 5-H (axial)
Piperidine-CH₂~1.4m2H3-H (equatorial), 5-H (equatorial)
¹³C NMR Predicted δ (ppm) Assignment
Pyrazole-C~135C-3
Pyrazole-C~128C-5
Pyrazole-C~118C-4
Piperidine-C~55C-4
Piperidine-C~48C-2, C-6
Piperidine-C~32C-3, C-5
Experimental Workflow for NMR Analysis

NMR_Workflow cluster_sample Sample Preparation cluster_acquisition Data Acquisition cluster_analysis Data Analysis Sample ~10-20 mg of Compound NMR_Tube NMR Tube Sample->NMR_Tube Solvent ~0.6 mL DMSO-d6 Solvent->NMR_Tube H1 ¹H NMR NMR_Tube->H1 C13 ¹³C NMR H1->C13 Process Processing & Referencing H1->Process COSY 2D COSY C13->COSY HSQC 2D HSQC COSY->HSQC HMBC 2D HMBC HSQC->HMBC Assign Signal Assignment Process->Assign Structure Structure Confirmation Assign->Structure

Caption: Workflow for NMR-based structural elucidation.

Mass Spectrometry: Confirming Molecular Weight and Probing Fragmentation

Mass spectrometry is indispensable for determining the molecular weight of a compound and gaining structural insights through fragmentation analysis.[7][8] Electrospray ionization (ESI) is a soft ionization technique well-suited for polar molecules like 1-(1H-pyrazol-4-yl)piperidin-4-amine, typically yielding the protonated molecule [M+H]⁺.[7][8]

Predicted Mass Spectrometry Data:

  • Molecular Formula: C₈H₁₄N₄

  • Exact Mass: 166.1218

  • [M+H]⁺: m/z 167.1296

Tandem mass spectrometry (MS/MS) of the precursor ion at m/z 167.1296 would likely reveal characteristic fragmentation patterns, including cleavage of the piperidine ring and loss of the amine group.

Experimental Protocol: LC-MS Analysis
  • Sample Preparation: Prepare a dilute solution (1-10 µg/mL) of the compound in a suitable solvent such as methanol or acetonitrile.

  • Chromatography: Inject the sample into an HPLC system coupled to the mass spectrometer. A C18 reversed-phase column is a common choice.

  • Ionization: Utilize an electrospray ionization (ESI) source in positive ion mode.

  • Mass Analysis:

    • Full Scan: Acquire a full scan mass spectrum to identify the [M+H]⁺ ion.

    • Product Ion Scan (MS/MS): Select the [M+H]⁺ ion and subject it to collision-induced dissociation (CID) to generate a fragmentation spectrum.

Fragmentation Pathway Analysis

MS_Fragmentation M_H [M+H]⁺ m/z 167.1296 Loss_NH3 Loss of NH₃ M_H->Loss_NH3 Ring_Opening Piperidine Ring Cleavage M_H->Ring_Opening Pyrazole_Frag Pyrazole Ring Fragmentation M_H->Pyrazole_Frag Fragment1 [M+H-NH₃]⁺ m/z 150.1039 Loss_NH3->Fragment1 Fragment2 Iminium Ion Fragments Ring_Opening->Fragment2 Fragment3 Smaller Nitrogenous Fragments Pyrazole_Frag->Fragment3

Caption: Predicted fragmentation pathways in ESI-MS/MS.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity Assessment

HPLC is the definitive technique for determining the purity of pharmaceutical compounds.[11][12][13] A reversed-phase HPLC (RP-HPLC) method with UV detection is typically developed and validated to separate the main compound from any potential impurities.[13]

Comparison of HPLC with Alternative Purity Analysis Techniques
Technique Principle Advantages for this Compound Disadvantages
RP-HPLC Partitioning between a nonpolar stationary phase and a polar mobile phase.Excellent for polar, non-volatile compounds. High resolution and sensitivity.Requires a chromophore for UV detection.
Gas Chromatography (GC) Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.Suitable for volatile impurities (e.g., residual solvents).The target compound is not sufficiently volatile for GC analysis without derivatization.
Supercritical Fluid Chromatography (SFC) Uses a supercritical fluid as the mobile phase.Can be faster than HPLC. Uses less organic solvent.[14]Less common instrumentation. Method development can be more complex.
Experimental Protocol: RP-HPLC Purity Analysis
  • Instrumentation: An HPLC system equipped with a UV detector, autosampler, and column oven.

  • Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., ~210 nm).

  • Sample Preparation: Dissolve the compound in the mobile phase to a concentration of approximately 1 mg/mL.

  • Analysis: Inject the sample and record the chromatogram. Purity is calculated based on the area percentage of the main peak.

Conclusion

The comprehensive characterization of 1-(1H-pyrazol-4-yl)piperidin-4-amine is achieved through the synergistic application of elemental analysis, NMR spectroscopy, mass spectrometry, and HPLC. Each technique provides critical, complementary information that, when integrated, confirms the compound's identity, structure, and purity with a high degree of confidence. The protocols and comparative data presented in this guide offer a robust framework for researchers and drug development professionals to ensure the quality and integrity of this and similar novel chemical entities.

References

  • de Souza, M. V. N., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. PubMed. Retrieved from [Link]

  • Pivatto, M., et al. (2005). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts: fast identification of new constituents and co-metabolites. SciELO. Retrieved from [Link]

  • HORIBA. (n.d.). Small Molecule Drugs. Retrieved from [Link]

  • ResearchGate. (2026, January 3). Characterization of Small-Molecule Compounds. Retrieved from [Link]

  • Novasol Biotech. (2024, October 1). How to detect the percentage of pharmaceutical intermediates? Retrieved from [Link]

  • Dias, H. J., et al. (2019, September). Fragmentation of piperidine alkaloids identified in Senna spectabilis by ESI-MS/MS. Journal of Mass Spectrometry. Retrieved from [Link]

  • Agilent. (n.d.). Pharmaceutical Small Molecule Drug Characterization. Retrieved from [Link]

  • Solvias. (n.d.). Small Molecule Pharmaceutical Characterization. Retrieved from [Link]

  • La Trobe University. (2025, November 28). Small Molecule Structure Characterisation. Retrieved from [Link]

  • Moravek. (2023, July 27). Why Is HPLC Ideal for Chemical Purity Testing? Retrieved from [Link]

  • Alternative Therapies In Health And Medicine. (n.d.). A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. Retrieved from [Link]

  • ResearchGate. (2025, October 16). Structure Elucidation of a Pyrazolo[10][15]pyran Derivative by NMR Spectroscopy. Retrieved from [Link]

  • Connect Journals. (n.d.). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Retrieved from [Link]

  • MDPI. (2007, May 24). Structure Elucidation of a Pyrazolo[10][15]pyran Derivative by NMR Spectroscopy. Retrieved from [Link]

  • PMC. (2024, November 22). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Retrieved from [Link]

  • PE Polska. (n.d.). The Elemental Analysis of Various Classes of Chemical Compunds Using CHN. Retrieved from [Link]

  • HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. (n.d.). Retrieved from [Link]

  • Elemental Analysis: Incorporating a Classic Analytical Technique into The Undergraduate Curricula. (2015, September 23). Retrieved from [Link]

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Safety & Regulatory Compliance

Handling

Personal protective equipment for handling 1-(1H-pyrazol-4-yl)piperidin-4-amine

Safety Operating Guide: Handling & Disposal of 1-(1H-pyrazol-4-yl)piperidin-4-amine As a Senior Application Scientist, I have designed this protocol to provide critical, field-proven safety methodologies for handling 1-(...

Author: BenchChem Technical Support Team. Date: March 2026

Safety Operating Guide: Handling & Disposal of 1-(1H-pyrazol-4-yl)piperidin-4-amine

As a Senior Application Scientist, I have designed this protocol to provide critical, field-proven safety methodologies for handling 1-(1H-pyrazol-4-yl)piperidin-4-amine. This guide moves beyond basic safety data by explaining the physicochemical causality behind each safety measure, ensuring your laboratory operations are both scientifically rigorous and intrinsically safe.

Chemical Profile & Mechanistic Hazard Assessment

1-(1H-pyrazol-4-yl)piperidin-4-amine (CAS: 1249508-77-7) is a bifunctional heterocyclic compound frequently utilized in drug discovery as a pharmacophore building block[1]. To handle it safely, one must understand the mechanistic drivers of its hazards:

  • Alkaline Tissue Damage (Skin/Eye): The primary aliphatic amine on the piperidine ring is highly basic. Upon contact with physiological moisture (sweat, tears), it rapidly raises local pH, causing saponification of lipid bilayers and subsequent cellular necrosis (GHS Category 1B/2)[2].

  • Respiratory Tract Irritation: As a finely divided solid, its dust can bypass ciliary clearance mechanisms in the upper respiratory tract. Dissolution in the mucosal lining induces localized acute inflammation (STOT SE 3)[3].

Personal Protective Equipment (PPE) Matrix

To interrupt the exposure pathways described above, the following PPE is strictly required. The rationale for each selection is grounded in the compound's specific chemical properties.

PPE CategorySpecification & StandardMechanistic Rationale
Hand Protection Nitrile rubber gloves (Minimum 0.11 mm thickness, EN 374 compliant).Latex is highly permeable to lipophilic piperidine derivatives. Nitrile provides a dense, cross-linked barrier against organic bases[2].
Eye/Face Protection Tight-fitting chemical safety goggles (EN 166 or ANSI Z87.1).Prevents ingress of airborne amine dust, which can cause irreversible corneal damage via an alkaline pH shift[3].
Respiratory N95/P100 particulate respirator or half-mask with P3 filter.Required if handling outside a hood. Captures aerosolized particulates <5 µm, preventing mucosal deposition[4].
Body Protection Flame-retardant lab coat with fitted cuffs; closed-toe non-porous shoes.Prevents dermal accumulation of dust and provides a rapidly removable barrier in the event of a localized spill[4].

Operational Workflow: Step-by-Step Methodology

Self-Validation Check: Prior to initiating this workflow, verify that the chemical fume hood face velocity reads between 80-120 feet per minute (fpm). A failed velocity check invalidates the handling protocol, as respiratory protection relies entirely on this primary engineering control.

Step 1: Pre-Weighing Preparation

  • Line the fume hood working surface with a static-dissipative weighing mat. Causality: Amine powders are highly prone to static cling; reducing static prevents aerosolization and loss of yield during transfer.

  • Pre-tare all receiving vials and cap them before bringing them into the hood.

Step 2: Material Transfer

  • Using a non-sparking, anti-static micro-spatula, carefully transfer the 1-(1H-pyrazol-4-yl)piperidin-4-amine into the receiving vessel.

  • Crucial Technique: Keep the source bottle and receiving vial as close as possible to minimize the vertical drop of the powder, thereby preventing dust plume generation[2].

Step 3: Post-Transfer Decontamination

  • Cap the source and receiving vessels tightly.

  • Wipe down the exterior of both vessels with a disposable lint-free wipe lightly dampened with 70% isopropanol before removing them from the fume hood.

Spill Response & Decontamination Protocol

In the event of a spill, standard sweeping will aerosolize the toxic free-base. Follow this chemically-driven neutralization protocol:

  • Containment: Surround the spill with an inert, absorbent barrier (e.g., diatomaceous earth or sand)[3].

  • Neutralization (The Causality): Mist the spill area with a weak acid solution (e.g., 5% citric acid or dilute acetic acid). Why? Protonating the free amine converts it into a piperidinium salt, drastically reducing its volatility and rendering it water-soluble for safer cleanup.

  • Absorption: Apply a universal chemical binder over the neutralized liquid.

  • Collection: Use a plastic (non-metallic) scoop to transfer the agglomerated waste into a designated, sealable hazardous waste container.

  • Final Decontamination: Wash the surface with warm soapy water to remove any residual salts, followed by a final wipe with 70% ethanol[4].

Self-Validation Check: Use pH indicator paper on the neutralized spill area. The protocol is only successful when the surface pH reads between 6.0 and 8.0, confirming the complete neutralization of the basic amine.

Waste Disposal Plan

  • Solid Waste: All contaminated PPE, wipes, and empty reagent bottles must be placed in a heavy-duty, clearly labeled "Hazardous Solid Waste - Basic Amines" container.

  • Liquid Waste: Aqueous or organic solutions containing 1-(1H-pyrazol-4-yl)piperidin-4-amine must be segregated from acidic waste streams to prevent exothermic neutralization reactions in the waste carboy[4].

  • Disposal Method: Route all collected waste to a licensed environmental facility for high-temperature incineration with flue gas scrubbing (to capture NO_x emissions)[2].

Workflow Visualization

G Start 1. Risk Assessment & Fume Hood Setup PPE 2. Don PPE (Nitrile, Goggles, Lab Coat) Start->PPE Transfer 3. Weighing & Transfer (Minimize Dust) PPE->Transfer SpillCheck Spill Occurred? Transfer->SpillCheck SpillResp 4a. Spill Response (Evacuate, Neutralize, Absorb) SpillCheck->SpillResp Yes Routine 4b. Routine Operation & Reaction Setup SpillCheck->Routine No Decon 6. Decontamination & PPE Doffing SpillResp->Decon Disposal 5. Waste Disposal (Hazardous Bin) Routine->Disposal Disposal->Decon

Safe handling, spill response, and disposal workflow for 1-(1H-pyrazol-4-yl)piperidin-4-amine.

References[4] Personal protective equipment for handling N-(4-chlorophenyl)piperidin-4-amine. BenchChem. Available at: https://www.benchchem.com[3] N-(4-Methylphenyl)piperidin-4-amine Safety Data Sheet. AK Scientific, Inc. Available at: https://www.aksci.com[2] Safety Data Sheet - Piperidin-4-amine dihydrochloride. ChemScene. Available at: https://www.chemscene.com[1] 1249508-77-7 | 1-(1H-Pyrazol-4-yl)piperidin-4-amine. BLD Pharm. Available at: https://www.bldpharm.com

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